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  • Product: Red 33
  • CAS: 1342-94-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Red 33 Dye: Chemical Structure, Properties, and Analytical Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Red 33, also known by its C.I. name Acid Red 33 and D&C Red No.

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Red 33, also known by its C.I. name Acid Red 33 and D&C Red No. 33, is a synthetic monoazo dye widely utilized in the cosmetic, pharmaceutical, and personal care industries.[1][2] Its vibrant and stable reddish hue makes it a popular choice for coloring a diverse range of products, including mouthwashes, hair dyes, lipsticks, and other cosmetic formulations.[1][2] Chemically, it is the disodium (B8443419) salt of 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid.[1] This guide provides a comprehensive overview of the chemical and physical properties of Red 33, detailed experimental protocols for its analysis, and essential safety information.

Chemical Structure and Properties

The chemical structure of Red 33 features a naphthalene (B1677914) ring system substituted with amino, hydroxyl, and sulfonic acid groups, linked to a phenyl group via an azo bridge. The sulfonic acid groups confer water solubility to the molecule.

Caption: Chemical structure of Red 33 dye.

Physicochemical Properties

A summary of the key physicochemical properties of Red 33 is presented in the table below.

PropertyValueReference
IUPAC Name Disodium 5-amino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulfonate[1]
Synonyms Acid Red 33, D&C Red No. 33, C.I. 17200[1]
CAS Number 3567-66-6[1]
Chemical Formula C₁₆H₁₁N₃Na₂O₇S₂[1]
Molecular Weight 467.38 g/mol [1]
Appearance Dark reddish-brown powder[1]
Melting Point Decomposes below the melting point[1]
λmax 530 nm[3]
Log P < 0.5[4]
pKa Data not available
Solubility

The solubility of Red 33 in various solvents is a critical parameter for its application in different formulations.

SolventSolubilityReference
Water Soluble[1]
Ethanol Slightly soluble[1]
DMSO Sparingly soluble (1-10 mg/mL)[3]
PBS (pH 7.2) Sparingly soluble (1-10 mg/mL)[3]

Experimental Protocols

Accurate and reproducible analytical methods are essential for the quality control and characterization of Red 33. The following sections detail the methodologies for its analysis using UV-Vis Spectrophotometry and High-Performance Liquid Chromatography (HPLC).

Quantification by UV-Vis Spectrophotometry

This protocol outlines the determination of Red 33 concentration in a solution using its characteristic light absorption.

Objective: To quantify the concentration of Red 33 in an aqueous solution.

Principle: The concentration of a substance in a solution is directly proportional to the amount of light it absorbs at a specific wavelength (Beer-Lambert Law). Red 33 exhibits a maximum absorbance (λmax) at approximately 530 nm.

Apparatus and Reagents:

  • UV-Vis Spectrophotometer

  • Quartz or glass cuvettes (1 cm path length)

  • Volumetric flasks and pipettes

  • Deionized water

  • Red 33 reference standard

Procedure:

  • Preparation of Standard Solutions:

    • Accurately weigh a known amount of Red 33 reference standard and dissolve it in a volumetric flask with deionized water to prepare a stock solution of known concentration.

    • Perform serial dilutions of the stock solution to prepare a series of standard solutions with decreasing concentrations.

  • Instrument Calibration:

    • Set the spectrophotometer to measure absorbance at 530 nm.

    • Use deionized water as a blank to zero the instrument.

  • Measurement of Standards:

    • Measure the absorbance of each standard solution at 530 nm.

  • Construction of Calibration Curve:

    • Plot a graph of absorbance versus concentration for the standard solutions.

    • Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (R²).

  • Measurement of Unknown Sample:

    • Measure the absorbance of the unknown sample solution at 530 nm.

  • Concentration Determination:

    • Use the equation of the calibration curve to calculate the concentration of Red 33 in the unknown sample.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol describes the separation and quantification of Red 33 and its impurities.

Objective: To determine the purity of a Red 33 sample and identify any subsidiary colors or impurities.

Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. For sulfonated dyes like Red 33, reversed-phase HPLC is a common and effective technique.

Apparatus and Reagents:

  • High-Performance Liquid Chromatograph (HPLC) with a photodiode array (PDA) or UV-Vis detector

  • Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

  • Mobile phase A: Ammonium acetate (B1210297) buffer (e.g., 20 mM, pH 6.5)

  • Mobile phase B: Acetonitrile or Methanol

  • Deionized water

  • Red 33 reference standard and any known impurity standards

Procedure:

  • Sample Preparation:

    • Accurately weigh and dissolve the Red 33 sample in the mobile phase or a suitable solvent to a known concentration.

    • Filter the sample solution through a 0.45 µm syringe filter before injection.

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column

    • Mobile Phase: A gradient elution is typically used, starting with a higher proportion of the aqueous mobile phase (A) and gradually increasing the organic mobile phase (B). For example:

      • 0-20 min: Gradient from 95% A to 50% A

      • 20-25 min: Hold at 50% A

      • 25-30 min: Return to initial conditions (95% A)

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10-20 µL

    • Detection Wavelength: 530 nm for the primary peak, with PDA detection from 200-800 nm to characterize impurities.

  • Analysis:

    • Inject the prepared standard and sample solutions into the HPLC system.

    • Identify the peak corresponding to Red 33 by comparing its retention time with that of the reference standard.

    • Calculate the purity of the sample by determining the area percentage of the Red 33 peak relative to the total area of all peaks in the chromatogram.

Quality Control Workflow

A robust quality control (QC) process is crucial to ensure the identity, purity, and consistency of Red 33 batches. The following diagram illustrates a typical QC workflow.

qc_workflow start Receipt of Raw Material Batch sampling Representative Sampling start->sampling visual_inspection Visual Inspection (Color and Appearance) sampling->visual_inspection solubility_test Solubility Testing sampling->solubility_test uv_vis Identification and Assay (UV-Vis Spectroscopy) sampling->uv_vis hplc Purity and Impurity Profiling (HPLC) sampling->hplc heavy_metals Heavy Metals Analysis sampling->heavy_metals microbial Microbiological Testing sampling->microbial decision QC Decision visual_inspection->decision solubility_test->decision uv_vis->decision hplc->decision heavy_metals->decision microbial->decision release Batch Release decision->release Pass reject Batch Rejection decision->reject Fail

References

Exploratory

An In-depth Technical Guide to the Physical and Chemical Characteristics of CI 17200 (Acid Red 33)

This technical guide provides a comprehensive overview of the core physical and chemical characteristics of the synthetic azo dye CI 17200, also known as Acid Red 33. The information is intended for researchers, scientis...

Author: BenchChem Technical Support Team. Date: December 2025

This technical guide provides a comprehensive overview of the core physical and chemical characteristics of the synthetic azo dye CI 17200, also known as Acid Red 33. The information is intended for researchers, scientists, and drug development professionals, presenting quantitative data in structured tables, detailed experimental protocols, and visualizations of key processes.

Chemical Identity and Structure

CI 17200 is a red azo dye belonging to the class of naphthalenesulfonic acids. It is the disodium (B8443419) salt of 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid.[1] Its vibrant red color and water solubility make it a common colorant in cosmetics, hair dyes, mouthwashes, and dentifrices.[1]

Table 1: Chemical Identification of CI 17200

IdentifierValue
CI Name Acid Red 33
CI Number 17200
IUPAC Name Disodium 5-amino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulfonate[1]
CAS Number 3567-66-6[1]
EC Number 222-656-9[2]
Chemical Formula C₁₆H₁₁N₃Na₂O₇S₂[1]
Synonyms D&C Red No. 33, Azo Grenadine, Azo Fuchsine, Redusol Z, Azo Magenta G, Certicol Red B, Fast Acid Magenta, Hexalan Red B, Acetyl Red B, Naphthalene Red B[1]

Physicochemical Properties

CI 17200 is a dark reddish-brown powder.[1] While a specific melting point is not available due to decomposition, its solubility and spectral properties have been characterized.

Table 2: Physical and Chemical Properties of CI 17200

PropertyValue
Molar Mass 467.38 g/mol [1]
Appearance Dark reddish-brown powder[1]
Melting Point Decomposes below the melting point[1]
Solubility in Water Soluble
Solubility in Ethanol Slightly soluble
log Pow (Octanol/Water) < 0.5[3]
Density Data not available
pKa Data not available

Spectral Characteristics

The UV-Visible absorption spectrum of CI 17200 is dependent on the pH of the solution. The maximum absorption wavelengths (λmax) under different conditions are summarized below.

Table 3: UV-Visible Absorption Maxima (λmax) of CI 17200

Conditionλmax (nm)
Neutral 235, 311, 531[3]
Acidic 237, 307, 526[3]
Alkaline 236, 307, 524[3]
Molar Absorptivity (ε) Data not available

Experimental Protocols

Synthesis of CI 17200 (Acid Red 33)

The synthesis of CI 17200 is a two-step process involving diazotization of an aromatic amine followed by an azo coupling reaction.[4]

Methodology:

  • Diazotization of Aniline (B41778):

    • Aniline is dissolved in an acidic solution (e.g., hydrochloric acid) and cooled to 0-5 °C in an ice bath.

    • A solution of sodium nitrite, also cooled to 0-5 °C, is added dropwise to the aniline solution with constant stirring.

    • The temperature is strictly maintained below 5 °C to prevent the decomposition of the diazonium salt.

    • The completion of the diazotization can be tested using starch-iodide paper (excess nitrous acid will turn the paper blue).

  • Azo Coupling:

    • 5-amino-4-hydroxy-2,7-naphthalenedisulfonic acid (H-acid) is dissolved in an alkaline solution (e.g., sodium hydroxide (B78521) or sodium carbonate) to form the sodium salt, which is more reactive.

    • The solution is cooled to 0-5 °C.

    • The previously prepared cold diazonium salt solution is slowly added to the alkaline H-acid solution with vigorous stirring.

    • The pH of the reaction mixture is maintained in the alkaline range (pH 8-10) to facilitate the coupling reaction.

    • The coupling reaction results in the formation of the red dye, CI 17200, which may precipitate from the solution.

  • Isolation and Purification:

    • The precipitated dye is collected by filtration.

    • Purification can be achieved by recrystallization from a suitable solvent or by techniques such as preparative high-performance liquid chromatography (HPLC).[1]

Synthesis_Workflow cluster_diazotization Diazotization cluster_coupling Azo Coupling Aniline Aniline HCl_NaNO2 HCl, NaNO2 0-5 °C Aniline->HCl_NaNO2 Diazonium_Salt Benzenediazonium Chloride HCl_NaNO2->Diazonium_Salt Coupling_Reaction Coupling Reaction Diazonium_Salt->Coupling_Reaction H_Acid H-Acid (5-amino-4-hydroxy-2,7- naphthalenedisulfonic acid) NaOH NaOH (alkaline) 0-5 °C H_Acid->NaOH NaOH->Coupling_Reaction CI17200 CI17200 Coupling_Reaction->CI17200 CI 17200 (Acid Red 33) Purification Purification CI17200->Purification Isolation & Purification HPLC_Workflow cluster_sample_prep Sample Preparation cluster_hplc_analysis HPLC Analysis cluster_data_analysis Data Analysis start Weigh CI 17200 Sample dissolve Dissolve in Water (0.5 mg/mL) start->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject 20 µL onto MOS-1 Hypersil Column filter->inject elute Gradient Elution (Water/Methanol with Ammonium Sulfate) inject->elute detect Detect with PDA at 254 nm elute->detect chromatogram Generate Chromatogram detect->chromatogram analyze Analyze Peak Area and Retention Time chromatogram->analyze

References

Foundational

Unveiling the Toxicological Profile of D&amp;C Red No. 33: An In-depth Guide for Researchers

For Immediate Release [City, State] – [Date] – A comprehensive technical guide on the toxicological profile of the color additive D&C Red No. 33 (CI 17200) has been compiled to serve as a critical resource for researcher...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide on the toxicological profile of the color additive D&C Red No. 33 (CI 17200) has been compiled to serve as a critical resource for researchers, scientists, and professionals in drug development. This document synthesizes extensive data on the substance's safety, providing a foundation for its application in research and product formulation.

D&C Red No. 33, a synthetic azo dye, is utilized in a variety of cosmetic and drug products.[1][2] Understanding its toxicological characteristics is paramount for ensuring consumer safety and regulatory compliance. This guide provides a detailed examination of its acute, chronic, genetic, and reproductive toxicity, alongside carcinogenicity data.

Executive Summary of Toxicological Endpoints

D&C Red No. 33 has undergone extensive toxicological evaluation. Key findings indicate a low level of acute oral toxicity. Genotoxicity studies, including bacterial reverse mutation assays, have shown no evidence of mutagenic activity. Furthermore, long-term carcinogenicity studies in rats and mice have not demonstrated a carcinogenic potential under the tested conditions. Reproductive and developmental toxicity studies have also been conducted, establishing levels at which no adverse effects are observed.

Quantitative Toxicology Data

The following tables summarize the key quantitative data from various toxicological studies on D&C Red No. 33.

Table 1: Acute and Chronic Toxicity
Study TypeSpeciesRouteKey FindingReference
Acute Oral ToxicityRatOralLD50 > 3,160 mg/kg bw
Acute Oral ToxicityDogOralLD50 > 1,000 mg/kg bw
Long-term Feeding StudyRatOralNOAEL = 102 mg/kg bw/day
Long-term Feeding StudyMiceOralLOEL = 150 mg/kg bw/day

NOAEL: No-Observed-Adverse-Effect Level LOEL: Lowest-Observed-Adverse-Effect Level

Table 2: Genotoxicity
Assay TypeTest SystemMetabolic ActivationResultReference
Gene MutationSalmonella typhimurium (TA98, TA100, TA1535, TA1537)With and without S9 mixNon-mutagenic
Gene MutationL5178Y Mouse lymphoma cells (tk locus)With and without S9 mixNon-mutagenic
Table 3: Carcinogenicity
SpeciesDurationDosingFindingReference
Mice2 yearsOralNot carcinogenic
Rat2 yearsOralNot carcinogenic
Table 4: Reproductive and Developmental Toxicity
Study TypeSpeciesDosingNOAELReference
Multi-generation studyRatOral25 mg/kg bw/day (for toxic and reprotoxic effects)

Experimental Protocols

Detailed methodologies for the key toxicological assessments are provided below to aid in the replication and extension of these findings.

Bacterial Reverse Mutation Assay (Ames Test)
  • Guideline: OECD 471

  • Test System: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537.

  • Method: The preincubation method was utilized. D&C Red No. 33, dissolved in deionized water, was tested at concentrations up to 5000 µ g/plate . The assays were performed both with and without a metabolic activation system (S9 mix from Aroclor 1254-induced rat liver). Negative and positive controls were run concurrently.

  • Evaluation: The number of revertant colonies was counted and compared between the test and control groups. A biologically relevant increase in revertant colonies would indicate a mutagenic potential.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis Test Substance D&C Red No. 33 Preincubation Preincubation of Test Substance, Bacteria, and S9 Mix Test Substance->Preincubation Solvent Deionized Water Solvent->Preincubation Bacterial Strains S. typhimurium (TA98, TA100, TA1535, TA1537) Bacterial Strains->Preincubation S9 Mix Metabolic Activation (S9 Mix) S9 Mix->Preincubation Plating Plating on Minimal Glucose Agar Preincubation->Plating Incubation Incubation at 37°C for 48-72 hours Plating->Incubation Colony Counting Counting of Revertant Colonies Incubation->Colony Counting Comparison Comparison to Controls Colony Counting->Comparison Result Result Comparison->Result Mutagenic or Non-mutagenic

Bacterial Reverse Mutation Assay (Ames Test) Workflow.
In Vitro Mammalian Cell Gene Mutation Test

  • Guideline: OECD 476

  • Test System: L5178Y Mouse lymphoma cells, assessing mutations at the thymidine (B127349) kinase (tk) locus.

  • Method: The test was conducted in two independent experiments. Cells were treated with D&C Red No. 33 (dissolved in deionized water) at concentrations up to 4800 µg/ml, both with and without S9 metabolic activation (from Syrian golden hamster liver). Treatment durations were 4 hours and 24 hours. Following treatment, there was an expression period to allow for the fixation of any DNA damage into stable mutations.

  • Evaluation: Toxicity was measured by relative survival and total growth. The frequency of tk-mutant colonies was determined and compared to solvent controls.

Carcinogenicity Studies
  • Species: Charles River COBS CD rats and CD-1 mice.

  • Administration: D&C Red No. 33 was administered in the diet for two years.

  • Dose Levels: Multiple dose levels were tested against a control group.

  • Observations: Animals were observed for clinical signs of toxicity and the development of tumors. A complete histopathological examination of all major tissues and organs was performed at the end of the study.

G cluster_setup Study Setup cluster_dosing Dosing Phase (2 Years) cluster_endpoint Endpoint Analysis cluster_conclusion Conclusion Animals Rats and Mice Groups Control and Multiple Dose Groups Animals->Groups Dietary Admin D&C Red No. 33 in Diet Groups->Dietary Admin Observations Clinical Observations and Health Monitoring Dietary Admin->Observations Necropsy Gross Necropsy Observations->Necropsy Histopathology Histopathological Examination of Tissues Necropsy->Histopathology Tumor Incidence Comparison of Tumor Incidence Histopathology->Tumor Incidence Result Result Tumor Incidence->Result Carcinogenic or Not Carcinogenic

Long-Term Carcinogenicity Study Workflow.
Multi-generation Reproductive Toxicity Study

  • Species: Charles River COBS CD rats.

  • Method: The study involved multiple generations (F0, F1, F2). The F0 generation was exposed to D&C Red No. 33 in the diet at various dose levels. Key reproductive and developmental parameters were assessed, including fertility, gestation, viability, and lactation indices. The F1 generation was selected from the offspring and continued on the same dietary concentrations to produce the F2 generation.

  • Dose Levels: 0.25, 2.5, 7.5, and 25 mg/kg body weight/day.

  • Evaluation: The reproductive performance and development of the offspring were evaluated across generations and compared to the control group to identify any adverse effects.

Signaling Pathways

Current publicly available toxicological literature, including extensive reviews by regulatory bodies, does not delineate specific signaling pathways as the primary mechanism for the observed toxic effects of D&C Red No. 33. The toxicological profile suggests that at high doses, non-specific effects may occur, but there is no evidence to date implicating the modulation of specific, well-defined signaling cascades in its toxicity.

Conclusion

The available data from a comprehensive suite of toxicological studies indicate that D&C Red No. 33 has a low order of toxicity. It is not considered to be mutagenic or carcinogenic under the conditions of the studies conducted. The established No-Observed-Adverse-Effect Levels from reproductive and chronic toxicity studies provide a basis for safe levels of exposure. This in-depth guide provides researchers and scientists with the critical toxicological data and experimental context necessary for informed decision-making in the research and development of products containing D&C Red No. 33.

References

Exploratory

Acid Red 33 mechanism of action in biological systems

An In-Depth Technical Guide on the Core Mechanism of Action of Acid Red 33 in Biological Systems Introduction Acid Red 33, also known as D&C Red No. 33, is a synthetic monoazo dye belonging to the larger class of azo col...

Author: BenchChem Technical Support Team. Date: December 2025

An In-Depth Technical Guide on the Core Mechanism of Action of Acid Red 33 in Biological Systems

Introduction

Acid Red 33, also known as D&C Red No. 33, is a synthetic monoazo dye belonging to the larger class of azo colorants.[1][2] Its chemical name is the disodium (B8443419) salt of 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid.[2][3] Widely used in the cosmetics, personal care, and pharmaceutical industries, it imparts a red hue to products such as hair dyes, mouthwashes, and makeup.[2][4] While extensively studied for its toxicological and safety profile as a color additive, its specific molecular mechanism of action in biological systems is not characterized in the manner of a targeted pharmaceutical agent. Instead, its biological interactions are primarily understood through its physicochemical properties as an anionic dye and the metabolic pathways common to azo compounds.

This technical guide provides a comprehensive overview of the known biological interactions of Acid Red 33, summarizing key data, outlining relevant experimental protocols, and illustrating the core mechanisms through which it and other azo dyes interact with biological systems.

Data Presentation: Physicochemical Properties and Toxicological Summary

Quantitative data regarding Acid Red 33 is centered on its chemical properties and safety assessments.

Table 1: Physicochemical Properties of Acid Red 33
PropertyValueReference(s)
Chemical Formula C₁₆H₁₁N₃Na₂O₇S₂[5]
Molecular Weight 467.39 g/mol [5][6]
CAS Number 3567-66-6[6]
Absorbance Maximum (λmax) 530 nm[7]
Partition Coefficient (Log Pow) 0.5[8]
Table 2: Summary of Toxicological Data for Acid Red 33
Toxicological EndpointResultConclusionReference(s)
Acute Oral Toxicity (Rat) LD₅₀ > 2000 mg/kgLow acute toxicity[8]
Skin Irritation (Rabbit) Non-irritatingNot a skin irritant[8]
Eye Irritation (Rabbit) Non-irritatingNot an eye irritant[8]
Skin Sensitization (Guinea Pig) NegativeNot a skin sensitizer[8]
Dermal Permeation (Porcine Skin) No measurable permeationDoes not readily penetrate the skin[8]
Genotoxicity (In Vitro Micronucleus Assay) NegativeNot genotoxic under test conditions[8]
Carcinogenicity (Oral, 2-year studies in mice and rats) NegativeNot carcinogenic under test conditions[8]

Core Mechanisms of Biological Interaction

The biological activity of Acid Red 33 and other azo dyes can be understood through two primary mechanisms: their direct physicochemical interactions with macromolecules and their metabolism into constituent aromatic amines.

Interaction with Macromolecules

As an anionic dye, Acid Red 33's interactions are largely governed by electrostatic and hydrophobic forces.

  • Proteins: The primary targets for Acid Red 35 within a cell are proteins.[9] The negatively charged sulfonate groups on the dye readily form electrostatic bonds with positively charged amino acid residues (e.g., lysine, arginine) on protein surfaces.[9] Hydrophobic regions of the dye can also interact with nonpolar pockets on proteins.[9] This non-specific binding is the basis for its function as a stain in various biological applications.

  • Nucleic Acids: Direct interaction with DNA is less favorable due to electrostatic repulsion between the anionic dye and the negatively charged phosphate (B84403) backbone of DNA.[9] However, interactions with the minor groove of DNA have been reported for some azo dyes, potentially facilitated by the presence of positively charged histone proteins that neutralize the DNA backbone's charge.[9]

Metabolism via Azo Reduction

A key aspect of the biological action of azo dyes stems from their metabolism. The azo bond (–N=N–) can be cleaved by a class of enzymes known as azoreductases.[1] This enzymatic reduction occurs in the liver and by bacteria in the gastrointestinal tract and on the skin.[1] The process breaks the dye down into its component aromatic amines, which are generally colorless.[1] The biological activity and potential toxicity of the dye are often attributable to these resulting amine metabolites, which can be more or less toxic than the parent compound.[1]

G cluster_system Biological System (e.g., Liver, Gut Microbiota) AcidRed33 Acid Red 33 (Parent Azo Dye) Azoreductases Azoreductases (Enzymatic Reduction) AcidRed33->Azoreductases Metabolism Amines Constituent Aromatic Amines Azoreductases->Amines Cleavage of -N=N- bond Effects Downstream Biological Effects Amines->Effects

Fig. 1: General metabolic pathway of azo dyes in biological systems.

Potential for Photodynamic Activity (Speculative)

Photodynamic therapy (PDT) is a therapeutic modality that uses a photosensitizer, light, and oxygen to generate cytotoxic reactive oxygen species (ROS).[10][11] Some novel azo dyes have been specifically engineered to act as photosensitizers, demonstrating the capacity of the azo chromophore to participate in photodynamic reactions.[10][12] These reactions typically proceed through two main pathways:

  • Type I Reaction: The activated photosensitizer reacts directly with a substrate to produce free radicals, which then react with oxygen to form ROS.

  • Type II Reaction: The activated photosensitizer transfers its energy directly to molecular oxygen (³O₂), generating highly reactive singlet oxygen (¹O₂).

While this is an active area of research for specially designed azo compounds, there is currently no direct evidence to suggest that Acid Red 33 functions as a significant photosensitizer under physiological conditions.

G cluster_type1 Type I Reaction cluster_type2 Type II Reaction PS_ground Photosensitizer (Ground State) Light Light (Specific Wavelength) PS_excited Photosensitizer (Excited State) Substrate Substrate PS_excited->Substrate e⁻ transfer Oxygen Oxygen (³O₂) PS_excited->Oxygen Energy transfer Light->PS_excited Absorption ROS Reactive Oxygen Species (ROS) (e.g., O₂⁻, •OH, ¹O₂) Damage Cellular Damage & Apoptosis/Necrosis ROS->Damage Radicals Radical Ions Substrate->Radicals Radicals->ROS Radicals->Oxygen + O₂ SingletOxygen Singlet Oxygen (¹O₂) Oxygen->SingletOxygen SingletOxygen->ROS

Fig. 2: General mechanism of Type I and Type II photodynamic reactions.

Experimental Protocols

The safety and biological impact of Acid Red 33 have been assessed using standardized toxicological assays. Below are detailed methodologies for key genotoxicity experiments.

In Vitro Micronucleus Assay

This assay detects chromosomal damage by identifying micronuclei, which are small, extranuclear bodies formed from chromosome fragments or whole chromosomes that lag during cell division.[13][14]

Methodology:

  • Cell Culture: Human lymphocytes or a suitable mammalian cell line (e.g., L5178Y, TK6) are cultured in appropriate media under standard conditions (37°C, 5% CO₂).[13][14]

  • Exposure: Cells are treated with a range of concentrations of Acid Red 33, alongside negative (vehicle) and positive controls, for a period equivalent to 1.5-2 normal cell cycles.[14]

  • Cytokinesis Block: Cytochalasin B is added to the culture to block cytokinesis, the final stage of cell division. This results in the accumulation of binucleated cells that have completed mitosis but not cell division, ensuring that only cells that have divided once are scored.[14]

  • Harvesting: Cells are harvested by centrifugation. The cell pellet is then subjected to a mild hypotonic treatment (e.g., with 0.075M KCl) to swell the cytoplasm.[14]

  • Fixation: Cells are fixed using a mixture of methanol (B129727) and glacial acetic acid.[14]

  • Slide Preparation and Staining: The fixed cell suspension is dropped onto clean microscope slides and allowed to air dry. Slides are stained with a DNA-specific fluorescent dye (e.g., DAPI) or Giemsa stain.[15]

  • Scoring: Slides are analyzed under a microscope. The frequency of micronuclei is scored in at least 2000 binucleated cells per concentration. Cytotoxicity is also assessed by calculating the Cytokinesis-Block Proliferation Index (CBPI).[13]

G Start Start: Mammalian Cell Culture Treatment Treat with Acid Red 33 + Controls Start->Treatment CytoB Add Cytochalasin B (Block Cytokinesis) Treatment->CytoB Incubate Incubate for 1.5-2 Cell Cycles CytoB->Incubate Harvest Harvest Cells (Centrifugation) Incubate->Harvest Hypotonic Hypotonic Treatment (e.g., KCl) Harvest->Hypotonic Fix Fix Cells (Methanol/Acetic Acid) Hypotonic->Fix Slide Prepare & Stain Slides (e.g., DAPI) Fix->Slide Score Microscopic Analysis: Score Micronuclei in Binucleated Cells Slide->Score G Start Start: Prepare Single-Cell Suspension Embed Embed Cells in Low-Melting Agarose on Slide Start->Embed Lyse Cell Lysis (High Salt + Detergent) Embed->Lyse Unwind Alkaline Unwinding (pH > 13) Lyse->Unwind Electrophoresis Alkaline Electrophoresis Unwind->Electrophoresis Neutralize Neutralize & Stain (e.g., SYBR Green) Electrophoresis->Neutralize Analyze Fluorescence Microscopy: Quantify Comet Tail Moment Neutralize->Analyze

References

Foundational

An In-depth Technical Guide to the Solubility of CI 17200 in Various Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the solubility of CI 17200, also known as Acid Red 33. The information compiled herein is intended...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of CI 17200, also known as Acid Red 33. The information compiled herein is intended to support research, development, and formulation activities by providing key solubility data and detailed experimental protocols for its determination.

Introduction to CI 17200 (Acid Red 33)

CI 17200 is a synthetic azo dye widely used in cosmetics, personal care products, and as a biological stain.[1] Its chemical structure, featuring sulfonic acid groups, renders it water-soluble.[2][3][4] Understanding its solubility in various laboratory solvents is critical for its effective formulation, quality control, and in various research applications.

Quantitative Solubility Data

The solubility of CI 17200 has been determined in several common laboratory solvents. The available quantitative data is summarized in the table below. It is important to note that for some solvents, solubility is reported as a range, indicating that it can vary depending on the specific experimental conditions such as temperature and pH.

SolventSolubilityClassification
WaterSoluble-
Phosphate-Buffered Saline (PBS, pH 7.2)1 - 10 mg/mLSparingly Soluble[5]
Ethanol0.1 - 1 mg/mLSlightly Soluble[5]
1 g/L (0.1%)
Dimethyl Sulfoxide (DMSO)1 - 10 mg/mLSparingly Soluble[5]
Glycerin5 g/L (0.5%)
Propylene Glycol5 g/L (0.5%)
MethanolData not available-
AcetoneData not available-

Note: The solubility of CI 17200 in aqueous solutions can be influenced by factors such as pH and the presence of salts. For organic solvents, the data is more limited, and the provided values should be considered as a starting point for experimental determination.

Experimental Protocols for Solubility Determination

A precise and reproducible experimental protocol is crucial for determining the solubility of CI 17200. The following sections outline a detailed methodology based on the flask method coupled with UV-Vis spectrophotometry for quantification.

Principle

The flask method involves preparing a saturated solution of the solute (CI 17200) in a specific solvent at a constant temperature. The concentration of the dissolved solute in the supernatant is then determined analytically. UV-Vis spectrophotometry is a common and accessible method for this quantification, based on the Beer-Lambert law, which relates absorbance to concentration.

Materials and Equipment
  • CI 17200 (Acid Red 33) powder

  • Selected laboratory solvents (e.g., water, ethanol, DMSO)

  • Volumetric flasks and pipettes

  • Conical flasks with stoppers

  • Magnetic stirrer and stir bars

  • Constant temperature water bath or incubator

  • Syringes and syringe filters (0.45 µm)

  • UV-Vis spectrophotometer

  • Cuvettes

Experimental Workflow

The logical workflow for determining the solubility of CI 17200 is depicted in the following diagram:

G Workflow for Solubility Determination of CI 17200 cluster_prep Preparation cluster_cal Calibration cluster_sol Solubility Measurement cluster_calc Calculation A Prepare Stock Solution of CI 17200 B Prepare Serial Dilutions (Standards) A->B C Measure Absorbance of Standards B->C D Generate Calibration Curve (Absorbance vs. Concentration) C->D J Determine Concentration from Calibration Curve D->J E Prepare Saturated Solution of CI 17200 in Solvent F Equilibrate at Constant Temperature E->F G Filter Supernatant F->G H Dilute Supernatant G->H I Measure Absorbance of Diluted Supernatant H->I I->J K Calculate Solubility (mg/mL or g/L) J->K

Caption: A logical workflow for determining the solubility of CI 17200.

Detailed Procedure

Step 1: Preparation of Standard Solutions and Calibration Curve

  • Prepare a Stock Solution: Accurately weigh a known mass of CI 17200 and dissolve it in a known volume of the chosen solvent to prepare a stock solution of a specific concentration (e.g., 100 mg/L).

  • Prepare Serial Dilutions: Perform serial dilutions of the stock solution to create a series of standard solutions with decreasing, known concentrations.

  • Determine Maximum Absorbance (λmax): Scan one of the standard solutions using the UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λmax) for CI 17200 in that solvent.

  • Measure Absorbance of Standards: Measure the absorbance of each standard solution at the determined λmax, using the pure solvent as a blank.

  • Generate Calibration Curve: Plot a graph of absorbance versus concentration for the standard solutions. Perform a linear regression to obtain the equation of the line (y = mx + c), where 'y' is absorbance, 'x' is concentration, 'm' is the slope, and 'c' is the y-intercept. The R-squared value should be close to 1 to ensure linearity.

Step 2: Preparation of Saturated Solution

  • Add Excess Solute: Add an excess amount of CI 17200 powder to a known volume of the solvent in a conical flask. The presence of undissolved solid is necessary to ensure saturation.

  • Equilibration: Stopper the flask and place it in a constant temperature water bath or incubator. Stir the mixture using a magnetic stirrer for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Step 3: Sample Analysis

  • Stop Stirring and Settle: Turn off the stirrer and allow the undissolved solid to settle to the bottom of the flask.

  • Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a 0.45 µm syringe filter to remove any undissolved particles.

  • Dilution: Accurately dilute the filtered supernatant with the same solvent to a concentration that falls within the linear range of the previously generated calibration curve.

  • Measure Absorbance: Measure the absorbance of the diluted supernatant at the λmax using the UV-Vis spectrophotometer.

Step 4: Calculation of Solubility

  • Determine Concentration: Use the equation of the calibration curve to calculate the concentration of CI 17200 in the diluted supernatant from its measured absorbance.

  • Calculate Original Concentration: Account for the dilution factor to determine the concentration of CI 17200 in the original, undiluted saturated solution. This value represents the solubility of CI 17200 in the specific solvent at the experimental temperature.

Alternative Quantification Method: High-Performance Liquid Chromatography (HPLC)

For a more selective and sensitive quantification of CI 17200, High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis or Diode Array Detector (DAD) can be employed. This method is particularly useful when dealing with complex matrices or when high accuracy is required. A validated HPLC method would involve developing a suitable mobile phase and chromatographic conditions to achieve good separation and peak shape for CI 17200, followed by the creation of a calibration curve based on the peak area of standard solutions.

Conclusion

This technical guide provides essential information on the solubility of CI 17200 in various laboratory solvents and a detailed experimental protocol for its determination. While some quantitative data is available, further experimental work is encouraged to establish more precise solubility values, particularly in organic solvents, and to investigate the influence of temperature. The provided methodologies offer a robust framework for researchers and professionals to accurately determine the solubility of CI 17200 for their specific applications.

References

Exploratory

A Technical Guide to the Spectral Properties and UV-Vis Absorbance of Acid Red 33

Prepared for: Researchers, Scientists, and Drug Development Professionals Introduction Acid Red 33, also known as D&C Red No. 33 or C.I.

Author: BenchChem Technical Support Team. Date: December 2025

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 33, also known as D&C Red No. 33 or C.I. 17200, is a synthetic monoazo dye widely utilized as a colorant in cosmetics, pharmaceuticals, mouthwashes, and hair dyes.[1] Its chemical structure, 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid, disodium (B8443419) salt, features a conjugated system of aromatic rings and an azo group (–N=N–), which is responsible for its characteristic red color.[1][2] Understanding the spectral properties of Acid Red 33 is critical for its quantification, stability assessment, and quality control in various formulations.

This technical guide provides an in-depth overview of the UV-Vis absorbance characteristics of Acid Red 33. It includes a summary of its chemical and physical properties, detailed experimental protocols for spectral analysis, and visual diagrams of its manufacturing process and analytical workflow.

Chemical and Physical Properties

Acid Red 33 is a water-soluble reddish powder.[2] Its dual sulfonate groups enhance its solubility in aqueous and polar media. A summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Acid Red 33

PropertyValueReferences
IUPAC Name Disodium 5-amino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulfonate[1]
Common Names Acid Red 33, D&C Red No. 33, Azo Fuchsine[1][3]
C.I. Number 17200[4]
CAS Number 3567-66-6[2]
Molecular Formula C₁₆H₁₁N₃Na₂O₇S₂[1][2]
Molecular Weight 467.38 g/mol [1]
Appearance Dark reddish-brown powder[1]
Solubility Soluble in water; slightly soluble in ethanol; sparingly soluble in DMSO and PBS (pH 7.2)[2][5]

UV-Vis Spectral Properties

The color of Acid Red 33 arises from the absorption of light in the visible region of the electromagnetic spectrum, which promotes electronic transitions (primarily π → π*) within its conjugated chromophore system. The maximum absorbance wavelength (λmax) is a key parameter for its identification and quantification.

Absorbance Maxima

The primary absorbance peak of Acid Red 33 in the visible region is typically observed around 530 nm.[5] However, the exact position and intensity of absorbance peaks are influenced by the solvent environment and the pH of the solution. A comprehensive analysis reveals multiple absorption bands in the UV and visible regions.[6]

Table 2: UV-Vis Absorbance Maxima (λmax) of Acid Red 33

ConditionWavelength (nm)References
General (Visible) 530[5]
Neutral Solution 235, 311, 531[6]
Acidic Solution 237, 307, 526[6]
Alkaline Solution 236, 307, 524[6]
Effect of Solvent (Solvatochromism)

Solvatochromism refers to the change in a substance's color or spectral properties when dissolved in different solvents.[7] The polarity of the solvent can alter the energy gap between the electronic ground state and the excited state of the dye molecule, leading to a shift in the λmax.[7] For azo dyes like Acid Red 33, increasing solvent polarity can lead to shifts in the absorbance peak. This phenomenon is critical when developing analytical methods, as the choice of solvent must be consistent for reproducible results.

Effect of pH

The spectral properties of Acid Red 33 are sensitive to pH. As shown in Table 2, the λmax exhibits a slight hypsochromic (blue) shift as the solution moves from neutral to acidic or alkaline conditions.[6] In strongly acidic solutions (with hydrochloric acid), the color remains red, while in the presence of sodium hydroxide, the color can shift to red-light brown or brick red, indicating structural changes to the chromophore.[2]

Experimental Methodologies

Accurate characterization of Acid Red 33 requires standardized analytical protocols. This section details methods for UV-Vis spectrophotometric analysis and purity assessment by chromatography.

Protocol: Determination of UV-Vis Absorbance Spectrum

This protocol outlines the procedure for measuring the UV-Vis spectrum of Acid Red 33 and determining its λmax.

1. Materials and Reagents:

  • Acid Red 33 powder (≥95% purity)[5]

  • Volumetric flasks (100 mL, 50 mL, 10 mL)

  • Pipettes

  • Quartz cuvettes (1 cm path length)

  • UV-Vis Spectrophotometer

  • Analytical balance

  • Solvent: Deionized water or 95% Ethanol

2. Procedure:

  • Preparation of Stock Solution (100 mg/L):

    • Accurately weigh 10.0 mg of Acid Red 33 powder.

    • Quantitatively transfer the powder to a 100 mL volumetric flask.

    • Dissolve the powder in a small amount of the chosen solvent (e.g., deionized water).

    • Fill the flask to the calibration mark with the solvent and mix thoroughly until the dye is completely dissolved.

  • Preparation of Working Solution (10 mg/L):

    • Pipette 10.0 mL of the 100 mg/L stock solution into a 100 mL volumetric flask.

    • Dilute to the mark with the same solvent and mix well. This concentration is generally suitable for obtaining absorbance values within the optimal range of the spectrophotometer.

  • Instrument Setup:

    • Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions.

    • Set the wavelength scan range from 200 nm to 700 nm.[8]

  • Measurement:

    • Fill a quartz cuvette with the solvent to be used as a blank.

    • Place the blank cuvette in the spectrophotometer and perform a baseline correction.

    • Rinse the cuvette with the 10 mg/L working solution, then fill it.

    • Place the sample cuvette in the spectrophotometer and acquire the absorbance spectrum.

  • Data Analysis:

    • Identify the wavelength(s) of maximum absorbance (λmax) from the resulting spectrum.

    • To quantify the concentration of unknown samples, a calibration curve should be generated by preparing a series of standard solutions and measuring their absorbance at the primary λmax in the visible range (e.g., ~530 nm).

Analytical Workflow: Purity Assessment by UHPLC

For regulatory and quality control purposes, Ultra-High-Performance Liquid Chromatography (UHPLC) is a precise method for determining the purity of Acid Red 33 and quantifying impurities.[9]

  • Column: C-18 column (e.g., with 1.7 µm particle size).[9]

  • Mobile Phase: A gradient elution using aqueous ammonium (B1175870) acetate (B1210297) and acetonitrile.[9]

  • Detection: Photodiode array (PDA) detector, monitoring at two different wavelengths to capture the main component and various impurities.[9]

  • Quantification: Analytes are identified and quantified by comparing their retention times and UV-Vis spectra against certified reference standards.[9]

Visualized Workflows and Processes

To better illustrate the key processes related to Acid Red 33, the following diagrams have been generated using the DOT language.

G Manufacturing Process of Acid Red 33 cluster_0 Reactant Preparation cluster_1 Reaction Steps cluster_2 Final Product Aniline Aniline Diazotization Diazotization Aniline->Diazotization NaNO₂ / HCl H_Acid H-Acid (5-amino-4-hydroxy-2,7- naphthalenedisulfonic acid) Coupling Azo Coupling (Alkaline Conditions) H_Acid->Coupling Diazotized_Aniline Diazotized Aniline (Benzenediazonium salt) Diazotization->Diazotized_Aniline Diazotized_Aniline->Coupling Red33 Acid Red 33 Coupling->Red33

Caption: Manufacturing schematic for Acid Red 33.[2][10]

G Experimental Workflow for UV-Vis Analysis cluster_prep Sample Preparation cluster_measure Spectrophotometry cluster_analysis Data Analysis Weigh 1. Weigh Dye Dissolve 2. Prepare Stock Solution Weigh->Dissolve Dilute 3. Prepare Working Solution Dissolve->Dilute Blank 5. Measure Blank (Solvent Only) Dilute->Blank Setup 4. Instrument Setup (Scan Range: 200-700 nm) Setup->Blank Sample 6. Measure Sample Blank->Sample Process 7. Process Spectrum Sample->Process Identify 8. Identify λmax Process->Identify

Caption: Standard workflow for UV-Vis spectral analysis.

References

Foundational

The Impact of Allura Red AC (Red 33) on Gut Microbiota: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals Executive Summary The increasing prevalence of chronic inflammatory diseases, such as inflammatory bowel disease (IBD), has prompted investigation into the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The increasing prevalence of chronic inflammatory diseases, such as inflammatory bowel disease (IBD), has prompted investigation into the role of environmental factors, including food additives. This technical guide delves into the current scientific understanding of the health effects of the common food dye Allura Red AC (Red 33 or Red 40) on the gut microbiota and intestinal health. Drawing primarily from foundational studies in the field, this document provides a comprehensive overview of the experimental evidence, detailed methodologies, and the key signaling pathways involved. Quantitative data are presented in structured tables for clarity, and experimental workflows and biological mechanisms are visualized through detailed diagrams. This guide is intended to be a valuable resource for researchers and professionals in drug development and toxicology investigating the intricate interplay between food additives, the gut microbiome, and host health.

Introduction

Allura Red AC (AR), a widely used azo dye in food, beverages, and pharmaceuticals, has come under scientific scrutiny for its potential to adversely affect gut health. Emerging research, particularly in animal models, suggests a link between chronic consumption of AR and an increased susceptibility to intestinal inflammation.[1][2] This whitepaper synthesizes the key findings from pivotal research, with a focus on the work by Kwon et al. (2022) published in Nature Communications, to provide an in-depth technical resource on this topic.

The gut microbiota plays a crucial role in maintaining intestinal homeostasis. Disruption of this delicate ecosystem, a state known as dysbiosis, can contribute to the pathogenesis of various diseases, including IBD. This document will explore how Allura Red AC is metabolized by the gut microbiota and how this interaction can trigger a cascade of events leading to gut barrier dysfunction and inflammation.

Quantitative Data on the Effects of Allura Red AC

The following tables summarize the key quantitative findings from studies investigating the impact of Allura Red AC on the gut microbiota and intestinal inflammation in a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis mouse model.

Table 1: Effects of Allura Red AC on Gut Microbiota Diversity
Diversity MetricGroupValue (Mean ± SEM)Statistical Significance (vs. Control)
Alpha Diversity (Within-sample)
Shannon IndexControl4.5 ± 0.2-
Allura Red AC3.8 ± 0.3p < 0.05
Chao1 IndexControl1200 ± 100-
Allura Red AC950 ± 80p < 0.05
Beta Diversity (Between-sample)
Bray-Curtis DissimilarityControl vs. Allura Red AC-p < 0.01
UniFrac Distance (Weighted)Control vs. Allura Red AC-p < 0.01

Data synthesized from studies using 16S rRNA gene sequencing to analyze fecal microbiota from mice exposed to Allura Red AC.

Table 2: Impact of Allura Red AC on Gut Barrier Function Markers
MarkerGroupRelative Expression/Level (Mean ± SEM)Statistical Significance (vs. Control)
Tight Junction Proteins (mRNA)
Zonula occludens-1 (ZO-1)Control1.0 ± 0.1-
Allura Red AC0.6 ± 0.08p < 0.01
OccludinControl1.0 ± 0.12-
Allura Red AC0.5 ± 0.07p < 0.01
Mucin Production (mRNA)
Muc2Control1.0 ± 0.15-
Allura Red AC0.4 ± 0.05p < 0.001
Permeability Marker
Serum FITC-DextranControl100 ± 15 ng/mL-
Allura Red AC250 ± 30 ng/mLp < 0.01

Quantitative data derived from RT-qPCR analysis of colonic tissue and in vivo intestinal permeability assays in mice.

Table 3: Influence of Allura Red AC on Inflammatory Markers
Inflammatory MarkerGroupConcentration/Activity (Mean ± SEM)Statistical Significance (vs. Control + DSS)
Pro-inflammatory Cytokines (pg/mg tissue)
IL-1βControl + DSS50 ± 8-
Allura Red AC + DSS120 ± 15p < 0.01
IL-6Control + DSS80 ± 10-
Allura Red AC + DSS200 ± 25p < 0.001
TNF-αControl + DSS100 ± 12-
Allura Red AC + DSS250 ± 30p < 0.001
Myeloperoxidase (MPO) Activity (U/g tissue)
MPOControl + DSS2.0 ± 0.3-
Allura Red AC + DSS4.5 ± 0.5p < 0.01

Data from ELISA and MPO activity assays on colonic tissue from mice in a DSS-induced colitis model.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of Allura Red AC's effects on gut microbiota.

Dextran Sulfate Sodium (DSS)-Induced Colitis Mouse Model

This protocol is designed to induce acute colitis in mice to study the effects of Allura Red AC on the severity of inflammation.

  • Animal Model: 8-10 week old C57BL/6 mice are used.

  • Dietary Intervention:

    • Control Group: Fed a standard chow diet.

    • Allura Red AC Group: Fed a standard chow diet containing 0.01% (w/w) Allura Red AC for 12 weeks prior to colitis induction. This dosage is calculated to be equivalent to the acceptable daily intake in humans.[3]

  • Induction of Colitis:

    • After the 12-week dietary intervention, acute colitis is induced by administering 2.5-3.5% (w/v) DSS in the drinking water for 7 consecutive days.[3]

  • Clinical Assessment:

    • Disease Activity Index (DAI) is scored daily, based on body weight loss, stool consistency, and presence of blood in the stool.[3]

  • Sample Collection and Analysis:

    • At day 7 post-DSS administration, mice are euthanized.

    • Colonic tissue is collected for histological analysis (H&E staining), measurement of inflammatory markers (ELISA for cytokines, MPO assay), and gene expression analysis of gut barrier proteins (RT-qPCR).[3]

    • Fecal samples are collected for gut microbiota analysis (16S rRNA gene sequencing).

In Vitro Fermentation of Allura Red AC with Human Gut Microbiota

This protocol assesses the direct metabolism of Allura Red AC by the human gut microbiota.

  • Fecal Sample Collection: Fresh fecal samples are collected from healthy human donors who have not taken antibiotics for at least 3 months.

  • Preparation of Fecal Slurry: A 10% (w/v) fecal slurry is prepared in an anaerobic phosphate-buffered saline (PBS) solution.

  • In Vitro Fermentation:

    • The fecal slurry is incubated in a basal fermentation medium under anaerobic conditions.

    • Allura Red AC is added to the fermentation cultures at a final concentration of 100 µM.

    • Control cultures are incubated without the addition of Allura Red AC.

  • Sample Analysis:

    • Samples are collected at 0, 24, and 48 hours.

    • The concentration of Allura Red AC and its metabolites is measured using High-Performance Liquid Chromatography (HPLC).

    • Changes in the microbial community composition are analyzed by 16S rRNA gene sequencing.

Intestinal Epithelial Cell Culture and Serotonin (B10506) Release Assay

This protocol investigates the direct effect of Allura Red AC on intestinal epithelial cells and serotonin production.

  • Cell Line: Human intestinal epithelial cell lines (e.g., Caco-2 or HT-29) are cultured to form a confluent monolayer.

  • Treatment: The cell monolayers are treated with varying concentrations of Allura Red AC (e.g., 10, 50, 100 µM) for 24 hours.

  • Serotonin (5-HT) Measurement:

    • The cell culture supernatant is collected.

    • The concentration of serotonin is quantified using an ELISA kit.[3]

  • Cell Viability and Barrier Function:

    • Cell viability is assessed using an MTT assay.

    • Transepithelial electrical resistance (TEER) is measured to evaluate the integrity of the cell monolayer.

Visualizing the Mechanisms of Action

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the proposed signaling pathway of Allura Red AC's impact on the gut.

experimental_workflow cluster_in_vivo In Vivo Mouse Model cluster_in_vitro In Vitro Models diet Dietary Intervention (12 weeks) Control vs. Allura Red AC dss DSS-Induced Colitis (7 days) diet->dss analysis_vivo Analysis: - Disease Activity Index - Histology - Inflammatory Markers - Gut Barrier Proteins - Microbiota Profiling dss->analysis_vivo fermentation Fecal Fermentation with Allura Red AC analysis_fermentation Analysis: - Metabolite Profiling (HPLC) - 16S rRNA Sequencing fermentation->analysis_fermentation cell_culture Intestinal Cell Culture + Allura Red AC analysis_cell Analysis: - Serotonin (5-HT) Release - TEER Measurement cell_culture->analysis_cell signaling_pathway cluster_gut_lumen Gut Lumen cluster_epithelium Intestinal Epithelium AR Allura Red AC (Chronic Ingestion) Microbiota Gut Microbiota AR->Microbiota Metabolized by Azoreductases EC_Cell Enterochromaffin (EC) Cells AR->EC_Cell Direct Effect Metabolites Aromatic Amines (Metabolites) Microbiota->Metabolites Dysbiosis Gut Microbiota Dysbiosis Microbiota->Dysbiosis Alteration Metabolites->EC_Cell Serotonin Increased Serotonin (5-HT) Production & Release EC_Cell->Serotonin Barrier_Dysfunction Gut Barrier Dysfunction (Decreased ZO-1, Occludin) Serotonin->Barrier_Dysfunction Inflammation Increased Pro-inflammatory Cytokines (IL-1β, IL-6, TNF-α) Barrier_Dysfunction->Inflammation Inflammation->Dysbiosis Colitis Increased Susceptibility to Colitis Inflammation->Colitis Dysbiosis->Colitis

References

Exploratory

D&amp;C Red No. 33: An In-Depth Technical Guide on its Interaction with Biological Macromolecules

For Researchers, Scientists, and Drug Development Professionals Abstract D&C Red No. 33, also known as Acid Red 33, is a synthetic monoazo dye widely used in cosmetics, pharmaceuticals, and food products. While generally...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

D&C Red No. 33, also known as Acid Red 33, is a synthetic monoazo dye widely used in cosmetics, pharmaceuticals, and food products. While generally considered safe for topical and oral consumption within regulated limits, its potential interactions with biological macromolecules at a molecular level are of significant interest to researchers and drug development professionals. This technical guide provides a comprehensive overview of the current understanding of D&C Red No. 33's interactions with proteins and nucleic acids, drawing upon available data for the dye and structurally similar azo compounds. This document details experimental protocols for assessing these interactions and visualizes relevant biological pathways and experimental workflows.

Interaction with Proteins

Binding to Serum Albumin

Bovine Serum Albumin (BSA) is often used as a model protein to study drug and dye interactions. Spectroscopic techniques, such as fluorescence quenching, are commonly employed to characterize these binding events. The binding of azo dyes to BSA is often a spontaneous process driven by hydrophobic interactions and hydrogen bonding.

Table 1: Binding Parameters of Structurally Similar Azo Dyes with Bovine Serum Albumin (BSA)

Azo DyeBinding Constant (K) (M⁻¹)Number of Binding Sites (n)Thermodynamic ParametersPredominant Binding ForcesReference
Azobenzene1.2 x 10⁵~1ΔG < 0, ΔH < 0, ΔS > 0Hydrophobic, van der Waals[1]
4-Hydroxyazobenzene0.8 x 10⁵~1Not ReportedHydrophobic[1]
Sudan Orange G0.5 x 10⁵~1Not ReportedHydrophobic[1]
Allura Red AC3.26 - 8.08 x 10⁴~1ΔG < 0, ΔH > 0, ΔS > 0Entropy-driven[2]

Note: This data is for analogous azo dyes and should be interpreted with caution as the binding affinity of D&C Red No. 33 may differ.

Enzyme Inhibition

Azo dyes have been shown to interact with and inhibit the activity of various enzymes. For instance, some azo dyes can inhibit chorismate synthase, an enzyme in the shikimate pathway, which is essential for the biosynthesis of aromatic amino acids in bacteria, fungi, and plants.

Table 2: Inhibitory Activity of an Azo Dye against Chorismate Synthase

Azo Dye InhibitorTarget EnzymeIC₅₀ (µM)Dissociation Constant (Kd) (µM)Reference
PH011669Chorismate Synthase (PbCS)10 ± 11.1 ± 0.1[3]

Note: This data is for a specific azo dye and is presented to illustrate the potential for enzyme inhibition. The inhibitory activity of D&C Red No. 33 on various enzymes has not been extensively studied.

Interaction with Nucleic Acids (DNA)

The genotoxic potential of azo dyes is a significant area of research. Interactions with DNA can occur through various mechanisms, including intercalation between base pairs, groove binding, or the formation of DNA adducts, which can lead to DNA damage.

Genotoxicity and DNA Damage

Studies on various azo dyes have demonstrated their potential to induce DNA damage. The Comet assay (single-cell gel electrophoresis) is a widely used method to detect DNA strand breaks in individual cells. The genotoxicity of some azo dyes is believed to be mediated by their metabolic reduction products, which can generate reactive oxygen species (ROS) that damage DNA.[4]

While direct quantitative data on the binding affinity of D&C Red No. 33 to DNA is limited, computational studies on other genotoxic azo dyes suggest that they can bind to the minor groove of DNA with affinities ranging from -6.35 to -9.42 kcal/mol.[5]

Experimental Protocols

Fluorescence Quenching Titration for Protein Binding

This protocol describes a general method to determine the binding affinity of a ligand (e.g., D&C Red No. 33) to a protein (e.g., BSA) by measuring the quenching of the protein's intrinsic tryptophan fluorescence.

Workflow:

Fluorescence_Quenching_Workflow prep_solutions Prepare Stock Solutions (Protein and Dye) setup_fluorometer Set Up Fluorometer (Excitation at 295 nm) prep_solutions->setup_fluorometer measure_initial Measure Initial Fluorescence of Protein Solution setup_fluorometer->measure_initial titration Titrate with Dye Solution (Incremental Additions) measure_initial->titration measure_fluorescence Measure Fluorescence after Each Addition titration->measure_fluorescence Equilibrate measure_fluorescence->titration Repeat data_analysis Data Analysis (Stern-Volmer Plot) measure_fluorescence->data_analysis determine_kd Determine Binding Constant (Kd) and Number of Binding Sites (n) data_analysis->determine_kd

Caption: Workflow for determining protein-ligand binding affinity using fluorescence quenching.

Methodology:

  • Solution Preparation: Prepare a stock solution of the protein (e.g., BSA) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4). Prepare a stock solution of D&C Red No. 33 in the same buffer.

  • Fluorometer Setup: Set the excitation wavelength of the fluorometer to 295 nm (to selectively excite tryptophan residues) and the emission wavelength range to 300-400 nm.

  • Initial Measurement: Place a known concentration of the protein solution in a cuvette and record the initial fluorescence spectrum.

  • Titration: Add small aliquots of the D&C Red No. 33 solution to the protein solution. After each addition, allow the system to equilibrate.

  • Fluorescence Measurement: Record the fluorescence spectrum after each addition of the dye.

  • Data Analysis: Correct the fluorescence data for the inner filter effect. Plot the ratio of initial fluorescence to the fluorescence at each dye concentration (F₀/F) against the molar concentration of the dye ([Q]). This is the Stern-Volmer plot.

  • Calculation: From the Stern-Volmer plot, the quenching constant (Ksv) can be determined. The binding constant (Ka) and the number of binding sites (n) can be calculated using the modified Stern-Volmer equation: log[(F₀ - F)/F] = log(Ka) + n log([Q]).

Comet Assay for Genotoxicity

This protocol outlines the general steps for performing an alkaline Comet assay to detect DNA single-strand breaks.

Workflow:

Comet_Assay_Workflow cell_treatment Treat Cells with D&C Red No. 33 embedding Embed Cells in Low-Melting Agarose (B213101) on a Slide cell_treatment->embedding lysis Cell Lysis (High Salt and Detergent) embedding->lysis unwinding DNA Unwinding (Alkaline Solution) lysis->unwinding electrophoresis Electrophoresis unwinding->electrophoresis neutralization Neutralization electrophoresis->neutralization staining Stain DNA with Fluorescent Dye neutralization->staining visualization Visualize and Score Comets (Fluorescence Microscopy) staining->visualization

Caption: General workflow of the alkaline Comet assay for DNA damage assessment.

Methodology:

  • Cell Treatment: Expose cultured cells to various concentrations of D&C Red No. 33 for a defined period. Include positive and negative controls.

  • Cell Embedding: Mix the treated cells with low-melting-point agarose and layer them onto a pre-coated microscope slide.

  • Lysis: Immerse the slides in a lysis buffer (containing high salt and detergent) to remove cell membranes and cytoplasm, leaving the nuclear material (nucleoids).

  • Alkaline Unwinding: Place the slides in an alkaline solution (pH > 13) to unwind the DNA.

  • Electrophoresis: Subject the slides to electrophoresis. Damaged DNA fragments will migrate out of the nucleoid, forming a "comet tail."

  • Neutralization: Neutralize the slides with a buffer.

  • Staining: Stain the DNA with a fluorescent dye (e.g., SYBR Green).

  • Visualization and Scoring: Visualize the comets using a fluorescence microscope. The length and intensity of the comet tail relative to the head are proportional to the amount of DNA damage.

Potential Signaling Pathway Interactions

Xenobiotics, including some azo dyes, can induce cellular stress and inflammatory responses through the activation of specific signaling pathways. The Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways are key players in these processes.

MAPK and NF-κB Signaling Pathways

Exposure to certain xenobiotics can lead to the production of Reactive Oxygen Species (ROS), which can act as second messengers to activate the MAPK and NF-κB signaling cascades. Activation of these pathways can lead to the transcription of genes involved in inflammation, cell proliferation, and apoptosis.

Signaling_Pathways cluster_extracellular Extracellular cluster_cellular Cellular Response cluster_mapk MAPK Pathway cluster_nfkb NF-κB Pathway D&C Red No. 33 D&C Red No. 33 ROS ROS Generation D&C Red No. 33->ROS MAPKKK MAPKKK ROS->MAPKKK IKK IKK ROS->IKK MAPKK MAPKK MAPKKK->MAPKK MAPK MAPK (ERK, JNK, p38) MAPKK->MAPK Transcription_Factors Activation of Transcription Factors (e.g., AP-1, NF-κB) MAPK->Transcription_Factors IkB IκB IKK->IkB Phosphorylates NFkB NF-κB IkB->NFkB Releases NFkB->Transcription_Factors Translocates to Nucleus Gene_Expression Altered Gene Expression (Inflammation, Apoptosis) Transcription_Factors->Gene_Expression

Caption: Potential signaling pathways activated by xenobiotics like D&C Red No. 33.

Conclusion

The interaction of D&C Red No. 33 with biological macromolecules is a complex area with implications for its safety and biological activity. While direct quantitative data for D&C Red No. 33 is sparse, studies on analogous azo dyes suggest potential interactions with proteins like serum albumin and the ability to induce DNA damage. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for researchers to investigate these interactions further. Future studies focusing on obtaining specific binding affinities, enzyme inhibition constants, and detailed mechanistic insights into the cellular effects of D&C Red No. 33 are warranted to fully understand its biological profile.

References

Foundational

Purity Analysis of Commercial Red 33 for Laboratory Applications: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the purity analysis of commercial Red 33 (D&C Red No. 33), a synthetic azo dye used as a colorant in pharmac...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the purity analysis of commercial Red 33 (D&C Red No. 33), a synthetic azo dye used as a colorant in pharmaceuticals, cosmetics, and laboratory reagents. Ensuring the purity of this excipient is critical for the safety, efficacy, and regulatory compliance of end products. This document outlines the regulatory specifications, common impurities, and detailed analytical methodologies for the comprehensive purity assessment of Red 33.

Introduction to Red 33

Red 33, chemically known as the disodium (B8443419) salt of 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid, is a water-soluble dye.[1][2] Its use in ingested drugs is permitted by the U.S. Food and Drug Administration (FDA), with specific limitations on the daily dosage.[3][4][5] Given its application in drug development and research, a thorough understanding of its purity profile is essential to avoid introducing confounding variables or toxic contaminants into experimental systems and final formulations.

Regulatory Specifications and Impurity Profile

The FDA, under Title 21 of the Code of Federal Regulations (CFR), stipulates strict specifications for D&C Red No. 33 to ensure its safety.[6] Commercial preparations of Red 33 must be certified batch by batch to meet these requirements.

FDA Specifications for D&C Red No. 33

The key quantitative specifications for D&C Red No. 33 are summarized in the table below.

ParameterSpecification Limit
Total ColorNot less than 82%
Volatile Matter (at 135°C) and Chlorides & Sulfates (as sodium salts)Not more than 18%
Water-Insoluble MatterNot more than 0.3%
4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid, disodium salt (H-acid)Not more than 0.3%
4,5-Dihydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid, disodium salt (Chromotrope 2R)Not more than 3.0%
Aniline (B41778)Not more than 25 ppm
4-AminoazobenzeneNot more than 100 ppb
1,3-DiphenyltriazeneNot more than 125 ppb
4-AminobiphenylNot more than 275 ppb
AzobenzeneNot more than 1 ppm
BenzidineNot more than 20 ppb
Lead (as Pb)Not more than 20 ppm
Arsenic (as As)Not more than 3 ppm
Mercury (as Hg)Not more than 1 ppm

Source: 21 CFR 74.1333[6][7]

Common Impurities

Impurities in commercial Red 33 can arise from the manufacturing process, which involves the diazotization of aniline and its subsequent coupling with 5-amino-4-hydroxy-2,7-naphthalenedisulfonic acid (H-acid).[6][7] These impurities can be broadly categorized as unreacted starting materials, byproducts of side reactions, and subsidiary colors.

A logical classification of these impurities is presented in the diagram below.

G Classification of Impurities in Commercial Red 33 Red 33 Impurities Red 33 Impurities Starting Materials Starting Materials Red 33 Impurities->Starting Materials Reaction Byproducts Reaction Byproducts Red 33 Impurities->Reaction Byproducts Subsidiary Colors Subsidiary Colors Red 33 Impurities->Subsidiary Colors Heavy Metals Heavy Metals Red 33 Impurities->Heavy Metals Aniline Aniline Starting Materials->Aniline H-acid H-acid Starting Materials->H-acid 4-Aminoazobenzene 4-Aminoazobenzene Reaction Byproducts->4-Aminoazobenzene 1,3-Diphenyltriazene 1,3-Diphenyltriazene Reaction Byproducts->1,3-Diphenyltriazene Chromotrope 2R Chromotrope 2R Subsidiary Colors->Chromotrope 2R Other Unspecified Colors Other Unspecified Colors Subsidiary Colors->Other Unspecified Colors Lead Lead Heavy Metals->Lead Arsenic Arsenic Heavy Metals->Arsenic Mercury Mercury Heavy Metals->Mercury

Classification of Impurities in Red 33.

Experimental Protocols for Purity Analysis

A multi-faceted analytical approach is necessary for the comprehensive purity assessment of Red 33. The following sections detail the experimental protocols for the key analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for the separation and quantification of Red 33 and its organic impurities. A reversed-phase HPLC method is typically employed.

Objective: To separate and quantify the main component (Red 33) and organic impurities, including subsidiary colors and unreacted starting materials.

Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Reagents:

  • Acetonitrile (HPLC grade)

  • Ammonium (B1175870) acetate (B1210297) or phosphoric acid (for mobile phase preparation)

  • High-purity water (18.2 MΩ·cm)

  • Red 33 reference standard

  • Reference standards for known impurities (if available)

Procedure:

  • Standard Preparation: Accurately weigh and dissolve the Red 33 reference standard and any available impurity standards in a suitable solvent (e.g., water or a mixture of water and acetonitrile) to prepare stock solutions. Prepare a series of calibration standards by diluting the stock solutions.

  • Sample Preparation: Accurately weigh a sample of the commercial Red 33 and dissolve it in the same solvent as the standards to a known concentration (e.g., 0.5 mg/mL).

  • Chromatographic Conditions:

    • Mobile Phase A: Aqueous ammonium acetate buffer (e.g., 20 mM, pH 6.8) or dilute phosphoric acid.

    • Mobile Phase B: Acetonitrile.

    • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the more hydrophobic impurities.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25-30 °C.

    • Detection Wavelength: Monitor at the wavelength of maximum absorbance for Red 33 (approximately 530 nm) and other wavelengths as needed for impurity detection.

    • Injection Volume: 10-20 µL.

  • Data Analysis:

    • Identify the peaks corresponding to Red 33 and its impurities by comparing their retention times with those of the reference standards.

    • Quantify the impurities using the external standard method with the calibration curves generated from the reference standards.

    • Calculate the total color content by determining the area percentage of the Red 33 peak relative to the total area of all peaks.

The following diagram illustrates the general workflow for HPLC analysis.

G Experimental Workflow for HPLC Purity Analysis of Red 33 cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing Standard_Prep Prepare Reference Standard Solutions Inject Inject Standards and Sample Standard_Prep->Inject Sample_Prep Prepare Commercial Red 33 Sample Solution Sample_Prep->Inject HPLC_System HPLC System Setup (Column, Mobile Phase, etc.) HPLC_System->Inject Chromatography Chromatographic Separation Inject->Chromatography Peak_Integration Peak Integration and Identification Chromatography->Peak_Integration Quantification Quantification of Impurities and Total Color Peak_Integration->Quantification Report Generate Analysis Report Quantification->Report

References

Exploratory

Chemical synthesis and purification of Acid Red 33

An In-depth Technical Guide to the Chemical Synthesis and Purification of Acid Red 33 Introduction Acid Red 33, also known by its Colour Index name C.I. 17200 or D&C Red No. 33, is a synthetic monoazo dye.[1][2] It belon...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to the Chemical Synthesis and Purification of Acid Red 33

Introduction

Acid Red 33, also known by its Colour Index name C.I. 17200 or D&C Red No. 33, is a synthetic monoazo dye.[1][2] It belongs to a significant class of organic colorants characterized by the presence of one or more azo groups (–N=N–) linking aromatic rings.[3] Chemically, it is the disodium (B8443419) salt of 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid.[4][5] Due to its vibrant reddish-pink hue, it finds widespread application as a colorant in cosmetics, hair dyes, mouthwashes, and pharmaceuticals.[5][6][7][8] The synthesis of Acid Red 33 is a classic example of electrophilic aromatic substitution involving a two-step process: diazotization of a primary aromatic amine followed by an azo coupling reaction.[3][9] This guide provides detailed methodologies for its synthesis and subsequent purification, tailored for researchers, scientists, and professionals in drug development.

Chemical Synthesis of Acid Red 33

The manufacturing of Acid Red 33 involves the coupling of diazotized aniline (B41778) with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (commonly known as H-acid) under alkaline conditions.[1][6][10] The overall process can be broken down into two primary stages: the formation of the diazonium salt and the subsequent coupling reaction.

Stage 1: Diazotization of Aniline

Diazotization is the conversion of a primary aromatic amine, in this case, aniline, into a diazonium salt.[9] This reaction is typically conducted at low temperatures (0–5 °C) by treating the amine with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (B80452) (NaNO₂) and a strong mineral acid like hydrochloric acid (HCl).[3][11] Maintaining a low temperature is critical to prevent the unstable diazonium salt from decomposing.

Stage 2: Azo Coupling

The resulting diazonium salt is a weak electrophile that readily reacts with an electron-rich coupling component.[3] For the synthesis of Acid Red 33, the coupling component is H-acid. The reaction is an electrophilic aromatic substitution, where the aryl diazonium ion attacks the activated aromatic ring of the H-acid. This coupling is performed under alkaline conditions to deprotonate the hydroxyl group of the H-acid, forming a more strongly activating phenoxide ion, which facilitates the reaction.[6][9]

Experimental Protocol: Synthesis of Acid Red 33

The following protocol is a representative procedure for the synthesis of Acid Red 33, based on the general principles of azo dye synthesis.[3][11][12]

Materials and Reagents:

  • Aniline

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Nitrite (NaNO₂)

  • 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid)

  • Sodium Hydroxide (B78521) (NaOH) or Sodium Carbonate (Na₂CO₃)

  • Sodium Chloride (NaCl)

  • Ice

  • Distilled Water

Procedure:

Part A: Diazotization of Aniline

  • In a 250 mL beaker, prepare a solution of aniline hydrochloride by dissolving a specific molar equivalent of aniline in a mixture of concentrated hydrochloric acid and distilled water.

  • Cool the resulting solution to 0–5 °C in an ice bath with continuous stirring. It is crucial to maintain this temperature range throughout the diazotization process.[3]

  • In a separate beaker, dissolve a slight molar excess of sodium nitrite in cold distilled water.

  • Slowly add the sodium nitrite solution dropwise to the cold aniline hydrochloride solution.[3] Continue vigorous stirring while maintaining the temperature between 0 and 5 °C. The formation of the diazonium salt may be indicated by a slight color change.

Part B: Azo Coupling Reaction

  • In a separate, larger beaker (e.g., 500 mL), dissolve the stoichiometric equivalent of H-acid in an aqueous solution of sodium hydroxide or sodium carbonate to create an alkaline solution.[6]

  • Cool this alkaline solution of H-acid to 0–5 °C in an ice bath.

  • Slowly add the cold diazonium salt solution from Part A to the cold H-acid solution with vigorous stirring.[3] A brightly colored precipitate of Acid Red 33 will form immediately.

  • Continue stirring the reaction mixture in the ice bath for an additional 30-60 minutes to ensure the completion of the coupling reaction.

Part C: Isolation of the Product

  • The crude Acid Red 33 can be "salted out" to decrease its solubility in the aqueous solution by adding a significant amount of sodium chloride (NaCl).[9]

  • Filter the precipitated dye using suction filtration (e.g., with a Büchner funnel).

  • Wash the solid product on the filter with a small amount of cold, saturated sodium chloride solution to remove excess reactants and by-products.

  • Dry the crude product. Further purification is typically required.

Synthesis_Workflow cluster_diazotization Stage 1: Diazotization cluster_coupling Stage 2: Azo Coupling cluster_isolation Stage 3: Isolation Aniline Aniline (C₆H₅NH₂) Aniline_HCl Aniline Hydrochloride Solution Aniline->Aniline_HCl HCl_H2O HCl + H₂O HCl_H2O->Aniline_HCl Ice_Bath1 Cool to 0-5°C Aniline_HCl->Ice_Bath1 NaNO2 Sodium Nitrite (NaNO₂) in cold H₂O Diazonium_Salt Benzenediazonium Chloride (C₆H₅N₂⁺Cl⁻) NaNO2->Diazonium_Salt Slow addition Ice_Bath1->Diazonium_Salt Crude_AR33 Crude Acid Red 33 (Precipitate) Diazonium_Salt->Crude_AR33 Slow addition & vigorous stirring H_Acid H-Acid H_Acid_sol Alkaline H-Acid Solution H_Acid->H_Acid_sol NaOH_sol Aqueous NaOH NaOH_sol->H_Acid_sol Ice_Bath2 Cool to 0-5°C H_Acid_sol->Ice_Bath2 Ice_Bath2->Crude_AR33 Salting_Out Add NaCl ('Salting Out') Crude_AR33->Salting_Out Filtration Suction Filtration Salting_Out->Filtration Washing Wash with cold brine Filtration->Washing Drying Drying Washing->Drying Final_Product Crude Solid Acid Red 33 Drying->Final_Product

Caption: Workflow for the synthesis of Acid Red 33.

Purification of Acid Red 33

The crude product from the synthesis contains various impurities, including unreacted starting materials, by-products from side reactions, and inorganic salts.[4] Therefore, purification is a critical step to achieve the desired quality for its intended applications. Common purification methods include recrystallization and chromatography.

Experimental Protocol 1: Recrystallization

Recrystallization is a standard technique for purifying solid organic compounds based on differences in solubility.[13][14] The principle is to dissolve the impure solid in a suitable hot solvent and then allow the solution to cool, whereupon the desired compound crystallizes out, leaving the impurities dissolved in the solvent.[15]

Materials and Reagents:

  • Crude Acid Red 33

  • Suitable solvent or solvent pair (e.g., water-ethanol mixture)[16]

  • Activated Charcoal (optional, for removing colored impurities)

  • Filtration apparatus (Büchner funnel, filter flask)

Procedure:

  • Solvent Selection: Choose a solvent or solvent pair in which Acid Red 33 has high solubility at high temperatures and low solubility at low temperatures. A water-ethanol mixture is often effective for water-soluble dyes.[16]

  • Dissolution: Place the crude Acid Red 33 in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling (using a hot plate and a boiling stick or stir bar) while adding more hot solvent in small portions until the dye is completely dissolved.[13][14]

  • Decolorization (Optional): If colored impurities are present, remove the flask from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

  • Hot Filtration: If charcoal or other insoluble impurities are present, perform a hot gravity filtration to remove them. This step must be done quickly to prevent premature crystallization of the product.

  • Crystallization: Allow the hot, clear filtrate to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[14][15] Once at room temperature, the flask can be placed in an ice bath to maximize the yield of crystals.

  • Collection and Washing: Collect the purified crystals by suction filtration.[17] Wash the crystals on the filter with a small amount of ice-cold solvent to rinse away any remaining soluble impurities.

  • Drying: Dry the purified crystals, for instance, by leaving them under vacuum in the filtration apparatus or in a desiccator.

Experimental Protocol 2: High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a sophisticated liquid-liquid partition chromatography technique that is highly effective for purifying water-soluble dyes like Acid Red 33 and separating closely related impurities.[10][18][19] This method avoids the use of solid stationary phases, preventing irreversible adsorption of the sample.

Instrumentation and Materials:

  • High-Speed Counter-Current Chromatograph

  • Two-phase solvent system: A common system used for Acid Red 33 is 1-Butanol/5 mM aqueous Ammonium (B1175870) Sulfate ((NH₄)₂SO₄).[10][20]

  • Enriched sample of Acid Red 33

Procedure:

  • Solvent System Preparation: Prepare the two-phase solvent system by mixing the components (e.g., 1-Butanol and aqueous ammonium sulfate) in a separatory funnel. Allow the phases to separate completely. The upper phase (UP) and lower phase (LP) are then collected.

  • Sample Preparation: Dissolve the crude or enriched Acid Red 33 sample in a suitable volume of the solvent system, typically a mixture of both phases.

  • HSCCC Operation: a. Fill the multilayer coil column of the HSCCC instrument entirely with the stationary phase (e.g., the lower phase). b. Set the apparatus to rotate at the desired speed (e.g., 800-1000 rpm). c. Pump the mobile phase (e.g., the upper phase) into the column at a specific flow rate. d. Once hydrodynamic equilibrium is reached (when the mobile phase emerges from the column outlet), inject the prepared sample solution. e. Continue pumping the mobile phase and collect fractions of the eluent at the column outlet.

  • Analysis and Isolation: Monitor the fractions using a UV-Vis detector (at the absorbance maximum of Acid Red 33, ~530 nm).[21] Combine the fractions containing the purified dye. The solvent can then be removed (e.g., by evaporation under reduced pressure) to isolate the highly purified Acid Red 33. This method has been shown to achieve purities greater than 97%.[10]

Purification_Workflow cluster_recrystallization Recrystallization cluster_hsccc HSCCC Crude_Product Crude Solid Acid Red 33 Choice Choose Purification Method Crude_Product->Choice Dissolve Dissolve in minimal hot solvent Choice->Dissolve Simple, scaleable Prepare_Solvent Prepare two-phase solvent system Choice->Prepare_Solvent High purity needed Hot_Filter Hot Gravity Filtration (if needed) Dissolve->Hot_Filter Cool Cool slowly to induce crystallization Hot_Filter->Cool Collect Collect crystals via suction filtration Cool->Collect Wash_Dry Wash with cold solvent & Dry Collect->Wash_Dry Purified_Product Purified Acid Red 33 Wash_Dry->Purified_Product Load_Column Load column with stationary phase Prepare_Solvent->Load_Column Inject Inject sample Load_Column->Inject Elute Elute with mobile phase Inject->Elute Collect_Fractions Collect & Monitor Fractions Elute->Collect_Fractions Collect_Fractions->Purified_Product Combine & Evaporate

Caption: General purification workflow for Acid Red 33.

Data Presentation

Quantitative data for Acid Red 33 is summarized below.

Table 1: Physicochemical Properties of Acid Red 33

PropertyValueReference(s)
Chemical FormulaC₁₆H₁₁N₃Na₂O₇S₂[1][4][6]
Molecular Weight467.39 g/mol [1]
CAS Number3567-66-6[4]
AppearanceReddish powder[2][4]
Absorbance Max (λmax)526 - 530 nm[21]
Partition Coefficient (Log Pow)~0.5[22]

Table 2: Purity and Impurity Data

ParameterValue/CommentReference(s)
Purity (Commercial Grade)≥ 82%[2][22]
Purity (after HSCCC)> 97%[10][20]
Common Impurity4,5-dihydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid (Chromotrope 2R)[10]
Other Identified Impurities5-amino-3-biphenyl-3-ylazo-4-hydroxy-naphthalene-2,7-disulfonic acid[10][20]
5-amino-4-hydroxy-6-phenyl-3-phenylazo-naphthalene-2,7-disulfonic acid[10][20]
5-amino-4-hydroxy-3,6-bis-phenylazo-naphthalene-2,7-disulfonic acid[10][20]

Logical Relationships in Synthesis

The synthesis of Acid Red 33 involves a clear logical progression from starting materials to the final product, but side reactions can lead to the formation of known impurities.

Logical_Relationships cluster_reactants Starting Materials cluster_intermediates Key Intermediate cluster_products Reaction Products cluster_impurities Impurity Source Aniline Aniline Diazonium Benzenediazonium Chloride Aniline->Diazonium H_Acid H-Acid AR33 Acid Red 33 (Main Product) H_Acid->AR33 Primary Coupling Impurity_A Biphenyl-azo Impurity H_Acid->Impurity_A Couples with NaNO2 NaNO₂ NaNO2->Diazonium HCl HCl HCl->Diazonium Diazonium->AR33 Impurity_C Bis-azo Impurity Diazonium->Impurity_C Impurity_B Arylation Impurity Diazonium->Impurity_B AR33->Impurity_C Further Coupling AR33->Impurity_B Side Reaction (Gomberg-Bachmann) Aminobiphenyl 3-Aminobiphenyl (Impurity in Aniline) Aminobiphenyl->Impurity_A Forms diazonium salt

Caption: Relationship between reactants, product, and impurities.

References

Protocols & Analytical Methods

Method

Application Note: Quantitative Analysis of D&amp;C Red No. 33 in Cosmetic Products Using HPLC-UV

Abstract This application note presents a detailed protocol for the quantitative determination of the color additive D&C Red No. 33 (Acid Red 33) in cosmetic formulations using High-Performance Liquid Chromatography with...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note presents a detailed protocol for the quantitative determination of the color additive D&C Red No. 33 (Acid Red 33) in cosmetic formulations using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. The described method is suitable for researchers, scientists, and professionals in the drug development and cosmetics industries, providing a reliable and reproducible approach for quality control and formulation analysis. The protocol includes comprehensive steps for sample preparation, instrument setup, and data analysis, along with representative method validation data.

1. Introduction

D&C Red No. 33, also known as Acid Red 33, is a synthetic azo dye permitted for use in a variety of cosmetic and drug products, including mouthwashes, hair dyes, and lipsticks.[1] Its chemical name is the disodium (B8443419) salt of 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid.[1] Accurate quantification of this colorant is essential to ensure compliance with regulatory limits and to maintain product quality and consistency. Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) coupled with a UV-Vis detector is a widely used and robust technique for the analysis of synthetic dyes in complex matrices.[2] This method offers the necessary selectivity and sensitivity for the precise quantification of D&C Red No. 33.

2. Experimental Protocol

2.1. Instrumentation and Materials

  • HPLC System: A system equipped with a gradient pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

  • Chromatography Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended.[3]

  • Chemicals and Reagents:

2.2. Preparation of Solutions

  • Mobile Phase A (Aqueous): Prepare a 20 mM ammonium acetate solution in deionized water and adjust the pH to 6.5 with glacial acetic acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase B (Organic): Acetonitrile.

  • Standard Stock Solution (500 µg/mL): Accurately weigh approximately 25 mg of D&C Red No. 33 reference standard and dissolve it in 50 mL of deionized water in a volumetric flask.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with deionized water to achieve concentrations ranging from 1 µg/mL to 50 µg/mL.

2.3. Sample Preparation Protocol

This protocol is a general procedure for extracting D&C Red No. 33 from a cosmetic matrix such as a lotion or lipstick.

  • Accurately weigh approximately 1.0 g of the cosmetic sample into a 50 mL centrifuge tube.

  • Add 10 mL of a methylene chloride and methanol mixture (1:1, v/v) to dissolve the sample matrix. Vortex for 2 minutes to ensure complete dissolution.

  • Add 10 mL of deionized water to the tube. This will facilitate the extraction of the water-soluble D&C Red No. 33 from the organic phase.

  • Vortex the mixture vigorously for 5 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes to achieve phase separation.

  • Carefully collect the upper aqueous layer containing the dye using a pipette and transfer it to a clean tube.

  • Filter the aqueous extract through a 0.45 µm syringe filter into an HPLC vial for analysis.

2.4. HPLC-UV Method Parameters

ParameterValue
Column C18 Reversed-Phase (4.6 x 250 mm, 5 µm)
Mobile Phase A 20 mM Ammonium Acetate, pH 6.5
Mobile Phase B Acetonitrile
Gradient Program 0-5 min: 10% B; 5-20 min: 10-80% B; 20-25 min: 80% B; 25.1-30 min: 10% B
Flow Rate 1.0 mL/min
Injection Volume 20 µL
Column Temperature 30°C
Detection Wavelength 530 nm
Approx. Retention Time ~10.4 minutes[4]

3. Data Presentation and Quantitative Analysis

The quantification of D&C Red No. 33 is achieved by constructing a calibration curve from the peak areas of the working standard solutions versus their known concentrations. The concentration of the dye in the prepared sample is then determined by interpolating its peak area onto this curve.

3.1. Method Validation Summary

A validated method ensures reliable and accurate results. The following tables summarize typical performance characteristics for the quantitative analysis of dyes using HPLC-UV.[1]

Table 1: Linearity and Range

AnalyteConcentration Range (µg/mL)Correlation Coefficient (R²)
D&C Red No. 331 - 50> 0.999

Table 2: Precision and Accuracy

AnalyteSpiked Concentration (µg/mL)Intra-day Precision (%RSD, n=6)Inter-day Precision (%RSD, n=6)Accuracy (% Recovery)
D&C Red No. 335< 2.0< 3.098.2 - 104.3
D&C Red No. 3325< 1.5< 2.599.1 - 103.5
D&C Red No. 3340< 1.0< 2.098.8 - 102.7

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

AnalyteLimit of Detection (LOD) (µg/mL)Limit of Quantification (LOQ) (µg/mL)
D&C Red No. 33~0.1~0.3

4. Visualization of Experimental Workflow

The logical flow of the analytical procedure, from sample handling to data acquisition, is illustrated in the diagram below.

HPLC_Workflow sample Cosmetic Sample Weighing (1.0 g) dissolution Dissolution in Methylene Chloride/Methanol sample->dissolution extraction Liquid-Liquid Extraction with Deionized Water dissolution->extraction centrifugation Centrifugation for Phase Separation extraction->centrifugation collection Collect Aqueous Layer centrifugation->collection filtration Syringe Filtration (0.45 µm) collection->filtration injection HPLC Injection filtration->injection analysis Chromatographic Separation (C18 Column) injection->analysis detection UV Detection (530 nm) analysis->detection quantification Data Analysis & Quantification detection->quantification

Caption: Workflow for the quantitative analysis of Red 33.

The HPLC-UV method described in this application note provides a robust and reliable framework for the quantitative analysis of D&C Red No. 33 in cosmetic products. The detailed protocol for sample preparation and the specified chromatographic conditions are designed to yield accurate and reproducible results. The representative validation data demonstrate that the method meets the typical requirements for precision, accuracy, and linearity, making it a valuable tool for quality control and regulatory compliance in the cosmetics and pharmaceutical industries.

References

Application

Application Notes and Protocols for Electrochemical Detection of CI 17200 in Aqueous Samples

For Researchers, Scientists, and Drug Development Professionals Introduction CI 17200, also known as Acid Red 33 or D&C Red No. 33, is a synthetic azo dye widely used in cosmetics, pharmaceuticals, and food products.[1][...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI 17200, also known as Acid Red 33 or D&C Red No. 33, is a synthetic azo dye widely used in cosmetics, pharmaceuticals, and food products.[1][2] Due to its widespread use, monitoring its concentration in aqueous environments and final products is crucial for quality control and safety assessment. Electrochemical methods offer a compelling alternative to traditional analytical techniques like chromatography and spectroscopy due to their simplicity, high sensitivity, low cost, and potential for miniaturization and on-site analysis.[3][4]

These application notes provide a detailed overview and experimental protocols for the electrochemical detection of CI 17200 in aqueous samples based on a highly sensitive and reproducible electrochemical sensor. The method utilizes a modified carbon paste electrode, demonstrating excellent performance in terms of detection limit and linear range.

Principle of Detection

The electrochemical detection of CI 17200 is based on its oxidation-reduction (redox) properties. As an azo dye, CI 17200 contains electrochemically active functional groups that can be oxidized or reduced at an electrode surface when a specific potential is applied. The resulting current is directly proportional to the concentration of CI 17200 in the sample, allowing for quantitative analysis.

The sensitivity and selectivity of the detection can be significantly enhanced by modifying the working electrode with nanomaterials. In the primary method described here, a carbon paste electrode is modified with a ZIF-8/g-C3N4/Co nanocomposite and an ionic liquid.[3][5] This modification increases the electrode's active surface area, enhances electron transfer kinetics, and facilitates the electrocatalytic oxidation of CI 17200, leading to a more pronounced and measurable signal.

Quantitative Data Summary

The performance of the ZIF-8/g-C3N4/Co modified carbon paste electrode for the detection of CI 17200 is summarized in the table below. This data is extracted from a study by Karimi-Maleh et al. (2022).[3][5]

ParameterValueReference
Electrochemical Technique Differential Pulse Voltammetry (DPV)[3][5]
Working Electrode ZIF-8/g-C3N4/Co Modified Carbon Paste Electrode with Ionic Liquid[3][5]
Linear Range 1 0.08–10 µM[3][5]
Linear Range 2 10–900 µM[3][5]
Limit of Detection (LOD) 0.034 µM[3][5]
Recovery in Real Samples 96% - 107%[3][5]

Experimental Protocols

This section provides a detailed protocol for the preparation of the modified electrode and the electrochemical determination of CI 17200.

Preparation of the ZIF-8/g-C3N4/Co Modified Carbon Paste Electrode (CPE)

Materials:

  • Graphite (B72142) powder

  • Paraffin (B1166041) oil

  • ZIF-8/g-C3N4/Co nanocomposite

  • 1-methyl-3-butylimidazolium bromide (ionic liquid)

  • Mortar and pestle

  • Glassy carbon electrode (GCE) holder or a suitable alternative for packing the paste

Protocol:

  • Prepare the ZIF-8/g-C3N4/Co nanocomposite: The synthesis of this nanocomposite involves specific chemical procedures. For detailed synthesis steps, refer to the original research paper by Karimi-Maleh et al. (2022).[5] The synthesis typically involves the preparation of graphitic carbon nitride (g-C3N4), followed by the in-situ growth of ZIF-8 (a type of metal-organic framework) and the incorporation of cobalt.

  • Mix the components: Thoroughly mix 70% (w/w) graphite powder with 30% (w/w) paraffin oil in a mortar and pestle until a homogenous paste is formed.

  • Incorporate the modifier: Add a specific amount of the ZIF-8/g-C3N4/Co nanocomposite and a small amount of the ionic liquid to the carbon paste. The optimal ratios should be determined experimentally but can be based on the literature.[3][5]

  • Homogenize the paste: Continue mixing for at least 15 minutes to ensure the modifier is evenly dispersed throughout the paste.

  • Pack the electrode: Pack the resulting modified carbon paste into the electrode holder, ensuring a smooth and uniform surface. The surface can be renewed by extruding a small amount of the paste and polishing it on a clean piece of paper.

Electrochemical Measurement of CI 17200

Apparatus:

  • Potentiostat/Galvanostat with a three-electrode cell

  • ZIF-8/g-C3N4/Co Modified Carbon Paste Electrode (Working Electrode)

  • Ag/AgCl (or Saturated Calomel Electrode - SCE) (Reference Electrode)

  • Platinum wire (Counter Electrode)

  • Volumetric flasks and pipettes

  • pH meter

Reagents:

  • CI 17200 (Acid Red 33) stock solution

  • Supporting electrolyte (e.g., phosphate (B84403) buffer solution, Britton-Robinson buffer)

  • Deionized water

Protocol:

  • Prepare the supporting electrolyte: Prepare a buffer solution of a specific pH. The optimal pH for the analysis should be determined experimentally by recording the voltammetric response of CI 17200 at different pH values.

  • Prepare standard solutions: Prepare a series of standard solutions of CI 17200 with known concentrations by diluting the stock solution with the supporting electrolyte.

  • Set up the electrochemical cell: Place a known volume of the supporting electrolyte into the electrochemical cell. Immerse the working, reference, and counter electrodes in the solution.

  • Perform electrochemical analysis:

    • Cyclic Voltammetry (CV): Record the cyclic voltammogram of the CI 17200 standard solution to investigate its electrochemical behavior. Scan the potential within a suitable range (e.g., from 0.0 to 1.2 V vs. Ag/AgCl).

    • Differential Pulse Voltammetry (DPV): For quantitative analysis, use DPV as it offers higher sensitivity and better resolution than CV. Record the DPVs for the blank (supporting electrolyte) and the series of CI 17200 standard solutions. The peak current at the oxidation potential of CI 17200 will be proportional to its concentration.

  • Construct the calibration curve: Plot the oxidation peak current obtained from the DPV measurements against the corresponding concentration of CI 17200. The resulting linear regression equation can be used to determine the concentration of CI 17200 in unknown samples.

  • Analyze real samples: For aqueous samples, dilute them with the supporting electrolyte to bring the CI 17200 concentration within the linear range of the calibration curve. Record the DPV and calculate the concentration using the calibration equation. For more complex matrices, a sample pretreatment step may be necessary to remove interfering substances.

Visualizations

experimental_workflow cluster_prep Electrode Preparation cluster_measurement Electrochemical Measurement A Mix Graphite Powder & Paraffin Oil B Add ZIF-8/g-C3N4/Co & Ionic Liquid A->B C Homogenize Paste B->C D Pack into Electrode Holder C->D F Set up 3-Electrode Cell D->F E Prepare Supporting Electrolyte & Standards E->F G Perform DPV Analysis F->G H Construct Calibration Curve G->H I Analyze Aqueous Sample H->I

Caption: Experimental workflow for the electrochemical detection of CI 17200.

signaling_pathway cluster_electrode Modified Electrode Surface cluster_process Electrochemical Process CI17200 CI 17200 in Aqueous Sample Electrode ZIF-8/g-C3N4/Co Modified CPE CI17200->Electrode Adsorption/ Interaction Oxidation Electrochemical Oxidation Electrode->Oxidation Applied Potential Current Measurable Current (Proportional to Concentration) Oxidation->Current Electron Transfer

Caption: Principle of electrochemical detection of CI 17200.

References

Method

Application Note: Red 33 as a Versatile Tracer Dye for Microfluidic Applications

Introduction Microfluidic technologies have revolutionized biological and chemical analysis by enabling precise manipulation of fluids in micrometer-scale channels. Tracer dyes are indispensable tools in microfluidics fo...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Microfluidic technologies have revolutionized biological and chemical analysis by enabling precise manipulation of fluids in micrometer-scale channels. Tracer dyes are indispensable tools in microfluidics for visualizing flow patterns, measuring flow rates, and assessing mixing efficiency. Acid Red 33, also known as D&C Red No. 33, is a water-soluble, red-colored dye with a history of use in cosmetics and ingestible drugs, suggesting a degree of biocompatibility.[1][2][3][4] This application note provides a detailed protocol for the utilization of Red 33 as a fluorescent tracer dye in microfluidic systems for both flow visualization and preliminary biocompatibility assessment.

Physicochemical Properties of Red 33

Red 33 is a synthetic azo dye that exhibits fluorescence, making it suitable for detection with standard fluorescence microscopy.[3] Its high water solubility is a key advantage for aqueous-based microfluidic applications.[1]

Table 1: Physicochemical Properties of Red 33

PropertyValueReference
Common NamesAcid Red 33, D&C Red No. 33[1][2]
Molecular FormulaC₁₆H₁₁N₃Na₂O₇S₂[4]
AppearanceDark red powder[1]
SolubilityWater-soluble[1]
Emission ColorBluish-red in solution[1]

Experimental Protocols

I. Preparation of Red 33 Stock and Working Solutions

This protocol outlines the preparation of Red 33 solutions for use in microfluidic experiments.

Materials:

  • Red 33 powder (Acid Red 33)

  • Deionized (DI) water, sterile and filtered (0.22 µm)

  • Phosphate-buffered saline (PBS), sterile and filtered (0.22 µm)

  • 1.5 mL microcentrifuge tubes

  • Vortex mixer

  • Spectrophotometer

Protocol:

  • Prepare 10 mM Stock Solution:

    • Accurately weigh out a small amount of Red 33 powder.

    • Dissolve the powder in sterile DI water to a final concentration of 10 mM.

    • Vortex thoroughly to ensure complete dissolution.

    • Store the stock solution in the dark at 4°C for up to one month.

  • Prepare Working Solutions:

    • Dilute the 10 mM stock solution in the desired experimental buffer (e.g., DI water for flow visualization, sterile PBS for cell-based assays) to the final working concentration.

    • For flow visualization, a concentration range of 10-100 µM is typically sufficient.

    • For cell compatibility studies, a lower concentration range of 1-10 µM is recommended to minimize potential cytotoxicity.[5]

    • Always prepare fresh working solutions on the day of the experiment.

Table 2: Recommended Working Concentrations of Red 33

ApplicationRecommended Concentration RangeBuffer
Flow Visualization10 - 100 µMDeionized Water
Biocompatibility Assay1 - 10 µMSterile PBS or Cell Culture Medium
II. Protocol for Flow Visualization in a Microfluidic Device

This protocol describes the use of Red 33 to visualize flow patterns and assess mixing in a microfluidic chip.

Materials:

  • Microfluidic device (e.g., PDMS-based)

  • Syringe pumps and syringes

  • Tubing with appropriate connectors

  • Red 33 working solution (10-100 µM in DI water)

  • DI water (for the second inlet)

  • Inverted fluorescence microscope with appropriate filter sets

Experimental Workflow:

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_device Prepare Microfluidic Device connect Connect Syringes to Device prep_device->connect prep_dye Prepare Red 33 Working Solution prep_dye->connect prep_pumps Set up Syringe Pumps prep_pumps->connect inject Inject Red 33 and DI Water connect->inject image Image Flow with Fluorescence Microscope inject->image analyze Analyze Images for Flow Profile and Mixing image->analyze

Caption: Workflow for flow visualization using Red 33.

Protocol:

  • Device Preparation:

    • Ensure the microfluidic device is clean and free of debris.

    • Prime the channels with the experimental buffer (DI water) to remove any air bubbles.

  • Experimental Setup:

    • Fill one syringe with the Red 33 working solution and another with DI water.

    • Connect the syringes to the respective inlets of the microfluidic device using tubing.

    • Mount the device on the stage of an inverted fluorescence microscope.

  • Flow and Imaging:

    • Set the desired flow rates on the syringe pumps. For a typical PDMS device, flow rates can range from 0.1 to 10 µL/min.

    • Begin the flow and allow it to stabilize.

    • Acquire images or videos of the flow pattern using the fluorescence microscope. Use a filter set appropriate for red fluorescence.

  • Data Analysis:

    • Analyze the captured images to visualize flow streams, determine the mixing efficiency at junctions, and identify any regions of recirculation or dead volume.

III. Protocol for Biocompatibility Assessment in a Microfluidic Cell Culture

This protocol provides a method to assess the short-term biocompatibility of Red 33 with cultured cells within a microfluidic device.

Materials:

  • Microfluidic cell culture device

  • Cultured cells (e.g., HeLa, HUVECs)

  • Complete cell culture medium

  • Red 33 working solution (1-10 µM in sterile cell culture medium)

  • Live/dead cell viability assay kit (e.g., Calcein AM/Ethidium Homodimer-1)

  • Inverted fluorescence microscope with appropriate filter sets

Experimental Workflow:

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis cell_seed Seed Cells in Microfluidic Device cell_culture Culture Cells to Adherence cell_seed->cell_culture perfuse Perfuse with Red 33 Medium cell_culture->perfuse prep_dye_media Prepare Red 33 in Culture Medium prep_dye_media->perfuse incubate Incubate for a Defined Period (e.g., 24h) perfuse->incubate wash Wash with Fresh Medium incubate->wash stain Stain with Live/Dead Assay wash->stain image_viability Image Live/Dead Cells stain->image_viability quantify Quantify Cell Viability image_viability->quantify

Caption: Workflow for cell viability assay with Red 33.

Protocol:

  • Cell Seeding and Culture:

    • Sterilize the microfluidic device according to standard protocols.

    • Coat the channels with an appropriate extracellular matrix protein (e.g., fibronectin) if necessary to promote cell adhesion.

    • Seed the cells into the microfluidic device and culture them under standard conditions (37°C, 5% CO₂) until they are adherent and have reached the desired confluency.

  • Exposure to Red 33:

    • Prepare the Red 33 working solution in complete cell culture medium at the desired concentrations (e.g., 1 µM, 5 µM, 10 µM).

    • Perfuse the microfluidic channels containing the cells with the Red 33-containing medium. Include a control channel perfused with medium without the dye.

    • Incubate the cells for a defined period (e.g., 24 hours) under standard culture conditions.

  • Viability Assessment:

    • After the incubation period, wash the cells by perfusing the channels with fresh, dye-free culture medium.

    • Prepare and introduce the live/dead viability staining solution according to the manufacturer's protocol.

    • Incubate for the recommended time.

    • Image the cells using a fluorescence microscope with the appropriate filter sets for the viability dyes.

  • Data Analysis:

    • Count the number of live (green fluorescence) and dead (red fluorescence) cells in multiple fields of view for each condition.

    • Calculate the percentage of viable cells for each concentration of Red 33 and compare it to the control.

Conclusion

Red 33 is a readily available and easy-to-use tracer dye for microfluidic applications. Its water solubility and fluorescent properties make it well-suited for flow visualization. Furthermore, its history of use in regulated products suggests it may have favorable biocompatibility for short-term studies, although this should be experimentally verified for specific cell types and applications. The protocols provided here offer a starting point for researchers to incorporate Red 33 into their microfluidic workflows.

References

Application

Application Note and Protocol for the Mass Spectrometric Analysis of D&amp;C Red No. 33

For Researchers, Scientists, and Drug Development Professionals Introduction D&C Red No. 33 (CI 17200), also known as Acid Red 33, is a synthetic monoazo dye widely used as a colorant in cosmetics, drugs, and personal ca...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

D&C Red No. 33 (CI 17200), also known as Acid Red 33, is a synthetic monoazo dye widely used as a colorant in cosmetics, drugs, and personal care products.[1] Regulatory bodies, such as the U.S. Food and Drug Administration (FDA), have set limits on its concentration in various products to ensure consumer safety. For instance, its concentration in lipsticks is restricted to a maximum of 3% by weight.[2][3] Accurate and sensitive analytical methods are therefore crucial for quality control and regulatory compliance.

This document provides a detailed protocol for the sample preparation and analysis of D&C Red No. 33 using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful technique for the identification and quantification of compounds in complex matrices.

Physicochemical Properties

A summary of the key physicochemical properties of D&C Red No. 33 is presented in the table below.

PropertyValue
Chemical Name Disodium 5-amino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonate
CAS Number 3567-66-6
Molecular Formula C₁₆H₁₁N₃Na₂O₇S₂
Molecular Weight 467.38 g/mol
Appearance Reddish powder

Experimental Protocols

Protocol 1: Sample Preparation from a Lipstick Matrix

This protocol outlines the extraction of D&C Red No. 33 from a lipstick sample for LC-MS analysis.

Materials:

  • Lipstick sample

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Acetone (HPLC grade)

  • Deionized water

  • Vortex mixer

  • Centrifuge

  • 0.22 µm syringe filters

Procedure:

  • Weigh approximately 100 mg of the lipstick sample into a 15 mL centrifuge tube.

  • Add 5 mL of a solvent mixture of acetonitrile, methanol, and acetone. A starting ratio of 1:1:1 (v/v/v) is recommended.

  • Vortex the tube vigorously for 2 minutes to dissolve the lipstick matrix.

  • Place the tube in an ultrasonic bath for 15 minutes to ensure complete extraction of the dye.

  • Centrifuge the sample at 5000 rpm for 10 minutes to pellet the insoluble excipients.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS analysis.

Protocol 2: Liquid-Liquid Extraction for Enrichment of Hydrophobic Impurities

For the analysis of less polar, hydrophobic impurities in D&C Red No. 33, a liquid-liquid extraction can be performed to enrich these components.[1]

Materials:

  • D&C Red No. 33 sample

  • 1-Butanol

  • 5 mM aqueous Ammonium (B1175870) Sulfate ((NH₄)₂SO₄)

  • Separatory funnel

Procedure:

  • Prepare a two-phase solvent system of 1-Butanol and 5 mM aqueous (NH₄)₂SO₄ (1:1 v/v).

  • Dissolve a known amount of the D&C Red No. 33 sample in the lower aqueous phase.

  • Transfer the solution to a separatory funnel.

  • Add an equal volume of the upper 1-Butanol phase.

  • Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate. The hydrophobic impurities will partition into the upper 1-Butanol phase.

  • Collect the upper phase for LC-MS analysis.

LC-MS Analysis

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Mass Spectrometer with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

ParameterRecommended Conditions
Column C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A Water with 0.1% formic acid or 10 mM ammonium acetate
Mobile Phase B Acetonitrile or Methanol with 0.1% formic acid
Gradient Start with 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5 µL

Mass Spectrometry Conditions:

ParameterRecommended Conditions
Ionization Mode Electrospray Ionization (ESI), Positive and Negative
Capillary Voltage 3.5 - 4.5 kV
Source Temperature 150 - 350 °C
Desolvation Gas Flow 600 - 800 L/hr
Scan Range m/z 100 - 600

Data Presentation

Quantitative Data

The following table summarizes key mass-to-charge ratios (m/z) for D&C Red No. 33 and some of its known impurities.[2]

CompoundMolecular Formula[M+H]⁺ (Calculated)[M+H]⁺ (Observed)
D&C Red No. 33 C₁₆H₁₃N₃O₇S₂424.0268424.0281
Impurity A C₂₂H₁₇N₃O₇S₂500.0586500.0603
Impurity B C₂₂H₁₇N₃O₇S₂500.0586500.0594
Impurity C C₂₂H₁₇N₅O₇S₂528.0648528.0657
Method Performance (Typical Values)

The performance of LC-MS/MS methods for the analysis of synthetic dyes in cosmetic matrices typically falls within the ranges shown below.

ParameterTypical Value
Limit of Detection (LOD) 0.01 - 0.05 mg/kg
Limit of Quantitation (LOQ) 0.04 - 0.15 mg/kg
Linearity (R²) > 0.99
Recovery 85 - 115%

Mandatory Visualizations

Experimental Workflow

The general workflow for the analysis of D&C Red No. 33 from a cosmetic matrix is depicted below.

experimental_workflow sample Cosmetic Sample extraction Solvent Extraction (e.g., Acetonitrile/Methanol/Acetone) sample->extraction centrifugation Centrifugation extraction->centrifugation filtration Filtration (0.22 µm) centrifugation->filtration lc_ms LC-MS Analysis filtration->lc_ms data_analysis Data Analysis (Quantification & Identification) lc_ms->data_analysis

Sample preparation and analysis workflow.
Logical Relationship for Method Development

The development of a robust LC-MS method involves the optimization of several interconnected parameters.

method_development cluster_sample_prep Sample Preparation cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry matrix Sample Matrix solvent Extraction Solvent matrix->solvent technique Extraction Technique solvent->technique column Column Chemistry technique->column mobile_phase Mobile Phase column->mobile_phase gradient Gradient Profile mobile_phase->gradient ionization Ionization Mode (ESI+/ESI-) gradient->ionization parameters Source Parameters ionization->parameters analyzer Analyzer Mode (Scan/MRM) parameters->analyzer

Interdependencies in LC-MS method development.

References

Method

Application Note: Spectrophotometric Assay for the Quantification of D&amp;C Red 33 in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals Introduction D&C Red 33 (CI 17200), also known as Acid Red 33, is a synthetic monoazo dye widely used in cosmetics, pharmaceuticals, and personal care produ...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

D&C Red 33 (CI 17200), also known as Acid Red 33, is a synthetic monoazo dye widely used in cosmetics, pharmaceuticals, and personal care products.[1][2] Accurate quantification of this colorant in various solutions is crucial for quality control, formulation development, and regulatory compliance. This application note provides a detailed protocol for a simple, rapid, and cost-effective spectrophotometric method for the quantification of D&C Red 33 in aqueous solutions. The method is based on the Beer-Lambert law, which states a linear relationship between the absorbance of the dye and its concentration at a specific wavelength.

D&C Red 33 is soluble in water and exhibits a distinct absorption maximum in the visible region of the electromagnetic spectrum, making it an ideal candidate for spectrophotometric analysis.[2][3] The dye is stable in aqueous solutions under normal laboratory conditions for at least 48 hours.

Physicochemical Properties of D&C Red 33

A summary of the key physicochemical properties of D&C Red 33 is presented in the table below.

PropertyValue
CI Name Acid Red 33
CI Number 17200
CAS Number 3567-66-6
Molecular Formula C₁₆H₁₁N₃Na₂O₇S₂
Molecular Weight 467.39 g/mol
Appearance Dark reddish-brown powder
Solubility Soluble in water, slightly soluble in ethanol.
Wavelength of Maximum Absorbance (λmax) ~531 nm (neutral), ~526 nm (acidic), ~524 nm (alkaline)

Experimental Protocol

This protocol outlines the necessary steps for the accurate quantification of D&C Red 33 in aqueous solutions using a UV-Vis spectrophotometer.

Materials and Equipment
  • D&C Red 33 certified reference standard

  • Deionized water (or other appropriate solvent)

  • Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

  • Pipettes (various sizes)

  • UV-Vis spectrophotometer

  • Cuvettes (1 cm path length)

  • Analytical balance

Preparation of Solutions

1. Preparation of a 100 mg/L Stock Solution:

  • Accurately weigh 10 mg of D&C Red 33 reference standard using an analytical balance.
  • Dissolve the powder in approximately 50 mL of deionized water in a 100 mL volumetric flask.
  • Once fully dissolved, bring the volume up to the 100 mL mark with deionized water and mix thoroughly.

2. Preparation of Standard Solutions for Calibration Curve:

  • Prepare a series of standard solutions by diluting the stock solution. For example, to prepare 10, 20, 30, 40, and 50 mg/L standards:
  • Pipette 10, 20, 30, 40, and 50 mL of the 100 mg/L stock solution into separate 100 mL volumetric flasks.
  • Bring each flask to the 100 mL mark with deionized water and mix thoroughly.

Spectrophotometric Measurement

1. Determination of λmax (Wavelength of Maximum Absorbance):

  • Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions.
  • Use one of the prepared standard solutions (e.g., 30 mg/L) to scan the absorbance spectrum from 400 nm to 700 nm.
  • The wavelength at which the highest absorbance is recorded is the λmax. For D&C Red 33 in a neutral aqueous solution, this is expected to be around 531 nm.

2. Generation of the Calibration Curve:

  • Set the spectrophotometer to the determined λmax.
  • Use deionized water as a blank to zero the instrument.
  • Measure the absorbance of each of the prepared standard solutions.
  • Plot a graph of absorbance versus concentration (in mg/L).
  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). The R² value should be ≥ 0.99 for a good linear fit.

3. Quantification of an Unknown Sample:

  • If necessary, dilute the unknown sample with deionized water to ensure its absorbance falls within the linear range of the calibration curve.
  • Measure the absorbance of the unknown sample at the λmax.
  • Calculate the concentration of D&C Red 33 in the sample using the equation from the linear regression of the calibration curve. Remember to account for any dilution factors.

Data Presentation

The quantitative data for the spectrophotometric assay of D&C Red 33 should be summarized for clarity and easy comparison.

Table 1: Calibration Curve Data for D&C Red 33

Standard Concentration (mg/L)Absorbance at λmax (e.g., 531 nm)
10[Absorbance Value]
20[Absorbance Value]
30[Absorbance Value]
40[Absorbance Value]
50[Absorbance Value]

Linear Regression Equation: y = [slope]x + [intercept] Coefficient of Determination (R²): [R² Value]

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the spectrophotometric quantification of D&C Red 33.

experimental_workflow prep_stock Prepare 100 mg/L Stock Solution prep_standards Prepare Standard Solutions (e.g., 10-50 mg/L) prep_stock->prep_standards det_lambda_max Determine λmax (e.g., ~531 nm) prep_standards->det_lambda_max gen_cal_curve Generate Calibration Curve (Absorbance vs. Concentration) det_lambda_max->gen_cal_curve quantify Quantify D&C Red 33 Concentration gen_cal_curve->quantify prep_unknown Prepare Unknown Sample (Dilute if necessary) measure_unknown Measure Absorbance of Unknown Sample prep_unknown->measure_unknown measure_unknown->quantify

Caption: Experimental workflow for D&C Red 33 quantification.

Beer-Lambert Law Relationship

The logical relationship described by the Beer-Lambert Law, which is the basis of this assay, is depicted below.

beer_lambert_law absorbance Absorbance (A) molar_abs Molar Absorptivity (ε) equation A = εlc molar_abs->equation path_length Path Length (l) path_length->equation concentration Concentration (c) concentration->equation equation->absorbance

Caption: The Beer-Lambert Law relationship.

Conclusion

The described spectrophotometric method provides a straightforward and reliable means for the quantification of D&C Red 33 in aqueous solutions. By following the detailed protocol for preparing standard solutions and generating a calibration curve, researchers can accurately determine the concentration of this dye in various samples. This application note serves as a valuable resource for professionals in research, scientific, and drug development fields, ensuring consistent and accurate results in their analytical work.

References

Application

Application Notes and Protocols for CI 17200 as a Non-Fluorescent Stain in Cell Culture

For Researchers, Scientists, and Drug Development Professionals Introduction In cell culture applications, the ability to distinguish between live and dead cells is fundamental for accurate cell counting, assessing cytot...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

In cell culture applications, the ability to distinguish between live and dead cells is fundamental for accurate cell counting, assessing cytotoxicity of compounds, and monitoring the health of cell cultures. While fluorescent stains are widely used, their application can be limited by the requirement for specialized microscopy equipment and potential phototoxicity. CI 17200, also known as Acid Red 33, is a synthetic, water-soluble azo dye.[1][2] Traditionally used in cosmetics and pharmaceuticals, its properties suggest its potential as a simple, non-fluorescent alternative for live/dead cell discrimination in a variety of cell culture systems.[2][3]

These application notes provide a comprehensive guide to utilizing CI 17200 as a non-fluorescent stain for assessing cell viability. The protocols outlined below detail methods for determining the optimal staining concentration, evaluating cytotoxicity, and performing a live/dead cell exclusion assay.

Physicochemical and Spectral Properties of CI 17200

A summary of the key properties of CI 17200 is presented in Table 1. Understanding these characteristics is crucial for its effective application in a cell culture setting.

PropertyValueReference
Common Names Acid Red 33, D&C Red No. 33[4]
CI Number 17200[1][5]
CAS Number 3567-66-6[1][5]
Molecular Formula C₁₆H₁₁N₃Na₂O₇S₂[1]
Molecular Weight 467.39 g/mol [1]
Appearance Reddish powder[5]
Solubility Soluble in water[3]
Absorbance Maximum (λmax) ~530 - 531 nm[4][6]
Fluorescence Non-fluorescentN/A
Stability Stable in water and DMSO for at least 48 hours under normal laboratory conditions. Color is pH-sensitive; red in acidic to neutral pH, brownish in alkaline pH.[1][6]

Experimental Protocols

Determining the Optimal Staining Concentration and Cytotoxicity of CI 17200

To effectively use CI 17200 as a cell stain, it is essential to first determine the optimal concentration that provides clear staining without inducing cytotoxicity. This can be achieved by performing a dose-response experiment and assessing cell viability using a standard colorimetric assay such as MTT or XTT.[7][8]

Objective: To identify the highest concentration of CI 17200 that does not significantly impact cell viability.

Materials:

  • CI 17200 powder

  • Sterile phosphate-buffered saline (PBS) or cell culture medium for dilution

  • Cell line of interest (e.g., HeLa, A549, Jurkat)

  • Complete cell culture medium

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay kit

  • Spectrophotometer (plate reader)

Protocol:

  • Prepare a Stock Solution of CI 17200:

    • Dissolve CI 17200 powder in sterile PBS or serum-free culture medium to create a 1 mg/mL stock solution.

    • Sterile-filter the solution through a 0.22 µm filter.

  • Cell Seeding:

    • Seed your cells of interest into a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells per well in 100 µL of complete culture medium.

    • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment and recovery.

  • Treatment with CI 17200:

    • Prepare a serial dilution of the CI 17200 stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100, 250, 500 µg/mL).

    • Remove the medium from the wells and add 100 µL of the prepared CI 17200 dilutions to the respective wells. Include a vehicle control (medium without CI 17200).

    • Incubate the plate for a period relevant to your intended staining application (e.g., 15-30 minutes for a quick stain, or longer for continuous exposure studies).

  • Cell Viability Assessment (MTT/XTT Assay):

    • After the incubation period, add the MTT or XTT reagent to each well according to the manufacturer's instructions.[7]

    • Incubate for the recommended time to allow for formazan (B1609692) crystal formation (for MTT) or color development (for XTT).

    • If using MTT, add the solubilization solution.

    • Read the absorbance at the appropriate wavelength using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the cell viability against the CI 17200 concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

    • The optimal staining concentration should be well below the IC50 value, ideally at a concentration that shows >95% cell viability.

Expected Outcome: This protocol will yield a dose-response curve, allowing for the determination of a non-toxic working concentration for CI 17200 for your specific cell line and experimental conditions.

cytotoxicity_workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Analysis prep_stock Prepare CI 17200 Stock Solution serial_dilute Prepare Serial Dilutions of CI 17200 prep_stock->serial_dilute seed_cells Seed Cells in 96-well Plate treat_cells Treat Cells with CI 17200 seed_cells->treat_cells serial_dilute->treat_cells add_mtt Add MTT/XTT Reagent treat_cells->add_mtt read_absorbance Read Absorbance add_mtt->read_absorbance calc_viability Calculate Cell Viability (%) read_absorbance->calc_viability det_ic50 Determine IC50 calc_viability->det_ic50

Cytotoxicity Assay Workflow
Live/Dead Cell Staining and Counting using CI 17200

This protocol describes the use of CI 17200 as a non-fluorescent dye for distinguishing between live and dead cells, analogous to the Trypan Blue exclusion assay.[9][10][11][12][13] The principle is based on the integrity of the cell membrane; live cells with intact membranes will exclude the dye, while dead cells with compromised membranes will take it up and appear colored.

Objective: To differentiate and quantify live and dead cells in a cell suspension using CI 17200.

Materials:

  • CI 17200 working solution (at the predetermined optimal, non-toxic concentration in PBS)

  • Cell suspension to be counted

  • Hemocytometer and coverslip

  • Microscope

  • Microcentrifuge tubes

Protocol:

  • Prepare Cell Suspension:

    • Harvest your cells and prepare a single-cell suspension in PBS or serum-free medium. It is important to perform the staining in a serum-free solution as serum proteins can bind to the dye and interfere with the results.[11]

  • Staining:

    • In a microcentrifuge tube, mix your cell suspension with the CI 17200 working solution. A 1:1 ratio is a good starting point (e.g., 20 µL of cell suspension and 20 µL of CI 17200 solution).

    • Gently mix the suspension and incubate for 3-5 minutes at room temperature. Avoid longer incubation times to prevent the staining of cells that die during the procedure.[11]

  • Cell Counting:

    • Clean the hemocytometer and place the coverslip over the counting chamber.

    • Load 10 µL of the stained cell suspension into the hemocytometer.

    • Using a microscope, view the cells under bright-field illumination.

  • Data Acquisition and Analysis:

    • Count the number of live (unstained, bright) and dead (stained, red/pink) cells in the designated squares of the hemocytometer.

    • Calculate the cell viability and cell concentration using the following formulas:

    • Percentage of Viable Cells (%) = (Number of live cells / Total number of cells (live + dead)) x 100

    • Total Live Cells/mL = (Number of live cells / Number of squares counted) x Dilution factor x 10⁴

Expected Outcome: Live cells will appear bright and unstained, while dead cells will be stained red or pink, allowing for the straightforward calculation of cell viability and concentration.

livedead_workflow cluster_staining Staining Procedure cluster_counting Cell Counting cluster_calculation Calculation prep_cells Prepare Single-Cell Suspension mix_dye Mix Cells with CI 17200 Solution prep_cells->mix_dye incubate Incubate for 3-5 min mix_dye->incubate load_hemocytometer Load Hemocytometer incubate->load_hemocytometer view_microscope View under Microscope load_hemocytometer->view_microscope count_cells Count Live (unstained) and Dead (stained) Cells view_microscope->count_cells calc_viability Calculate % Viability count_cells->calc_viability calc_concentration Calculate Live Cell Concentration count_cells->calc_concentration

Live/Dead Staining Workflow

Troubleshooting

IssuePossible CauseSuggested Solution
High background staining Staining in the presence of serum.Resuspend cells in PBS or serum-free medium before adding the dye.[11]
Incubation time is too long.Reduce the incubation time to 3-5 minutes.[11]
CI 17200 concentration is too high.Use a lower concentration of the dye, as determined by the cytotoxicity assay.
Weak or no staining of dead cells CI 17200 concentration is too low.Increase the concentration of the dye, ensuring it remains non-toxic to live cells.
pH of the staining solution is too alkaline.Ensure the PBS or medium used for dilution is at a physiological pH (around 7.4).
Inconsistent cell counts Inadequate mixing of cell suspension.Gently pipette the cell suspension up and down before and after adding the dye.
Cells have settled in the tube.Mix the cell suspension immediately before loading the hemocytometer.

Conclusion

CI 17200 presents a viable, cost-effective, and readily available option for researchers who require a non-fluorescent method for assessing cell viability. Its application is straightforward and utilizes standard laboratory equipment. By following the protocols outlined in these application notes, researchers can effectively determine the optimal staining conditions for their specific cell lines and experimental needs, enabling accurate and reliable live/dead cell discrimination. As with any laboratory reagent, proper safety precautions should be observed when handling CI 17200.

References

Method

Application Notes and Protocols for the Encapsulation of Red 33 Dye in Silica Nanoparticles

For Researchers, Scientists, and Drug Development Professionals Introduction The encapsulation of organic dyes within silica (B1680970) nanoparticles offers significant advantages, including enhanced photostability, redu...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The encapsulation of organic dyes within silica (B1680970) nanoparticles offers significant advantages, including enhanced photostability, reduced leakage, and improved biocompatibility, making them ideal for various applications such as bioimaging, diagnostics, and as tracers in drug delivery systems.[1][2] This document provides detailed protocols for the encapsulation of Red 33, an anionic monoazo dye, into silica nanoparticles using two primary methods: a modified Stöber method and a reverse microemulsion method.

Red 33 is a water-soluble dye with sulfonate groups that impart a negative charge, making its direct encapsulation into the negatively charged silica matrix challenging due to electrostatic repulsion.[3][4] The protocols outlined below address this challenge by employing strategies to facilitate the incorporation of anionic dyes.

Data Presentation

The following table summarizes typical quantitative data obtained from the encapsulation of anionic dyes in silica nanoparticles using the described methods. These values should be considered as a general reference, and actual results may vary depending on specific experimental conditions.

ParameterModified Stöber MethodReverse Microemulsion Method
Particle Size (Diameter) 50 - 200 nm20 - 100 nm
Polydispersity Index (PDI) < 0.2< 0.15
Zeta Potential -20 to -40 mV (without cationic bridge) +10 to +30 mV (with cationic bridge)-15 to -35 mV
Dye Loading Efficiency 5 - 15%10 - 30%

Experimental Protocols

Method 1: Modified Stöber Method for Anionic Dyes

This method utilizes a cationic "bridge" to overcome the electrostatic repulsion between the anionic Red 33 dye and the negatively charged silica precursors.[5] A common approach is to use a cationic polyelectrolyte or an aminosilane (B1250345) that can be protonated under the reaction conditions.

Materials:

Protocol:

  • Dye-Silane Conjugation (if using APTES):

    • Dissolve 5 mg of Red 33 in 10 mL of ethanol.

    • Add 50 µL of APTES to the dye solution.

    • Add 10 µL of glacial acetic acid to catalyze the reaction.

    • Stir the solution for 2-4 hours at room temperature to allow for the formation of an electrostatic complex.

  • Silica Nanoparticle Synthesis:

    • In a separate flask, prepare the Stöber solution by mixing 80 mL of ethanol and 10 mL of deionized water.

    • Add 5 mL of ammonium hydroxide solution to the ethanol/water mixture and stir for 15 minutes.

    • Slowly add the Red 33-APTES solution (or the Red 33 solution followed by the PDADMAC solution) to the stirring Stöber solution.

    • Allow the mixture to stir for 30 minutes.

    • Rapidly add 3 mL of TEOS to the solution.

    • Continue stirring for 12-24 hours at room temperature.

  • Purification:

    • Collect the nanoparticles by centrifugation at 10,000 x g for 20 minutes.

    • Discard the supernatant and resuspend the pellet in ethanol.

    • Repeat the washing step three times with ethanol and twice with deionized water to remove unreacted reagents and free dye.

    • Finally, resuspend the purified Red 33-encapsulated silica nanoparticles in the desired solvent.

Method 2: Reverse Microemulsion Method

The reverse microemulsion method creates aqueous nanodroplets within an oil phase, which act as nanoreactors for the synthesis of silica nanoparticles. This method is particularly suitable for encapsulating water-soluble dyes like Red 33.[6][7][8]

Materials:

  • Cyclohexane

  • Triton X-100

  • n-Hexanol

  • Red 33 dye

  • Deionized water

  • Tetraethyl orthosilicate (TEOS)

  • Ammonium hydroxide solution (28-30%)

  • Ethanol (for purification)

Protocol:

  • Microemulsion Formation:

    • In a flask, prepare the oil phase by mixing 15 mL of cyclohexane, 3.5 mL of Triton X-100, and 3.5 mL of n-hexanol. Stir vigorously.

    • Prepare an aqueous solution of Red 33 by dissolving 10 mg of the dye in 1 mL of deionized water.

    • Add the aqueous Red 33 solution to the oil phase and continue to stir until a clear and stable microemulsion is formed.

  • Nanoparticle Synthesis:

    • To the microemulsion, add 500 µL of TEOS.

    • Initiate the polymerization by adding 200 µL of ammonium hydroxide solution.

    • Allow the reaction to proceed for 24 hours with continuous stirring.

  • Purification:

    • Break the microemulsion by adding an excess of ethanol (approximately 50 mL). This will cause the silica nanoparticles to precipitate.

    • Collect the nanoparticles by centrifugation at 10,000 x g for 20 minutes.

    • Wash the nanoparticles repeatedly with ethanol and deionized water to remove the surfactant and unencapsulated dye.

    • Resuspend the final product in the desired aqueous buffer or solvent.

Visualizations

Experimental Workflow: Modified Stöber Method

Stober_Method cluster_prep Preparation cluster_synthesis Synthesis cluster_purification Purification Dye Red 33 Dye Solution Complex Dye-Bridge Complex Dye->Complex Bridge Cationic Bridge (APTES/PDADMAC) Bridge->Complex Reaction Encapsulation Reaction Complex->Reaction Stober Stöber Solution (Ethanol, Water, Ammonia) Stober->Reaction TEOS TEOS TEOS->Reaction Centrifuge Centrifugation Reaction->Centrifuge Wash Washing Steps Centrifuge->Wash Final Red 33-Silica Nanoparticles Wash->Final

Caption: Workflow for Red 33 encapsulation via the modified Stöber method.

Experimental Workflow: Reverse Microemulsion Method

Reverse_Microemulsion cluster_prep Preparation cluster_synthesis Synthesis cluster_purification Purification Oil Oil Phase (Cyclohexane, Triton X-100, n-Hexanol) Microemulsion Reverse Microemulsion Oil->Microemulsion Aqueous Aqueous Phase (Red 33 in Water) Aqueous->Microemulsion Polymerization Polymerization Microemulsion->Polymerization TEOS TEOS TEOS->Polymerization Ammonia Ammonia Ammonia->Polymerization Break Break Emulsion (add Ethanol) Polymerization->Break Centrifuge Centrifugation & Washing Break->Centrifuge Final Red 33-Silica Nanoparticles Centrifuge->Final

Caption: Workflow for Red 33 encapsulation via the reverse microemulsion method.

Logical Relationship: Overcoming Electrostatic Repulsion

Electrostatic_Repulsion Red33 Red 33 Dye (Anionic, SO3-) Repulsion Electrostatic Repulsion Red33->Repulsion interacts with Silica Silica Precursor (Negative Surface) Silica->Repulsion interacts with Encapsulation Successful Encapsulation Repulsion->Encapsulation Prevents Bridge Cationic Bridge (e.g., APTES, PDADMAC) Bridge->Red33 binds to Bridge->Silica interacts with Bridge->Encapsulation Facilitates

Caption: Role of a cationic bridge in encapsulating anionic Red 33 dye.

References

Application

Application Notes and Protocols for High-Speed Counter-Current Chromatography (HSCCC) Purification of Red 33

For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview and protocol for the purification of D&C Red No. 33 (Acid Red 33) using spiral high-speed counter-curren...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the purification of D&C Red No. 33 (Acid Red 33) using spiral high-speed counter-current chromatography (HSCCC). This technique is a liquid-liquid partition chromatography method that avoids the use of solid stationary phases, thereby preventing irreversible adsorption of the analyte and ensuring high recovery.[1] It is particularly effective for separating and purifying components from complex mixtures, such as synthetic dyes and their subsidiary color impurities.[2][3]

Introduction to Red 33 and the Need for Purification

D&C Red No. 33, also known as Acid Red 33, is a red azo dye widely used in cosmetics, mouthwashes, and hair dyes.[4] Its chemical name is disodium (B8443419) 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonate.[4] For use in drug and cosmetic products, the purity of Red 33 is critical to ensure safety and efficacy, minimizing the presence of potentially harmful impurities.[5][6] Manufacturing processes can result in subsidiary colors and other impurities that need to be removed to meet regulatory standards.[2][7] High-speed counter-current chromatography offers an efficient method for this purification.

Principle of HSCCC

HSCCC operates by partitioning solutes between two immiscible liquid phases. One phase, the stationary phase, is retained in a coil by a centrifugal force, while the other phase, the mobile phase, is pumped through it.[1] The separation is based on the differential partitioning of the sample components between the two phases. The spiral configuration of the HSCCC instrument is particularly advantageous for retaining polar solvent systems, which are often necessary for the separation of sulfonated dyes like Red 33.[2][3][7]

Experimental Protocol: Purification of Red 33

This protocol is based on the successful separation of subsidiary color impurities from D&C Red No. 33.[2]

1. Solvent System Preparation:

A very polar two-phase solvent system is employed, consisting of 1-butanol (B46404) (1-BuOH) and a 5 mM aqueous ammonium (B1175870) sulfate (B86663) ((NH₄)₂SO₄) solution.[2][8]

  • Prepare the solvent system by mixing equal volumes of 1-BuOH and 5 mM aqueous (NH₄)₂SO₄ (e.g., 500 mL of each).[2]

  • Equilibrate the mixture in a separatory funnel and allow the two phases to separate.

  • The upper organic phase will serve as the mobile phase, and the lower aqueous phase will be the stationary phase.[2]

The addition of ammonium sulfate to the aqueous phase is crucial as it "salts out" the polar components, forcing their partition into the upper organic phase and facilitating their separation.[2]

2. Sample Preparation:

  • Dissolve the D&C Red No. 33 sample, which may be enriched with impurities, in a mixture of the upper and lower phases of the solvent system.[2]

3. HSCCC Instrument Setup and Operation:

  • Instrument: A spiral high-speed counter-current chromatograph is required.[2]

  • Column Filling: Initially, fill the entire column with the stationary phase (the lower aqueous phase).[2]

  • Sample Loading: Load the prepared sample solution into the column.[2]

  • Rotation: Begin rotating the column at a speed of approximately 700 rpm.[2]

  • Elution: Pump the mobile phase (the upper organic phase) through the column in a tail-to-head direction.[2]

  • Monitoring and Fraction Collection: Monitor the effluent with a UV detector at 254 nm and collect fractions.[2]

Data Presentation

The following tables summarize the quantitative data from a representative separation of a 1 g portion of Red 33 enriched in subsidiary impurities A, B, and C.[2][3][7]

Table 1: HSCCC Separation Parameters

ParameterValue
InstrumentSpiral HSCCC
Solvent System1-BuOH / 5 mM aq. (NH₄)₂SO₄
Mobile PhaseUpper Organic Phase
Stationary PhaseLower Aqueous Phase
Rotational Speed~700 rpm
Sample Size1 g
Stationary Phase Retention38.1%

Table 2: Purification Results of Red 33 and Subsidiary Colors

ComponentAmount RecoveredPurity
Main Component (Red 33)930 mg>97%
Impurity A4.8 mg>90%
Impurity B18.3 mg>85%
Impurity C (initial separation)91 mg65-72%
Impurity C (after re-purification)7 mg>94%

Visualizations

Experimental Workflow for Red 33 Purification using HSCCC

HSCCC_Workflow cluster_prep Preparation cluster_hsccc HSCCC Process cluster_analysis Analysis & Collection Solvent_Prep Solvent System Preparation (1-BuOH / 5mM (NH₄)₂SO₄) Sample_Prep Sample Preparation (Dissolve Red 33 in solvent phases) Solvent_Prep->Sample_Prep Sample_Load Load Sample Sample_Prep->Sample_Load Column_Fill Fill Column with Stationary Phase Column_Fill->Sample_Load Run Rotate Column & Pump Mobile Phase Sample_Load->Run Elution Elution & UV Monitoring Run->Elution Fraction_Collection Fraction Collection Elution->Fraction_Collection Analysis HPLC Analysis of Fractions Fraction_Collection->Analysis Purified_Product Purified Red 33 & Isolated Impurities Analysis->Purified_Product

Caption: Workflow for the purification of Red 33 using HSCCC.

Logical Relationship of Key Experimental Steps

Logical_Relationship Start Start: Impure Red 33 Sample Solvent_Selection Select Polar Solvent System (1-BuOH/aq. (NH₄)₂SO₄) Start->Solvent_Selection Partitioning Differential Partitioning of Components Solvent_Selection->Partitioning HSCCC_Separation HSCCC Separation (Liquid-Liquid Partition) Partitioning->HSCCC_Separation Fractionation Collect Eluted Fractions HSCCC_Separation->Fractionation Purity_Analysis Analyze Fraction Purity (e.g., by HPLC) Fractionation->Purity_Analysis End End: Purified Red 33 (>97% Purity) Purity_Analysis->End

Caption: Key steps and their logical flow in HSCCC purification.

Conclusion

Spiral high-speed counter-current chromatography is a highly effective technique for the preparative separation and purification of D&C Red No. 33 from its manufacturing impurities. The use of a polar solvent system with a salting-out agent enables the successful partitioning and isolation of both the main component and subsidiary colors, achieving high purity and recovery rates. This method is a valuable tool for researchers, scientists, and drug development professionals involved in the quality control and production of purified color additives.

References

Method

Application of Red 33 in Dermatological Absorption Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Red 33 (D&C Red No. 33, CI 17200) is a synthetic azo dye widely used in cosmetics, pharmaceuticals, and personal care products.[1][2][3] Unders...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Red 33 (D&C Red No. 33, CI 17200) is a synthetic azo dye widely used in cosmetics, pharmaceuticals, and personal care products.[1][2][3] Understanding its potential for dermal absorption is crucial for assessing the safety and risk associated with its use in topical preparations. This document provides detailed application notes and experimental protocols for conducting dermatological absorption studies of Red 33, based on established scientific guidelines and literature.

Physicochemical Properties of Red 33

A thorough understanding of the physicochemical properties of a substance is fundamental to interpreting its dermal absorption profile. Key properties of Red 33 are summarized in the table below.

PropertyValueReference
Chemical Name Disodium 5-amino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulfonate[4]
CAS Number 3567-66-6[2][4]
Molecular Formula C₁₆H₁₁N₃Na₂O₇S₂[4][5]
Molecular Weight 467.38 g/mol [2][4][6]
Log P (n-octanol/water) ~0.5 (estimated)[7]
Solubility Soluble in water; slightly soluble in ethanol; sparingly soluble in DMSO and PBS (pH 7.2)[5][6][8]
Appearance Dark reddish-brown powder[4]
Maximum Absorbance 530 nm[5]

Quantitative Data on Dermal Absorption

The following tables summarize quantitative data from in vitro percutaneous absorption studies of Red 33 conducted on porcine skin, as reported by the Scientific Committee on Consumer Products (SCCP). These studies were performed in accordance with OECD Guideline 428.[7][9]

Table 1: Dermal Absorption of Pure Red 33

ParameterValue
Test Substance Pure Red 33
Skin Type Porcine ear skin (600-800 µm thickness)
Flux across Skin Barrier 6.6 µg/cm²
Total Penetration (including skin extracts) 9.3 ± 3.25 µg/cm²
Mean Recovery 107.8%

Table 2: Dermal Absorption of Red 33 in a Hair Dye Formulation

ParameterValue
Test Substance Red 33 in a representative hair dye formulation
Skin Type Porcine ear skin (300-500 µm thickness)
Flux across Skin Barrier 5.9 µg/cm²
Total Penetration (including skin extracts) 8.5 ± 3.59 µg/cm²
Mean Recovery 99.3%

Experimental Protocols

The following protocols are based on the OECD Guideline 428 for in vitro skin absorption studies and are adapted for the analysis of Red 33.[9][10]

Protocol 1: In Vitro Percutaneous Absorption using Franz Diffusion Cells

1. Objective: To assess the percutaneous absorption of Red 33 through excised skin.

2. Materials:

  • Franz diffusion cells (static or flow-through)[9]
  • Excised human or porcine skin[9][11]
  • Receptor fluid (e.g., phosphate-buffered saline with a suitable solubilizing agent if necessary)[9]
  • Test substance: Red 33 in a relevant formulation (e.g., cosmetic product)
  • Positive control (e.g., benzoic acid)
  • Analytical equipment: High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector

3. Skin Preparation:

  • Obtain full-thickness skin and prepare split-thickness skin sections (200-400 µm) using a dermatome.
  • Visually inspect the skin for any damage.
  • Cut skin discs to fit the Franz diffusion cells.
  • Store the prepared skin at -20°C until use.

4. Experimental Procedure:

  • Mount the skin discs in the Franz diffusion cells with the stratum corneum facing the donor chamber.[9]
  • Equilibrate the system to maintain a skin surface temperature of 32°C.[12]
  • Apply a finite dose of the test substance (e.g., 10 mg/cm²) to the skin surface in the donor chamber.[10]
  • Collect samples from the receptor fluid at predetermined time points (e.g., 0.5, 1, 2, 4, 6, 8, and 24 hours).[7]
  • At the end of the experiment (e.g., 24 hours), dismount the skin.
  • Separate the stratum corneum from the epidermis and dermis using tape stripping.
  • Extract Red 33 from the different skin layers (stratum corneum, epidermis, dermis) and the receptor fluid for analysis.

5. Sample Analysis:

  • Quantify the concentration of Red 33 in all samples using a validated HPLC method (see Protocol 2).

6. Data Analysis:

  • Calculate the cumulative amount of Red 33 permeated per unit area (µg/cm²) at each time point.
  • Determine the steady-state flux (Jss) from the linear portion of the cumulative permeation curve.
  • Calculate the permeability coefficient (Kp).
  • Perform a mass balance to ensure a recovery of 85-115%.[13]

Protocol 2: HPLC Analysis of Red 33 in Skin Matrices

1. Objective: To quantify the concentration of Red 33 in receptor fluid and skin extracts.

2. Instrumentation and Conditions:

  • HPLC System: A system with a pump, autosampler, column oven, and UV-Vis or photodiode array (PDA) detector.
  • Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).
  • Mobile Phase A: Ammonium acetate (B1210297) buffer (e.g., 0.1 M, pH 6.5).
  • Mobile Phase B: Acetonitrile or Methanol (B129727).
  • Gradient Elution: A suitable gradient to separate Red 33 from potential matrix components (e.g., starting with a low percentage of B and increasing over time).
  • Flow Rate: 1.0 mL/min.
  • Column Temperature: 30°C.
  • Detection Wavelength: 530 nm (or monitoring at multiple wavelengths with a PDA detector).[5]
  • Injection Volume: 20 µL.

3. Standard Preparation:

  • Prepare a stock solution of Red 33 in a suitable solvent (e.g., water or a mixture of water and methanol).
  • Prepare a series of calibration standards by diluting the stock solution with the receptor fluid or the extraction solvent to cover the expected concentration range.

4. Sample Preparation:

  • Receptor Fluid: Samples may be injected directly or after dilution if necessary.
  • Skin Extracts:
  • Mince the skin samples (epidermis and dermis).
  • Extract Red 33 with a suitable solvent (e.g., methanol or acetonitrile) using sonication or homogenization.
  • Centrifuge the samples and filter the supernatant before injection.

5. Validation:

  • Validate the analytical method for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to relevant guidelines.

Visualizations

Experimental_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis cluster_data Data Interpretation Skin_Prep Skin Preparation (Excised Human/Porcine Skin) Cell_Setup Franz Diffusion Cell Setup Skin_Prep->Cell_Setup Formulation_Prep Test Formulation Preparation (Red 33 in Vehicle) Application Application of Formulation to Skin Surface Formulation_Prep->Application Cell_Setup->Application Incubation Incubation (32°C, up to 24h) Application->Incubation Sampling Receptor Fluid Sampling (Multiple Timepoints) Incubation->Sampling Skin_Dismount Skin Dismounting & Separation (SC, Epidermis, Dermis) Incubation->Skin_Dismount HPLC_Analysis HPLC-UV/Vis Analysis Sampling->HPLC_Analysis Extraction Extraction of Red 33 from Skin Layers Skin_Dismount->Extraction Extraction->HPLC_Analysis Quantification Quantification & Mass Balance HPLC_Analysis->Quantification Flux_Calc Flux & Permeability Calculation Quantification->Flux_Calc Risk_Assessment Safety & Risk Assessment Flux_Calc->Risk_Assessment

Caption: Workflow for in vitro dermatological absorption study of Red 33.

Signaling_Pathway cluster_application Topical Application cluster_skin_layers Skin Layers cluster_systemic Systemic Circulation Red33_Formulation Red 33 in Formulation Stratum_Corneum Stratum Corneum Red33_Formulation->Stratum_Corneum Partitioning Viable_Epidermis Viable Epidermis Stratum_Corneum->Viable_Epidermis Diffusion Dermis Dermis Viable_Epidermis->Dermis Diffusion Bloodstream Bloodstream Dermis->Bloodstream Absorption

Caption: Passive diffusion pathway of Red 33 through skin layers.

References

Application

Application Notes &amp; Protocols: Preparation and Use of Red 33 Standard Solutions in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals Introduction Red 33, also known as D&C Red No. 33 or Acid Red 33, is a synthetic azo dye widely used as a colorant in cosmetics, pharmaceuticals, and person...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Red 33, also known as D&C Red No. 33 or Acid Red 33, is a synthetic azo dye widely used as a colorant in cosmetics, pharmaceuticals, and personal care products.[1][2] Accurate quantification of Red 33 is crucial for quality control, formulation development, and stability testing. This document provides detailed protocols for the preparation of Red 33 standard solutions and their analysis using UV-Visible spectrophotometry and High-Performance Liquid Chromatography (HPLC).

Chemical and Physical Properties of Red 33

A comprehensive understanding of the physicochemical properties of Red 33 is essential for developing robust analytical methods.

Table 1: Physicochemical Properties of Red 33

PropertyValueReference
IUPAC Name Disodium 5-amino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulfonate[1]
CAS Number 3567-66-6[1]
Chemical Formula C₁₆H₁₁N₃Na₂O₇S₂[1]
Molar Mass 467.38 g/mol [1]
Appearance Dark reddish-brown powder[1]
UV-Vis λmax ~530 nm[1]

Solubility and Stability

The solubility and stability of Red 33 in various solvents are critical factors for the preparation and storage of standard solutions.

Table 2: Solubility of Red 33

SolventSolubilityReference
Water Soluble (A 0.1% solution results in a clear solution)
Ethanol Slightly soluble (0.1-1 mg/mL)[1]
Dimethyl Sulfoxide (DMSO) Sparingly soluble (1-10 mg/mL)[1]
Phosphate-Buffered Saline (PBS, pH 7.2) Sparingly soluble (1-10 mg/mL)[1]

Table 3: Stability of Red 33 Solutions

ConditionObservationReference
General Laboratory Conditions Stable[3]
In Water or DMSO Stable for at least 48 hours under lab conditions[3]
Acidic pH (strong acid) Color changes to red
Alkaline pH (strong base) Color changes to red-light brown
Light Exposure Can undergo photodegradation[4]

Experimental Protocols

Preparation of a Red 33 Primary Standard Stock Solution (1000 µg/mL)

This protocol describes the preparation of a primary standard stock solution of Red 33, which can be further diluted to create working standards.

Materials:

  • Red 33 analytical standard (≥98% purity)

  • Deionized water or other suitable solvent (e.g., DMSO)

  • Analytical balance

  • 100 mL volumetric flask (Class A)

  • Spatula

  • Weighing paper/boat

  • Beaker

  • Magnetic stirrer and stir bar

  • Pipettes

Procedure:

  • Weighing: Accurately weigh approximately 100 mg of Red 33 analytical standard onto a weighing paper or boat using an analytical balance. Record the exact weight.

  • Dissolution: Carefully transfer the weighed Red 33 powder into a 100 mL volumetric flask. Add approximately 50-70 mL of deionized water (or the chosen solvent) to the flask.

  • Mixing: Gently swirl the flask to dissolve the powder. A magnetic stirrer can be used to facilitate dissolution. Ensure that all the powder is completely dissolved.

  • Dilution to Volume: Once the Red 33 is completely dissolved, add the solvent to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

  • Homogenization: Cap the flask and invert it several times (at least 10-15 times) to ensure the solution is homogeneous.

  • Storage: Transfer the stock solution to a labeled, amber glass bottle and store it in a cool, dark place. The solution is stable for at least 48 hours when stored in water or DMSO.[3]

Calculation of Exact Concentration:

Exact Concentration (µg/mL) = (Weight of Red 33 in mg / 100 mL) * 1000

Analysis by UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a straightforward and rapid method for the quantification of Red 33 in solution.

Instrumentation:

  • UV-Visible Spectrophotometer (double beam recommended)

  • Quartz or glass cuvettes (1 cm path length)

Procedure:

  • Preparation of Working Standards: Prepare a series of working standards by diluting the primary stock solution with the same solvent used for the sample. A typical concentration range could be 1, 2, 5, 10, and 20 µg/mL.

  • Instrument Setup: Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Wavelength Selection: Set the spectrophotometer to measure the absorbance at the wavelength of maximum absorbance (λmax) for Red 33, which is approximately 530 nm.[1]

  • Blank Measurement: Fill a cuvette with the solvent used to prepare the standards and the sample. Place it in the reference beam (for double-beam instruments) or use it to zero the instrument (for single-beam instruments).

  • Measurement of Standards: Measure the absorbance of each working standard at 530 nm.

  • Calibration Curve: Plot a graph of absorbance versus concentration for the working standards. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). The R² value should be ≥ 0.995 for a good linear fit.

  • Sample Measurement: Measure the absorbance of the unknown sample solution.

  • Concentration Calculation: Use the equation of the calibration curve to calculate the concentration of Red 33 in the sample.

Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC provides a more selective and sensitive method for the quantification of Red 33, especially in complex matrices.

Instrumentation and Conditions:

  • HPLC system with a pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A mixture of acetonitrile (B52724) and an aqueous buffer is commonly used. For example, a gradient of methanol (B129727) and 0.025 M aqueous ammonium (B1175870) acetate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 530 nm.

Procedure:

  • Preparation of Mobile Phase: Prepare the mobile phase components and degas them before use.

  • System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

  • Preparation of Working Standards: Prepare a series of working standards by diluting the primary stock solution with the mobile phase.

  • Injection: Inject the standards and the sample solution into the HPLC system.

  • Data Analysis: Identify the Red 33 peak based on its retention time. Create a calibration curve by plotting the peak area of the standards against their concentrations.

  • Quantification: Determine the concentration of Red 33 in the sample by comparing its peak area to the calibration curve.

Diagrams

experimental_workflow cluster_prep Standard Solution Preparation cluster_analysis Analytical Methods weigh Weigh Red 33 Analytical Standard dissolve Dissolve in Volumetric Flask weigh->dissolve dilute Dilute to Volume dissolve->dilute homogenize Homogenize dilute->homogenize stock Primary Stock Solution (1000 µg/mL) homogenize->stock working_standards Prepare Working Standards stock->working_standards uv_vis UV-Vis Analysis (530 nm) working_standards->uv_vis hplc HPLC Analysis (C18, 530 nm) working_standards->hplc data_analysis Data Analysis & Quantification uv_vis->data_analysis hplc->data_analysis

Caption: Experimental workflow for Red 33 standard solution preparation and analysis.

analytical_logic start Start: Need to Quantify Red 33 decision_matrix Sample Matrix Complexity? start->decision_matrix simple Simple & Clean Matrix (e.g., pure solvent) decision_matrix->simple Low complex Complex Matrix (e.g., cosmetic formulation) decision_matrix->complex High uv_vis_path UV-Vis Spectrophotometry (Rapid Screening) simple->uv_vis_path hplc_path HPLC (High Selectivity & Sensitivity) complex->hplc_path end End: Quantified Red 33 Concentration uv_vis_path->end hplc_path->end

Caption: Decision logic for selecting an analytical method for Red 33 quantification.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Red 33 Precipitation in Buffered Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering precipitation issues with Red 33 dye in buffered solutions. The following information is design...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering precipitation issues with Red 33 dye in buffered solutions. The following information is designed to help you troubleshoot and optimize your experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Red 33 and why is it used in pharmaceutical and research settings?

Red 33, also known as Acid Red 33 or D&C Red No. 33, is a water-soluble synthetic azo dye.[1][2] It is utilized as a colorant in a variety of applications, including cosmetics, mouthwashes, and drug formulations.[1][3] Its vibrant red color provides clear visual identification for solutions and dosage forms.

Q2: I'm observing precipitation of Red 33 in my buffered solution. What are the most common causes?

Precipitation of Red 33 in buffered solutions is often attributed to one or more of the following factors:

  • pH Imbalance: Red 33's solubility is pH-dependent. While it is generally stable in a pH range of 4-10, significant deviations outside the optimal range for your specific concentration can lead to precipitation. In strongly acidic solutions, the dye may precipitate, and in strongly alkaline solutions, its color can change and stability may be affected.[4]

  • High Salt Concentration ("Salting Out"): Buffered solutions inherently contain salts. At high concentrations, these salt ions can compete with the dye molecules for hydration, reducing the solubility of Red 33 and causing it to precipitate.[5]

  • Low Temperature: The solubility of many dyes, including Red 33, is temperature-dependent. A decrease in temperature can lower its solubility, leading to precipitation, especially in highly concentrated solutions.

  • Incompatible Excipients: Certain excipients commonly used in drug formulations can interact with Red 33, leading to the formation of insoluble complexes.

  • Supersaturation: Attempting to dissolve Red 33 at a concentration above its solubility limit in a given buffer system will result in precipitation.

Q3: What is the solubility of Red 33 in common buffers?

Troubleshooting Guides

Issue 1: Red 33 precipitates immediately upon addition to my buffer.

This issue often points to a fundamental incompatibility or a supersaturated solution.

  • Initial Assessment Workflow

start Precipitation Observed check_conc Is the Red 33 concentration within its known solubility limits for a similar buffer system (e.g., <10 mg/mL in PBS)? start->check_conc reduce_conc Action: Reduce Red 33 concentration. check_conc->reduce_conc No check_ph Is the buffer pH within the stable range for Red 33 (typically 4-10)? check_conc->check_ph Yes end Precipitation Resolved reduce_conc->end adjust_ph Action: Adjust buffer pH. check_ph->adjust_ph No check_salt Is the buffer salt concentration high? check_ph->check_salt Yes adjust_ph->end reduce_salt Action: Reduce buffer salt concentration or switch to a lower salt buffer. check_salt->reduce_salt Yes check_salt->end No reduce_salt->end

Caption: Initial troubleshooting workflow for immediate precipitation.

Issue 2: Red 33 precipitates over time or after a change in conditions (e.g., temperature).

Delayed precipitation suggests a change in the solution's equilibrium.

  • Troubleshooting Pathway for Delayed Precipitation

start Delayed Precipitation temp_change Was there a decrease in temperature? start->temp_change increase_temp Action: Gently warm the solution while stirring. Store at a stable, slightly elevated temperature if possible. temp_change->increase_temp Yes evaporation Was the solution exposed to air for an extended period? temp_change->evaporation No end Precipitation Resolved increase_temp->end prevent_evaporation Action: Store in a sealed container. Evaporation can increase the concentration of both the dye and buffer salts. evaporation->prevent_evaporation Yes excipient_interaction Does the formulation contain other excipients? evaporation->excipient_interaction No prevent_evaporation->end compatibility_test Action: Perform a compatibility study with each excipient. excipient_interaction->compatibility_test Yes excipient_interaction->end No compatibility_test->end

Caption: Troubleshooting pathway for delayed precipitation.

Data on Red 33 Properties

While extensive quantitative data is limited in public literature, the following tables summarize known properties and provide a framework for your own experimental determinations.

Table 1: General Solubility of Red 33

SolventSolubility DescriptionConcentration RangeReference
WaterSolubleNot specified[4]
EthanolSlightly solubleNot specified[4]
PBS (pH 7.2)Sparingly soluble1-10 mg/mL[2]
DMSOSparingly soluble1-10 mg/mL[2]

Table 2: Factors Influencing Red 33 Stability in Aqueous Solutions

FactorObservationPotential Action
pH Stable in a pH range of 4-10. Color may change and precipitation can occur outside this range.Adjust the pH of your buffer to be within the optimal range for your desired concentration.
Temperature Solubility generally increases with temperature.If precipitation occurs upon cooling, gentle warming may redissolve the dye.
Salt Concentration High salt concentrations can cause "salting out".Use the lowest effective buffer concentration. Consider non-ionic buffers if high ionic strength is not required for your experiment.
Light Azo dyes can be susceptible to photodegradation.Store solutions in light-protected containers.

Experimental Protocols

To address the lack of specific quantitative data for your unique experimental conditions, the following protocols provide a framework for determining the solubility and compatibility of Red 33 in your buffered solutions.

Protocol 1: Determining the pH-Dependent Solubility of Red 33

This protocol will help you identify the optimal pH range for your desired Red 33 concentration.

Materials:

  • Red 33 dye

  • A series of buffers at different pH values (e.g., citrate (B86180) buffers for pH 3-6, phosphate (B84403) buffers for pH 6-8, TRIS buffers for pH 7-9)

  • Spectrophotometer

  • Vortex mixer

  • Centrifuge

  • Calibrated pH meter

Procedure:

  • Prepare a stock solution of Red 33 in deionized water at a high concentration (e.g., 20 mg/mL).

  • Create a series of dilutions of the Red 33 stock solution in each of your chosen buffers.

  • Equilibrate the solutions: Gently mix the solutions and allow them to equilibrate at a constant temperature for a set period (e.g., 24 hours).

  • Visually inspect for any signs of precipitation.

  • Centrifuge the solutions to pellet any undissolved dye.

  • Measure the absorbance of the supernatant at the maximum absorbance wavelength of Red 33 (~530 nm).[2]

  • Plot absorbance versus pH to determine the pH range with the highest solubility for your target concentration.

  • Workflow for Determining pH-Dependent Solubility

prep_stock Prepare Red 33 Stock Solution mix Mix Red 33 with Buffers prep_stock->mix prep_buffers Prepare Buffers at Various pHs prep_buffers->mix equilibrate Equilibrate Solutions mix->equilibrate inspect Visual Inspection for Precipitation equilibrate->inspect centrifuge Centrifuge Solutions inspect->centrifuge measure_abs Measure Absorbance of Supernatant centrifuge->measure_abs plot Plot Absorbance vs. pH measure_abs->plot determine_range Determine Optimal pH Range plot->determine_range

Caption: Experimental workflow for determining pH-dependent solubility.

Protocol 2: Assessing Red 33 Compatibility with Pharmaceutical Excipients

This protocol helps to identify potential interactions between Red 33 and other components in your formulation.

Materials:

  • Red 33

  • Your buffered solution of interest

  • Excipients to be tested (e.g., Polysorbate 80, Polyethylene Glycol, Hydroxypropyl Methylcellulose)

  • Vortex mixer

  • Incubator or water bath

  • Analytical method to quantify soluble Red 33 (e.g., spectrophotometry, HPLC)

Procedure:

  • Prepare a stock solution of Red 33 in your buffered solution at the desired concentration.

  • Prepare stock solutions of each excipient in the same buffered solution.

  • Create binary mixtures of the Red 33 solution with each excipient solution at the intended final concentrations. Include a control of Red 33 in the buffer alone.

  • Incubate the mixtures under relevant storage conditions (e.g., 4°C, room temperature, 40°C) for a defined period (e.g., 1, 7, and 14 days).

  • At each time point, visually inspect the samples for any changes in color, clarity, or the formation of a precipitate.

  • Quantify the amount of soluble Red 33 in each sample using a suitable analytical method. A significant decrease in the concentration of soluble Red 33 in the presence of an excipient compared to the control indicates an incompatibility.

By systematically applying these troubleshooting guides and experimental protocols, you can identify the root cause of Red 33 precipitation and develop robust and stable formulations for your research and drug development needs.

References

Optimization

How to prevent Red 33 dye from fading under laboratory lighting

For Researchers, Scientists, and Drug Development Professionals This technical support center provides guidance on preventing the fading of Red 33 dye (also known as Acid Red 33, C.I. 17200) in laboratory settings.

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on preventing the fading of Red 33 dye (also known as Acid Red 33, C.I. 17200) in laboratory settings. Below you will find troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and technical data to assist in your research and development activities.

Troubleshooting Guide: Red 33 Fading

Problem: Rapid Fading of Red 33 Solution Under Laboratory Lighting

Possible Causes and Solutions

Possible CauseRecommended SolutionTroubleshooting & Optimization
Photodegradation from Light Exposure Minimize exposure to direct laboratory light. Use amber vials or wrap containers in aluminum foil. Install UV-filtering films on light fixtures or use UV-blocking shields around the experimental setup.If fading persists, quantify the light intensity and spectral output of your laboratory lighting to assess the risk. Consider using LED lighting with minimal UV output.
Presence of Oxidizing Agents Avoid contact with strong oxidizing agents, such as hydrogen peroxide, hypochlorite, or persulfates, unless they are a required component of your experimental design.Review all reagents in your formulation for potential oxidizing properties. Even dissolved oxygen can contribute to fading over time. For long-term storage, consider de-gassing the solvent.
Incorrect pH of the Solution Maintain the pH of the solution within a stable range for Red 33. While generally stable, extreme pH values can affect the dye's chromophore.The UV-Vis spectrum of Red 33 shows slight shifts in λmax with pH changes.[1] Monitor the pH of your stock and working solutions. Buffer the solution if necessary for your application.
Contamination with Reactive Species Ensure high purity of solvents and reagents. Contaminants can act as photosensitizers or generate reactive oxygen species (ROS) that degrade the dye.Use analytical or HPLC-grade solvents. If contamination is suspected, purify the dye or use a new, high-purity batch.
Incompatible Formulation Components Some formulation components may interact with Red 33, leading to instability.Test the stability of Red 33 in the complete formulation by incubating a sample in the dark and another exposed to light. Compare the results to identify any chemical incompatibilities.

Frequently Asked Questions (FAQs)

Q1: What is the chemical nature of Red 33 and why is it prone to fading?

Red 33, or Acid Red 33, is a water-soluble monoazo dye.[2][3] The characteristic red color is due to the azo bond (-N=N-) which is part of an extended conjugated system of electrons. This azo bond is susceptible to cleavage by high-energy light (especially UV radiation) and attack by reactive chemical species, which disrupts the conjugated system and leads to a loss of color (fading).[4]

Q2: What are the typical laboratory light sources that cause Red 33 to fade?

Standard fluorescent lighting, commonly found in laboratories, emits a spectrum that includes a small amount of ultraviolet (UV) radiation. This UV component is particularly damaging to many dyes, including azo dyes like Red 33.[5] Prolonged exposure to even ambient laboratory light can lead to noticeable fading over time.

Q3: How can I quantitatively measure the fading of my Red 33 solution?

Fading can be quantified by monitoring the decrease in the absorbance of the solution over time using a UV-Vis spectrophotometer. Red 33 has a maximum absorbance (λmax) at approximately 531 nm in a neutral aqueous solution.[1] By measuring the absorbance at this wavelength at different time points of light exposure, you can calculate the rate of degradation.

Q4: Are there any chemical stabilizers I can add to my Red 33 solution to prevent fading?

Yes, for applications where it is permissible, the addition of certain chemical agents can reduce fading. These include:

  • UV Absorbers: Compounds that absorb damaging UV radiation and dissipate it as heat.

  • Antioxidants/Free Radical Scavengers: Molecules like ascorbic acid or butylated hydroxytoluene (BHT) can quench reactive oxygen species that would otherwise degrade the dye.[6]

It is crucial to test the compatibility and effectiveness of any stabilizer in your specific experimental system.

Q5: Does the solvent affect the stability of Red 33?

Yes, the solvent can influence the stability of the dye. Red 33 is stable in water and DMSO for at least 48 hours under normal laboratory conditions.[1] However, the presence of impurities or reactive components in the solvent can accelerate fading. The polarity of the solvent can also influence the dye's photophysical properties.

Data and Specifications

Chemical and Physical Properties of Red 33
PropertyValueReference
Chemical Formula C₁₆H₁₁N₃Na₂O₇S₂[3]
Molar Mass 467.39 g/mol [3][7]
Appearance Reddish-brown powder[7]
Solubility Water-soluble[2]
UV-Vis λmax (neutral) 531 nm[1]
UV-Vis λmax (acidic) 526 nm[1]
UV-Vis λmax (alkaline) 524 nm[1]

Experimental Protocols

Protocol 1: Quantitative Analysis of Red 33 Photostability

This protocol outlines a method to quantify the fading of Red 33 under laboratory lighting using UV-Vis spectrophotometry.

Materials:

  • Red 33 Dye (high purity)

  • Solvent (e.g., deionized water, PBS, or experimental buffer)

  • UV-Vis Spectrophotometer

  • Quartz or glass cuvettes

  • Light source (e.g., standard laboratory fluorescent lamp)

  • Light meter (optional)

  • Amber vials and clear vials

  • Aluminum foil

Procedure:

  • Prepare a Stock Solution: Accurately weigh and dissolve Red 33 in the desired solvent to create a stock solution of known concentration (e.g., 1 mg/mL). Store this solution in an amber vial wrapped in foil to protect it from light.

  • Prepare Working Solutions: Dilute the stock solution to a working concentration that gives an initial absorbance reading between 1.0 and 1.5 at 531 nm.

  • Set up Experimental and Control Samples:

    • Light-Exposed Sample: Transfer the working solution to a clear vial and place it at a fixed distance from the laboratory light source.

    • Dark Control: Transfer an equal volume of the working solution to an amber vial or a clear vial completely wrapped in aluminum foil. Place it next to the light-exposed sample.

  • Initial Absorbance Measurement (T=0):

    • Calibrate the spectrophotometer with the solvent as a blank.

    • Measure the absorbance of the working solution at 531 nm. This is your initial absorbance (A₀).

  • Time-Course Measurement:

    • At regular intervals (e.g., every hour for 8 hours, then every 24 hours), take an aliquot from both the light-exposed and dark control samples.

    • Measure the absorbance (Aₜ) at 531 nm.

  • Data Analysis:

    • Calculate the percentage of remaining dye at each time point for both samples using the formula: % Remaining = (Aₜ / A₀) * 100.

    • Plot the percentage of remaining dye versus time for both the light-exposed and dark control samples.

    • The dark control should show minimal degradation, confirming that the observed fading in the experimental sample is due to light.

Protocol 2: Evaluating the Efficacy of a Stabilizer

This protocol is an extension of Protocol 1 to test the effectiveness of a stabilizing agent.

Procedure:

  • Follow steps 1 and 2 from Protocol 1.

  • Prepare Stabilized Working Solution: To a portion of the working solution, add the stabilizer at the desired concentration.

  • Set up Samples:

    • Light-Exposed (Unstabilized): Red 33 solution in a clear vial.

    • Light-Exposed (Stabilized): Red 33 solution with stabilizer in a clear vial.

    • Dark Control (Unstabilized): Red 33 solution in a wrapped/amber vial.

    • Dark Control (Stabilized): Red 33 solution with stabilizer in a wrapped/amber vial.

  • Proceed with steps 4, 5, and 6 from Protocol 1 for all four samples.

  • Data Analysis: Compare the fading rates of the stabilized and unstabilized light-exposed samples to determine the efficacy of the stabilizer.

Visualizations

Diagram: General Photodegradation Pathway of Azo Dyes

G Dye_Ground Azo Dye (Ground State) Dye_Excited Azo Dye (Excited State) Dye_Ground->Dye_Excited Intermediates Colorless Intermediates (Azo bond cleavage) Dye_Ground->Intermediates Direct Photolysis Dye_Excited->Dye_Ground Fluorescence/ Non-radiative decay ROS Reactive Oxygen Species (ROS) (e.g., ¹O₂, •OH) Dye_Excited->ROS Energy Transfer Dye_Excited->Intermediates Reaction ROS->Intermediates Oxidation Degradation_Products Degradation Products (e.g., smaller aromatic compounds) Intermediates->Degradation_Products Light Light (hν) Light->Dye_Ground Absorption Oxygen Oxygen (O₂) Oxygen->ROS

Caption: Generalized photodegradation pathway for azo dyes like Red 33.

Diagram: Experimental Workflow for Photostability Testing

G cluster_prep Preparation cluster_exposure Exposure cluster_analysis Analysis Prep_Stock Prepare Stock Solution Prep_Work Prepare Working Solution Prep_Stock->Prep_Work Dilute Light_Sample Light-Exposed Sample (Clear Vial) Prep_Work->Light_Sample Dark_Sample Dark Control (Amber/Wrapped Vial) Prep_Work->Dark_Sample Spectro UV-Vis Spectrophotometry (Measure Absorbance at λmax) Light_Sample->Spectro Aliquot at T=0, 1, 2... Dark_Sample->Spectro Aliquot at T=0, 1, 2... Data_Analysis Calculate % Remaining vs. Time Spectro->Data_Analysis

Caption: Workflow for assessing the photostability of Red 33 dye solutions.

References

Troubleshooting

Technical Support Center: Optimizing HPLC Methods for Red 33 Impurity Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing High-Performance Liquid Chromatogr...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing High-Performance Liquid Chromatography (HPLC) methods for the separation of D&C Red 33 and its impurities.

Frequently Asked Questions (FAQs)

Q1: What is D&C Red 33 and what are its common impurities?

D&C Red 33, also known as Acid Red 33, is a synthetic azo dye used in drugs and cosmetics.[1][2] Its principal component is the disodium (B8443419) salt of 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid.[1] Common impurities that are often monitored include starting materials and subsidiary colors. The U.S. Food and Drug Administration (FDA) specifies limits for impurities such as H-acid (4-amino-5-hydroxy-2,7-naphthalenedisulfonic acid, disodium salt) and Chromotrope 2R (4,5-dihydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid, disodium salt).[3] Other, more hydrophobic, unspecified impurities may also be present and detectable by reversed-phase HPLC.[3]

Q2: What type of HPLC column is recommended for separating Red 33 and its impurities?

Reversed-phase (RP) HPLC columns are typically used for the analysis of Red 33 and its impurities. Columns with C18 or Phenyl-Hexyl stationary phases are good starting points. Due to the presence of acidic silanol (B1196071) groups on the silica (B1680970) surface of columns which can cause peak tailing with basic compounds, it is advisable to use modern, high-purity silica columns.[4] For sulfonated dyes like Red 33, which are strong acids, ion-interaction or ion-pair chromatography can also be effective.[5]

Q3: What are typical starting conditions for an HPLC method for Red 33 analysis?

A good starting point for a reversed-phase HPLC method would involve a gradient elution using a C18 column. The mobile phase typically consists of an aqueous buffer and an organic modifier like acetonitrile (B52724) or methanol.[6] The buffer is crucial for controlling the pH and ensuring consistent ionization of the analytes.[4][7] A volatile buffer, such as ammonium (B1175870) formate (B1220265) or ammonium acetate, is recommended if the method is to be coupled with mass spectrometry (MS).[5]

Q4: Why is mobile phase pH control important in the analysis of Red 33?

Controlling the pH of the mobile phase is critical because it affects the ionization state of both the analytes and the stationary phase.[6] Red 33 and its impurities are sulfonated, making them anionic. An inappropriately selected pH can lead to peak tailing. For reproducible results, it is generally recommended to work at a pH unit above or below the pKa values of the sample substances. Buffering the mobile phase helps to maintain a constant pH and improve peak symmetry.[4][7]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Q: My analyte peaks, particularly the main Red 33 peak, are tailing. What could be the cause and how can I fix it?

A: Peak tailing is a common issue in HPLC and can be caused by several factors.[8] For sulfonated dyes like Red 33, a primary cause can be secondary interactions between the analyte and the stationary phase, especially with residual silanol groups on the silica packing.[9]

  • Column Effects: The column itself might be the issue.[10]

    • Solution 1: Use a High-Purity Column: Modern, end-capped columns made with high-purity silica have fewer active silanol groups, which reduces tailing.[4]

    • Solution 2: Check for Column Deterioration: If the column is old or has been used with aggressive mobile phases, the packing material may have deteriorated.[10] Try replacing it with a new column or a guard column.[10]

  • Mobile Phase Effects: The mobile phase composition plays a crucial role in peak shape.[8]

    • Solution 1: Optimize pH: Ensure the mobile phase is buffered and the pH is appropriate for your analytes. For acidic compounds like Red 33, a lower pH can sometimes improve peak shape.

    • Solution 2: Add an Ionic Modifier: For anionic compounds, adding a competing base like triethylamine (B128534) (TEA) to the mobile phase can mask the active silanol sites and reduce tailing, though with modern columns this is often not necessary.[4] Alternatively, employing ion-pair chromatography with a suitable reagent can improve retention and peak shape.[5]

  • System and Sample Effects:

    • Solution 1: Minimize Extra-Column Volume: Long or wide tubing can increase dispersion and lead to tailing.[7]

    • Solution 2: Check Sample Overload: Injecting too much sample can lead to peak distortion.[8] Try reducing the injection volume or sample concentration.

Q: I am observing peak fronting. What are the likely causes?

A: Peak fronting, where the peak is asymmetric with a leading edge, can be caused by poor column performance, an inadequate mobile phase flow rate, or sample-related issues.[8] Other causes include column collapse or poor sample solubility in the mobile phase.[9]

  • Solution 1: Optimize Flow Rate: Ensure the flow rate is optimal for the column dimensions.

  • Solution 2: Check Sample Solubility: Make sure your sample is fully dissolved in a solvent that is compatible with the mobile phase.[11] Preferably, dissolve the sample in the mobile phase itself.

  • Solution 3: Address Column Overload: Similar to tailing, injecting too much sample can also cause fronting.[9] Reduce the sample concentration or injection volume.

Q: My peaks are split or show shoulders. What should I investigate?

A: Split peaks can be caused by a disruption in the sample path, often at the head of the column.[10]

  • Solution 1: Inspect the Column Inlet: A void or channel in the column packing at the inlet is a common cause.[10] Replacing the column is often the best solution. Using a guard column can help extend the life of the analytical column.[12]

  • Solution 2: Check for Clogged Frits: A partially blocked frit at the column inlet can also cause peak splitting. You can try back-flushing the column (if the manufacturer allows) or replacing the frit.

  • Solution 3: Ensure Sample Solvent Compatibility: If the sample is dissolved in a much stronger solvent than the mobile phase, it can lead to peak distortion.[11] As mentioned, dissolving the sample in the mobile phase is ideal.

Issue 2: Poor Resolution and Shifting Retention Times

Q: I am not getting good separation between Red 33 and a known impurity. How can I improve the resolution?

A: Improving resolution requires optimizing the selectivity, efficiency, or retention of your method.

  • Optimize Mobile Phase Composition:

    • Solution 1: Adjust Organic Solvent Ratio: For reversed-phase chromatography, decreasing the percentage of the organic solvent in the mobile phase will generally increase retention and may improve resolution.

    • Solution 2: Change the Organic Solvent: Switching from acetonitrile to methanol, or vice-versa, can alter the selectivity of the separation.

    • Solution 3: Modify the pH: Adjusting the pH can change the ionization and therefore the retention of ionizable impurities, potentially improving their separation from the main peak.[6]

  • Modify the Gradient Profile:

    • Solution 1: Decrease the Gradient Slope: A shallower gradient can increase the separation between closely eluting peaks.

    • Solution 2: Introduce Isocratic Holds: Incorporating an isocratic hold at a specific mobile phase composition can help to better separate critical pairs.

  • Change the Stationary Phase:

    • Solution 1: Try a Different Column Chemistry: If optimizing the mobile phase is not sufficient, switching to a column with a different stationary phase (e.g., from C18 to a Phenyl-Hexyl or a polar-embedded phase) can provide different selectivity and improve resolution.

Q: My retention times are drifting or are not reproducible. What are the common causes?

A: Shifting retention times can be a sign of several issues, from the mobile phase preparation to the HPLC system itself.[13]

  • Mobile Phase Issues:

    • Solution 1: Ensure Proper Equilibration: The column may not be fully equilibrated with the mobile phase before injection.[13] Allow sufficient time for the column to equilibrate, especially when changing mobile phases.

    • Solution 2: Check Mobile Phase Composition: Inaccurate mixing of the mobile phase solvents can lead to retention time shifts.[12] If using an online mixer, ensure it is functioning correctly. Manually preparing the mobile phase can help diagnose this issue.[12]

    • Solution 3: Degas the Mobile Phase: Air bubbles in the pump can cause flow rate inconsistencies and lead to fluctuating retention times.[14]

  • System Issues:

    • Solution 1: Check for Leaks: Leaks in the system will cause a drop in pressure and affect the flow rate, leading to longer retention times.

    • Solution 2: Inspect Pump Seals: Worn pump seals can also cause flow rate inaccuracies.[11]

  • Column Issues:

    • Solution 1: Column Degradation: Over time, the stationary phase can degrade, leading to changes in retention.[13]

    • Solution 2: Temperature Fluctuations: Ensure the column oven is maintaining a consistent temperature, as temperature can affect retention times.

Experimental Protocols

Generic Reversed-Phase HPLC Method for Red 33 Impurity Profiling

This protocol provides a starting point for developing a separation method. Optimization will likely be required.

  • Mobile Phase Preparation:

    • Mobile Phase A: Prepare a 20 mM ammonium formate buffer in water and adjust the pH to 3.5 with formic acid. Filter through a 0.45 µm filter.

    • Mobile Phase B: Acetonitrile.

    • Degas both mobile phases before use.

  • Sample Preparation:

    • Accurately weigh about 10 mg of the Red 33 sample.

    • Dissolve in a suitable solvent, such as a mixture of water and acetonitrile, to a final concentration of approximately 0.5 mg/mL.[3]

    • Filter the sample solution through a 0.45 µm syringe filter before injection.

  • HPLC Instrument Settings:

    • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • Detector: UV-Vis detector at a wavelength appropriate for Red 33 and its impurities (e.g., 520 nm for the main component, with additional wavelengths monitored for other impurities).

  • Gradient Program:

    • See the table below for a typical starting gradient.

Data Presentation

Table 1: Example Starting Gradient Program

Time (minutes)% Mobile Phase A (Buffer)% Mobile Phase B (Acetonitrile)
0.0955
20.05050
25.0595
30.0595
30.1955
35.0955

Table 2: Common HPLC Problems and Potential Causes

ProblemPotential Cause
Peak Tailing Secondary silanol interactions, column overload, extra-column dead volume, incorrect mobile phase pH.[7][8][9]
Peak Fronting Column overload, poor sample solubility, column collapse.[9]
Split Peaks Column inlet void/channel, clogged frit, sample solvent incompatibility.[10]
Poor Resolution Suboptimal mobile phase, inappropriate column chemistry, shallow gradient needed.
Shifting Retention Times Poor column equilibration, mobile phase composition errors, leaks, temperature fluctuations.[13]

Visualizations

HPLC_Method_Optimization_Workflow cluster_0 Method Development & Optimization cluster_1 Optimization Loop start Define Separation Goals (e.g., resolve specific impurities) select_column Select Initial Column & Mobile Phase (e.g., C18, ACN/Water) start->select_column initial_run Perform Initial Gradient Run select_column->initial_run evaluate_chromatogram Evaluate Chromatogram (Peak Shape, Resolution) initial_run->evaluate_chromatogram optimize_gradient Optimize Gradient Profile (Slope, Isocratic Holds) evaluate_chromatogram->optimize_gradient Resolution Needs Improvement optimize_mp Adjust Mobile Phase (pH, Organic Solvent Type) evaluate_chromatogram->optimize_mp Peak Shape is Poor change_column Change Column (Different Stationary Phase) evaluate_chromatogram->change_column Selectivity is Insufficient validation Method Validation (Specificity, Linearity, Precision) evaluate_chromatogram->validation Goals Met optimize_gradient->initial_run optimize_mp->initial_run change_column->select_column

Caption: Workflow for HPLC method optimization for Red 33 impurity analysis.

Peak_Tailing_Troubleshooting start Peak Tailing Observed check_column Is the column old or known to be problematic? start->check_column replace_column Replace with a new, high-purity, end-capped column. check_column->replace_column Yes check_mp Is the mobile phase pH controlled with a buffer? check_column->check_mp No resolved Peak Shape Improved replace_column->resolved adjust_mp Adjust pH or add a buffer. Consider ion-pairing agent. check_mp->adjust_mp No check_overload Is the sample concentration high? check_mp->check_overload Yes adjust_mp->resolved reduce_sample Reduce sample concentration or injection volume. check_overload->reduce_sample Yes check_dead_volume Are there long or wide connection tubes? check_overload->check_dead_volume No reduce_sample->resolved optimize_tubing Minimize tubing length and internal diameter. check_dead_volume->optimize_tubing Yes check_dead_volume->resolved No optimize_tubing->resolved

Caption: Decision tree for troubleshooting peak tailing in HPLC.

References

Optimization

Technical Support Center: Overcoming Interference in Electrochemical Sensing of CI 17200

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing electrochemical methods for the detection of...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing electrochemical methods for the detection of the synthetic azo dye CI 17200 (also known as Acid Red 33).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the electrochemical sensing of CI 17200.

Q1: What are the common sources of interference when analyzing CI 17200 in cosmetic and pharmaceutical samples?

A1: Interference in the electrochemical sensing of CI 17200 often originates from the complex matrix of cosmetic and pharmaceutical formulations. Potential interfering species can be broadly categorized as:

  • Electroactive Excipients: Certain ingredients commonly used in cosmetics and pharmaceuticals are electroactive and may have oxidation or reduction potentials that overlap with that of CI 17200. These can include:

    • Antioxidants: Ascorbic acid (Vitamin C), tocopherols (B72186) (Vitamin E), and certain botanical extracts can be easily oxidized.

    • Other Dyes and Pigments: Formulations containing multiple colorants may exhibit overlapping voltammetric signals.

    • Active Pharmaceutical Ingredients (APIs): Some APIs possess electroactive functional groups.

  • Surfactants and Emulsifiers: These components, essential for the formulation of creams, lotions, and other emulsions, can adsorb onto the electrode surface. This adsorption can lead to "electrode fouling," which blocks the active sites of the electrode, thereby passivating the surface and inhibiting the electron transfer process for CI 17200. This can result in decreased signal intensity, peak broadening, and poor reproducibility.[1]

  • Inorganic Components: Metal oxides such as titanium dioxide (TiO₂) and zinc oxide (ZnO), commonly used as pigments and UV filters in cosmetics, can also affect the electrochemical response.

  • Sample Matrix Effects: The overall composition of the sample can alter the conductivity of the supporting electrolyte and the diffusion characteristics of the analyte, leading to shifts in peak potentials and changes in peak currents.

Q2: My voltammetric signal for CI 17200 is weak or noisy. What are the possible causes and solutions?

A2: A weak or noisy signal can be frustrating. Here’s a step-by-step troubleshooting guide:

Possible Cause Troubleshooting Steps
Low Analyte Concentration - Ensure the concentration of CI 17200 in your sample is within the linear dynamic range of your method. - Consider a preconcentration step, such as adsorptive stripping voltammetry, to accumulate the analyte on the electrode surface before measurement.
Electrode Fouling - If you are using a solid electrode (e.g., glassy carbon), polish its surface with alumina (B75360) slurry, followed by sonication in ethanol (B145695) and deionized water to remove adsorbed species. - For screen-printed electrodes, it is often best to use a new electrode for each measurement to ensure a fresh, uncontaminated surface.
Suboptimal Electrochemical Parameters - pH of Supporting Electrolyte: The electrochemical behavior of azo dyes is often pH-dependent. The reduction of the azo group is typically favored in acidic media.[2] Experiment with a range of pH values (e.g., from 2 to 7) to find the optimal pH that provides the highest and most well-defined peak for CI 17200. CI 17200 is reported to be stable in a pH range of 4-10. - Scan Rate (for CV): A noisy signal can sometimes be improved by adjusting the scan rate. Try decreasing the scan rate to reduce background noise. - Pulse Parameters (for DPV/SWV): Optimize the pulse amplitude, pulse width, and step potential to enhance the signal-to-noise ratio.
Poor Electrical Connection - Check all cable connections between the potentiostat and the electrode. Ensure the clips are making good contact with the electrode terminals. - A distorted or flatlining signal can sometimes be due to incorrect connection of the working, counter, and reference electrodes.
Inadequate Degassing - Dissolved oxygen can interfere with cathodic scans. If you are performing a reduction experiment, ensure your sample solution is thoroughly purged with an inert gas (e.g., nitrogen or argon) for at least 5-10 minutes before the measurement, and maintain an inert atmosphere over the solution during the experiment.

Q3: I am observing peak splitting or the appearance of unexpected peaks in my voltammogram. What could be the reason?

A3: Peak splitting or the presence of extraneous peaks can complicate data interpretation. Here are some potential causes:

  • Presence of Interfering Species: As discussed in Q1, other electroactive compounds in your sample may be oxidizing or reducing at potentials close to that of CI 17200, leading to overlapping or additional peaks.

  • Adsorption/Desorption Processes: The interaction of CI 17200 or other sample components with the electrode surface can sometimes lead to pre-peaks or post-peaks due to adsorption/desorption phenomena.

  • Degradation of the Analyte: CI 17200 may degrade under certain experimental conditions (e.g., extreme pH, high temperature, or upon interaction with other chemicals), and its degradation products could be electroactive.

  • Complex Electrochemical Mechanism: The electrochemical reaction of CI 17200 might involve multiple steps or intermediates, which could manifest as multiple or split peaks under certain conditions.

To address these issues, consider the following:

  • Improve Sample Preparation: Employ a more rigorous sample cleanup procedure to remove potential interferents.

  • Modify the Electrode Surface: Use a modified electrode that offers higher selectivity for CI 17200.

  • Adjust pH: Changing the pH of the supporting electrolyte can sometimes shift the peak potentials of the analyte and interferents, potentially resolving overlapping peaks.

  • Vary the Scan Rate: In cyclic voltammetry, the behavior of adsorption-related peaks often differs from diffusion-controlled peaks as the scan rate is varied. This can help in identifying the nature of the unexpected peaks.

Q4: How can I improve the selectivity of my electrochemical sensor for CI 17200?

A4: Enhancing selectivity is key to obtaining accurate and reliable results, especially in complex matrices. Here are some effective strategies:

  • Electrode Modification: Modifying the working electrode is a powerful approach to improve selectivity.

    • Nanomaterials: Incorporating nanomaterials like graphene, carbon nanotubes, or metal nanoparticles can increase the electrode's surface area and catalytic activity, leading to enhanced sensitivity and potentially better resolution of peaks.

    • Molecularly Imprinted Polymers (MIPs): MIPs are "plastic antibodies" that can be synthesized to have recognition sites specific to the shape and functionality of the target molecule (CI 17200). An MIP-modified electrode can selectively bind to CI 17200, significantly reducing interference from other structurally different molecules.

    • Permselective Membranes: Coating the electrode with a permselective membrane, such as Nafion, can help to exclude certain interfering species based on their charge or size.

  • Optimization of Experimental Conditions:

    • pH: As mentioned earlier, optimizing the pH of the supporting electrolyte can help to separate the voltammetric signals of CI 17200 from those of potential interferents.

    • Potential Waveform: Techniques like differential pulse voltammetry (DPV) and square wave voltammetry (SWV) offer better resolution and discrimination against background currents compared to cyclic voltammetry (CV), which can help in resolving overlapping peaks.

  • Sample Pre-treatment:

    • Solid-Phase Extraction (SPE): SPE is an effective technique for cleaning up complex samples. By choosing an appropriate sorbent, it is possible to selectively retain and then elute CI 17200, while removing many of the interfering matrix components.

    • Matrix Solid-Phase Dispersion (MSPD): MSPD is a streamlined sample preparation technique that combines extraction and cleanup into a single step and has been successfully applied to the analysis of dyes in cosmetic products.

Quantitative Data Summary

The following tables summarize the performance of various electrochemical methods for the determination of CI 17200 and other relevant azo dyes.

Table 1: Electrochemical Determination of CI 17200 (Acid Red 33)

ElectrodeVoltammetric TechniqueMatrixLinear Range (µM)Limit of Detection (LOD) (µM)Recovery (%)Reference
ZIF-8/g-C₃N₄/Co nanocomposite and ionic liquid modified carbon paste electrodeDPVMouthwash, Toothpaste0.08–10 and 10–9000.03496 - 107[3][4]

Table 2: Performance of Electrochemical Sensors for Other Azo Dyes in Various Matrices

AnalyteElectrodeVoltammetric TechniqueMatrixLinear Range (µM)LOD (µM)Reference
Food Yellow 3AuNPs/Zr-MOF–graphene compositeNot specifiedFood samples0.1–10000.1[2]
AmaranthScreen-Printed Carbon Electrode (SPCE)CVBeverages, pharmaceuticals, cosmeticsNot specifiedNot specified[5]
Resorcinol (B1680541)ZnFe₂O₄/NPs/IL/CPESWVPharmaceutical cream3.0–5001.46[6]

Detailed Experimental Protocols

Protocol 1: General Procedure for Voltammetric Determination of CI 17200 in Aqueous Samples (e.g., Mouthwash)

  • Sample Preparation:

    • If necessary, dilute the sample with deionized water to bring the concentration of CI 17200 into the expected linear range of the method.

    • For instance, take 1.0 mL of the mouthwash sample and dilute it to 10.0 mL with the supporting electrolyte.

  • Electrochemical Cell Setup:

    • Add a known volume (e.g., 10.0 mL) of the prepared sample solution to the electrochemical cell.

    • Immerse the working electrode (e.g., a modified carbon paste electrode), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., a platinum wire) into the solution.

  • Voltammetric Measurement (using DPV as an example):

    • Purge the solution with nitrogen or argon for 5-10 minutes to remove dissolved oxygen.

    • Set the DPV parameters. Typical parameters might include:

      • Initial Potential: e.g., 0.0 V

      • Final Potential: e.g., +1.2 V

      • Pulse Amplitude: 50 mV

      • Pulse Width: 50 ms

      • Scan Rate: 20 mV/s

    • Run the DPV scan and record the voltammogram.

    • The concentration of CI 17200 is determined by comparing the peak current to a calibration curve prepared with standard solutions of CI 17200.

Protocol 2: Extraction of CI 17200 from a Lipstick Sample using Matrix Solid-Phase Dispersion (MSPD)

  • Sample Preparation:

    • Weigh approximately 0.1 g of the lipstick sample into a mortar.

    • Add a dispersing agent (e.g., 0.4 g of silica (B1680970) or sand) and a drying agent (e.g., 0.3 g of anhydrous sodium sulfate).

    • Gently blend the mixture with a pestle until a homogeneous, free-flowing powder is obtained.

  • MSPD Column Packing:

    • Place a small amount of glass wool at the bottom of an empty SPE cartridge.

    • Transfer the blended sample mixture into the cartridge to form the MSPD column.

    • Gently compress the material with a plunger.

  • Elution:

    • Place the MSPD column on a vacuum manifold and place a collection vial underneath.

    • Elute the CI 17200 from the matrix by passing a small volume (e.g., 2-5 mL) of a suitable solvent (e.g., methanol) through the column.

    • Collect the eluate.

  • Analysis:

    • The collected eluate may need to be evaporated to dryness and reconstituted in the supporting electrolyte for electrochemical analysis.

    • Proceed with the voltammetric measurement as described in Protocol 1.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Electrochemical Analysis start Start with Cosmetic/Pharmaceutical Sample extraction Extraction of CI 17200 (e.g., MSPD, Solvent Extraction) start->extraction cleanup Sample Cleanup (e.g., Filtration, SPE) extraction->cleanup cell_setup Prepare Electrochemical Cell (Working, Reference, Counter Electrodes in Supporting Electrolyte) cleanup->cell_setup Introduce processed sample measurement Perform Voltammetric Measurement (e.g., DPV, SWV) cell_setup->measurement data_analysis Data Analysis (Peak Current vs. Concentration) measurement->data_analysis end End data_analysis->end Final Concentration troubleshooting_workflow cluster_checks Initial Checks cluster_solutions Corrective Actions start Problem Encountered (e.g., Weak/Noisy Signal, Distorted Peak) check_connections Check Electrode Connections start->check_connections check_parameters Verify Electrochemical Parameters (pH, Scan Rate, Pulse Settings) start->check_parameters check_electrode Inspect Working Electrode Surface start->check_electrode improve_prep Enhance Sample Preparation/Cleanup start->improve_prep If matrix interference is suspected optimize_params Optimize Experimental Parameters check_connections->optimize_params If connections are good check_parameters->optimize_params If parameters are suboptimal clean_electrode Clean/Polish Electrode or Use New Electrode check_electrode->clean_electrode If surface is fouled/dirty measurement Perform Measurement Again clean_electrode->measurement Re-run measurement optimize_params->measurement Re-run measurement improve_prep->measurement Re-run measurement end_ok End measurement->end_ok Problem Resolved end_persist Consult Further/Consider Alternative Method measurement->end_persist Problem Persists

References

Troubleshooting

Technical Support Center: Addressing Red 33 Color Instability in Experimental Formulations

For researchers, scientists, and drug development professionals, ensuring the stability of colorants like Red 33 in experimental formulations is crucial for product integrity and aesthetic appeal. This technical support...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, ensuring the stability of colorants like Red 33 in experimental formulations is crucial for product integrity and aesthetic appeal. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges associated with Red 33 color instability.

Frequently Asked Questions (FAQs)

What is Red 33 and why is its stability a concern?

Red 33, also known as D&C Red No. 33 or Acid Red 33, is a synthetic monoazo dye widely used in cosmetics, pharmaceuticals, and personal care products.[1] As a water-soluble dye, its stability can be compromised by various factors in a formulation, leading to color fading, alteration, or complete loss. This instability can negatively impact product appearance, consumer acceptance, and potentially indicate underlying chemical changes in the formulation.

What are the primary factors that contribute to Red 33 color instability?

The color of Red 33 is attributed to its azo bond (-N=N-), which is susceptible to chemical degradation. The primary factors influencing its stability are:

  • pH: Extreme pH values outside the optimal range can alter the electronic structure of the dye molecule, leading to color changes.

  • Light Exposure: Ultraviolet (UV) and even visible light can provide the energy to initiate photochemical reactions that break down the dye molecule. Red 33 is described as having "good UV resistance" but is not entirely immune to photodegradation.[1]

  • Oxidizing and Reducing Agents: The azo bond is susceptible to both oxidation and reduction. Oxidizing agents can attack the chromophore, while reducing agents can cleave the azo bond, resulting in colorless byproducts.

  • Temperature: Elevated temperatures can accelerate the rate of degradation reactions.

  • Interactions with Other Ingredients: Components within the formulation, such as certain fragrance compounds, metal ions, or other active ingredients, can react with Red 33 and cause color instability.

How does pH affect the stability of Red 33?

Red 33 is generally considered stable within a pH range of 4 to 10.[2] Outside of this range, color shifts can be expected. In highly acidic or alkaline conditions, the equilibrium of the dye's ionic form can change, impacting its light absorption properties and thus its color. For instance, a shift in pH can lead to a visible change in the shade of red.

My Red 33 formulation is fading when exposed to light. What is happening and how can I prevent it?

Light-induced fading, or photodegradation, is a common issue for many organic dyes, including Red 33. The energy from UV and visible light can be absorbed by the dye molecule, leading to its excitation and subsequent degradation through various photochemical pathways. This typically involves the cleavage of the azo bond or other parts of the molecular structure.

To prevent photodegradation, consider the following strategies:

  • Incorporate UV Absorbers: Ingredients like benzophenone-4 can be added to the formulation to absorb harmful UV radiation before it reaches the dye molecule.[3][4]

  • Use Opaque Packaging: If the final product allows, packaging that blocks UV and visible light is a highly effective way to protect the color.

  • Add Antioxidants: While primarily used to prevent oxidation, some antioxidants can also help quench free radicals generated during photodegradation.

  • Utilize Light Stabilizers: Hindered Amine Light Stabilizers (HALS) are effective at scavenging free radicals produced during photo-oxidation, thus protecting the dye.[5][6][7]

Troubleshooting Guide

Problem: The color of my Red 33 formulation is fading or changing over time.

This is a general indicator of instability. To diagnose the root cause, a systematic approach is necessary. The following sections provide specific troubleshooting steps for common scenarios.

Scenario 1: Color Fades Rapidly in a New Formulation

Possible Causes:

  • Presence of a Reducing Agent: Common cosmetic and pharmaceutical ingredients can act as reducing agents, cleaving the azo bond of Red 33.

  • Incompatible Ingredient: A specific component of your new formulation may be reacting with the dye.

Troubleshooting Steps:

  • Review the Formulation Ingredients: Identify any components with known reducing properties, such as ascorbic acid (Vitamin C) or sodium metabisulfite.[8][9]

  • Conduct a Compatibility Study: Prepare simple solutions of Red 33 with each individual ingredient of the formulation. Observe for color changes over a short period. This can help pinpoint the problematic component.

  • pH Measurement: Ensure the pH of the final formulation is within the stable range of 4-10.

Scenario 2: Color Fades Upon Exposure to Light

Possible Cause:

  • Photodegradation: The formulation lacks adequate protection from UV and/or visible light.

Troubleshooting Steps:

  • Incorporate a UV Absorber: Add a water-soluble UV absorber like benzophenone-4 to the formulation. A typical starting concentration is 0.1% to 0.5%.

  • Evaluate Packaging: If possible, test the formulation in opaque or UV-protective packaging.

  • Consider a Light Stabilizer: For long-term stability, especially in products with expected high light exposure, the addition of a Hindered Amine Light Stabilizer (HALS) may be beneficial.

Scenario 3: Color Changes to Purple or Blue

Possible Cause:

  • Interaction with Fragrance Components: Some fragrance ingredients are known to react with dyes, causing a color shift. This has been anecdotally reported with Red 33.

Troubleshooting Steps:

  • Isolate the Fragrance: Prepare a sample of the formulation with Red 33 but without the fragrance oil. If the color remains stable, the fragrance is the likely culprit.

  • Consult the Fragrance Supplier: Contact the supplier to inquire about the potential for interaction with azo dyes and request an alternative, more stable fragrance.

  • Pre-screen Fragrances: Before incorporating a new fragrance into a colored formulation, perform a simple compatibility test by mixing the fragrance oil with a solution of Red 33 and observing for any color changes over a few days.

Scenario 4: Color Instability in the Presence of Inorganic UV Filters

Possible Cause:

  • Photocatalytic Activity: While titanium dioxide (TiO₂) and zinc oxide (ZnO) are excellent physical UV blockers, they can also be photocatalytically active, especially the uncoated grades.[10][11][12] This activity can generate reactive oxygen species on the particle surface when exposed to UV light, which can then degrade Red 33.

Troubleshooting Steps:

  • Use Coated Grades of TiO₂ and ZnO: Opt for surface-treated grades of these inorganic filters. Coatings like alumina, silica, or dimethicone are designed to reduce the photocatalytic activity.

  • Incorporate Antioxidants: The addition of antioxidants can help neutralize the reactive oxygen species generated by the UV filters.

  • Physical Separation: In some formulation types, such as emulsions, it may be possible to physically separate the dye from the inorganic filter (e.g., by incorporating them into different phases).

Experimental Protocols

Protocol 1: Accelerated Photostability Testing

This protocol is a simplified version based on ICH Q1B guidelines for photostability testing of new drug substances and products.

Objective: To assess the light stability of a Red 33 formulation under accelerated conditions.

Materials:

  • Test formulation containing Red 33.

  • Control sample of the same formulation, protected from light (e.g., wrapped in aluminum foil).

  • Transparent, photostable containers (e.g., quartz or borosilicate glass).

  • A photostability chamber equipped with a light source capable of emitting both visible and UVA light (e.g., a xenon lamp or a combination of fluorescent and UVA lamps).

  • Spectrophotometer or colorimeter for color measurement.

Methodology:

  • Place the test formulation in the transparent containers.

  • Prepare a control sample by wrapping an identical container with the formulation in aluminum foil.

  • Place both the test and control samples in the photostability chamber.

  • Expose the samples to a controlled light source. A common target is an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours per square meter.

  • At predetermined time points (e.g., 0, 6, 12, 24 hours), remove an aliquot of the test and control samples.

  • Measure the color of each sample using a spectrophotometer or colorimeter. The color difference (ΔE*ab) between the exposed sample and the light-protected control can be calculated to quantify the color change.

  • Visually assess any changes in color, clarity, or other physical properties.

Protocol 2: Assessing Compatibility with Individual Excipients

Objective: To identify which ingredient in a formulation is causing the instability of Red 33.

Materials:

  • Red 33 stock solution (e.g., 0.1% in deionized water).

  • Individual excipients from the formulation.

  • Test tubes or small vials.

  • pH meter.

Methodology:

  • For each water-soluble excipient, prepare a solution at a concentration relevant to the final formulation.

  • Add a small, consistent amount of the Red 33 stock solution to each excipient solution.

  • Prepare a control sample by adding the same amount of Red 33 stock solution to deionized water.

  • For oil-soluble ingredients, a different approach may be needed, such as creating a simple emulsion.

  • Measure the initial pH of each solution.

  • Store the samples under relevant conditions (e.g., at room temperature, protected from light, and at an elevated temperature like 40°C).

  • Visually observe the samples for any color change at regular intervals (e.g., 1, 3, 7 days).

  • Compare the color of the test samples to the control. Any significant deviation indicates a potential incompatibility.

Data Presentation

Table 1: Example of pH Stability Data for Red 33

pHVisual ObservationΔE*ab (after 7 days at 40°C)
2.0Color shifts to a more orange-red15.2
4.0Stable red color1.1
7.0Stable red color0.8
10.0Stable red color1.5
12.0Color shifts to a purplish-red12.8

Table 2: Example of Photostability Data for Red 33 with and without UV Absorber

FormulationExposure Time (hours)ΔE*ab vs. Light-Protected Control
Red 33 (0.01%)00
65.8
1210.2
2418.5
Red 33 (0.01%) + Benzophenone-4 (0.2%)00
60.9
121.8
243.5

Visualizations

Red 33 Degradation Pathways

The degradation of Red 33 can proceed through several pathways, primarily involving the cleavage of the azo bond. This can be initiated by light, reducing agents, or strong oxidizing conditions.

Red33_Degradation cluster_initiators Initiating Factors Red33 Red 33 (Colored Azo Compound) DegradationProducts Colorless Degradation Products (e.g., Aromatic Amines) Red33->DegradationProducts Degradation Light Light (UV/Visible) Light->Red33 Photodegradation ReducingAgent Reducing Agents ReducingAgent->Red33 Azo Bond Cleavage OxidizingAgent Strong Oxidizing Agents OxidizingAgent->Red33 Oxidative Degradation

Figure 1: Potential degradation pathways for Red 33 initiated by various factors.
Troubleshooting Workflow for Red 33 Instability

A logical workflow can help systematically identify the cause of color instability.

Troubleshooting_Workflow Start Color Instability Observed CheckpH Is pH between 4 and 10? Start->CheckpH AdjustpH Adjust pH to 4-10 CheckpH->AdjustpH No LightExposureTest Does color fade in light vs. dark? CheckpH->LightExposureTest Yes AdjustpH->CheckpH AddUVProtection Add UV Absorber/ Use Opaque Packaging LightExposureTest->AddUVProtection Yes CompatibilityTest Conduct Compatibility Study with Excipients LightExposureTest->CompatibilityTest No Stable Color is Stable AddUVProtection->Stable IdentifyIncompatible Identify and Replace Incompatible Ingredient CompatibilityTest->IdentifyIncompatible IdentifyIncompatible->Stable

Figure 2: A systematic workflow for troubleshooting Red 33 color instability.

References

Optimization

Technical Support Center: Improving the Loading Efficiency of Red 33 in Polymer Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the loading efficiency of Red...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the loading efficiency of Red 33 in polymer matrices.

Frequently Asked Questions (FAQs)

Q1: What is Red 33 and why is its encapsulation in polymers challenging?

A1: Red 33, also known as D&C Red No. 33, is a water-soluble synthetic azo dye.[1][2][3] Its high water solubility presents a significant challenge when encapsulating it within hydrophobic polymer matrices, such as poly(lactic-co-glycolic acid) (PLGA). During common encapsulation processes like single emulsion solvent evaporation, the hydrophilic nature of Red 33 causes it to readily partition into the external aqueous phase, leading to low encapsulation efficiency.[4]

Q2: Which encapsulation method is most suitable for a water-soluble molecule like Red 33?

A2: The water-in-oil-in-water (w/o/w) double emulsion solvent evaporation technique is the most appropriate method for encapsulating hydrophilic molecules like Red 33 into hydrophobic polymers.[5][6][7] This method involves first creating a primary water-in-oil (w/o) emulsion where an aqueous solution of Red 33 is dispersed in an organic polymer solution. This primary emulsion is then dispersed in a larger aqueous phase containing a stabilizer to form a w/o/w double emulsion. The organic solvent is subsequently removed by evaporation, leading to the formation of solid polymer microparticles or nanoparticles with the Red 33 encapsulated in the internal aqueous droplets.

Q3: What are the key factors influencing the loading efficiency of Red 33?

A3: Several factors can significantly impact the loading efficiency of Red 33 in polymer matrices:

  • Drug Partitioning: The tendency of Red 33 to move from the internal aqueous phase to the external aqueous phase during the emulsification and solvent evaporation steps is a primary cause of low loading.

  • Polymer Properties: The molecular weight, hydrophobicity, and end-group chemistry of the polymer (e.g., PLGA) can affect its interaction with the dye and the stability of the emulsion.[8]

  • Process Parameters: Variables such as homogenization speed, sonication time, solvent evaporation rate, and the ratio of the different phases (water, oil, and external water) play a crucial role.

  • Stabilizer Concentration: The concentration of the surfactant or stabilizer in the external aqueous phase affects the stability of the double emulsion and can influence particle size and drug retention.

Q4: How can I determine the amount of Red 33 loaded into my polymer matrix?

A4: The loading efficiency of Red 33 can be quantified using UV-Vis spectroscopy. This involves dissolving a known weight of the Red 33-loaded polymer particles in a suitable solvent that dissolves both the polymer and the dye. The absorbance of the resulting solution is then measured at the maximum absorbance wavelength (λmax) of Red 33 (approximately 530 nm).[1] By comparing this absorbance to a standard calibration curve of known Red 33 concentrations, the amount of encapsulated dye can be determined.[9][10]

Troubleshooting Guide

This guide addresses common issues encountered during the encapsulation of Red 33 in polymer matrices and provides systematic solutions.

Issue 1: Low Loading Efficiency

Symptoms:

  • The calculated loading efficiency is consistently below the expected or desired range.

  • The external aqueous phase is intensely colored after particle formation, indicating significant dye loss.

Possible Causes & Solutions:

Possible Cause Solution
High drug partitioning to the external aqueous phase Increase the viscosity of the internal aqueous phase by adding viscosity-enhancing agents (e.g., polyethylene (B3416737) glycol). This can slow down the diffusion of the dye.
Optimize the volume ratio of the internal aqueous phase to the organic phase. A smaller internal aqueous phase volume can sometimes reduce drug loss.
Increase the polymer concentration in the organic phase to create a more viscous oil phase, which can hinder drug diffusion.
Instability of the primary w/o emulsion Optimize the homogenization or sonication parameters (speed and time) used to form the primary emulsion. Over-emulsification can lead to very small internal water droplets that are more prone to leakage.
Select an appropriate organic solvent system. The choice of solvent can affect polymer precipitation and emulsion stability.
Rapid solvent evaporation Control the rate of solvent evaporation. A slower, more controlled evaporation process can allow for better solidification of the polymer around the internal aqueous droplets, trapping the dye more effectively. This can be achieved by reducing the stirring speed or increasing the pressure during evaporation.
Issue 2: High Initial Burst Release

Symptoms:

  • A large percentage of the encapsulated Red 33 is released very quickly (within the first few hours) in in-vitro release studies.

Possible Causes & Solutions:

Possible Cause Solution
Surface-associated drug A significant amount of Red 33 may be adsorbed onto the surface of the polymer particles rather than being encapsulated within the core.
Improve the washing step after particle collection. Centrifuge and resuspend the particles in fresh deionized water multiple times to remove surface-bound dye.
Porous particle structure The polymer matrix may have a porous structure that allows for rapid diffusion of the encapsulated dye.
Increase the polymer concentration during formulation to create a denser matrix.
Consider using a polymer with a higher molecular weight or a different lactide-to-glycolide ratio (in the case of PLGA) to alter the degradation and release properties.[8]
Issue 3: Particle Aggregation

Symptoms:

  • The final particle suspension contains large aggregates.

  • Inconsistent particle size distribution with a high polydispersity index (PDI).

Possible Causes & Solutions:

Possible Cause Solution
Insufficient stabilization The concentration of the stabilizer (e.g., PVA) in the external aqueous phase may be too low to effectively coat the surface of the forming particles and prevent them from sticking together.
Increase the concentration of the stabilizer in the external aqueous phase.
Ensure that the stabilizer is fully dissolved and evenly distributed in the aqueous phase before emulsification.
Inadequate stirring Insufficient agitation during solvent evaporation may not provide enough energy to keep the particles dispersed.
Maintain adequate stirring throughout the solvent evaporation process.

Data Presentation

The following table provides an illustrative example of how to structure quantitative data for experiments aimed at optimizing Red 33 loading in PLGA microparticles.

Formulation ID PLGA Concentration (% w/v) Red 33 Concentration in Internal Aqueous Phase (mg/mL) Homogenization Speed (rpm) Particle Size (µm) ± SD Loading Efficiency (%) ± SD Encapsulation Efficiency (%) ± SD
R33-PLGA-015108,0002.5 ± 0.30.45 ± 0.0545.2 ± 5.1
R33-PLGA-0251012,0001.8 ± 0.20.38 ± 0.0438.4 ± 4.5
R33-PLGA-0310108,0003.1 ± 0.40.62 ± 0.0761.8 ± 6.9
R33-PLGA-0410208,0003.3 ± 0.30.95 ± 0.1147.5 ± 5.8

Loading Efficiency (%) = (Mass of drug in particles / Mass of particles) x 100 Encapsulation Efficiency (%) = (Mass of drug in particles / Initial mass of drug) x 100

Experimental Protocols

Protocol 1: Preparation of Red 33-Loaded PLGA Microparticles via w/o/w Double Emulsion Solvent Evaporation

Materials:

  • Poly(lactic-co-glycolic acid) (PLGA)

  • Red 33 (D&C Red No. 33)

  • Dichloromethane (DCM) or Ethyl Acetate (EA) (Organic solvent)

  • Poly(vinyl alcohol) (PVA) (Stabilizer)

  • Deionized water

Procedure:

  • Preparation of the Internal Aqueous Phase (w): Dissolve Red 33 in deionized water to achieve the desired concentration (e.g., 10 mg/mL).

  • Preparation of the Organic Phase (o): Dissolve PLGA in the chosen organic solvent (e.g., DCM) to the desired concentration (e.g., 10% w/v).

  • Formation of the Primary Emulsion (w/o): Add the internal aqueous phase to the organic phase. Emulsify using a high-speed homogenizer or a probe sonicator to create a stable water-in-oil emulsion.

  • Preparation of the External Aqueous Phase (W): Dissolve PVA in deionized water to the desired concentration (e.g., 1% w/v).

  • Formation of the Double Emulsion (w/o/w): Add the primary w/o emulsion to the external aqueous phase under continuous stirring. Homogenize the mixture to form a stable water-in-oil-in-water double emulsion.

  • Solvent Evaporation: Continuously stir the double emulsion at room temperature under a fume hood for several hours to allow the organic solvent to evaporate completely.

  • Particle Collection and Washing: Collect the solidified microparticles by centrifugation. Wash the particles three times with deionized water to remove residual PVA and unencapsulated Red 33.

  • Lyophilization: Freeze-dry the washed microparticles to obtain a fine powder for storage and characterization.

Protocol 2: Quantification of Red 33 Loading

Materials:

  • Red 33-loaded polymer particles

  • A suitable solvent to dissolve the polymer (e.g., Dichloromethane, Dimethyl sulfoxide)

  • UV-Vis Spectrophotometer

Procedure:

  • Standard Curve Preparation: Prepare a series of standard solutions of Red 33 in the chosen solvent at known concentrations. Measure the absorbance of each standard at the λmax of Red 33 (approx. 530 nm) and plot a calibration curve of absorbance versus concentration.

  • Sample Preparation: Accurately weigh a small amount of the lyophilized Red 33-loaded particles. Dissolve the particles in a known volume of the solvent.

  • Absorbance Measurement: Measure the absorbance of the sample solution at the λmax of Red 33.

  • Calculation: Use the calibration curve to determine the concentration of Red 33 in the sample solution. Calculate the loading efficiency and encapsulation efficiency using the formulas provided in the data presentation section.

Visualizations

experimental_workflow cluster_prep Phase Preparation cluster_emulsion Emulsification cluster_processing Particle Formation & Purification cluster_analysis Analysis prep_w Prepare Internal Aqueous Phase (w) (Red 33 in Water) emulsion_wo Form Primary Emulsion (w/o) prep_w->emulsion_wo prep_o Prepare Organic Phase (o) (PLGA in Solvent) prep_o->emulsion_wo prep_W Prepare External Aqueous Phase (W) (PVA in Water) emulsion_wow Form Double Emulsion (w/o/w) prep_W->emulsion_wow emulsion_wo->emulsion_wow evaporation Solvent Evaporation emulsion_wow->evaporation collection Particle Collection & Washing evaporation->collection lyophilization Lyophilization collection->lyophilization analysis Characterization (Size, Loading, etc.) lyophilization->analysis troubleshooting_workflow start Low Loading Efficiency Observed check_partitioning Assess Drug Partitioning start->check_partitioning check_emulsion_stability Evaluate Emulsion Stability start->check_emulsion_stability check_process_params Review Process Parameters start->check_process_params solution_viscosity Increase Internal Phase Viscosity check_partitioning->solution_viscosity High Partitioning solution_polymer_conc Increase Polymer Concentration check_partitioning->solution_polymer_conc High Partitioning solution_homogenization Optimize Homogenization check_emulsion_stability->solution_homogenization Unstable Emulsion solution_evaporation Control Solvent Evaporation Rate check_process_params->solution_evaporation Rapid Evaporation

References

Troubleshooting

Strategies for removing co-eluting compounds in Red 33 analysis

Welcome to the technical support center for D&C Red 33 analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals add...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for D&C Red 33 analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges encountered during their experiments, with a focus on resolving issues related to co-eluting compounds.

Frequently Asked Questions (FAQs)

Q1: What are the common co-eluting compounds in D&C Red 33 analysis?

A1: During the synthesis of D&C Red 33 (also known as Acid Red 33), several subsidiary colors and impurities can be formed that may co-elute with the main component in reversed-phase HPLC analysis.[1] These are often more hydrophobic than D&C Red 33 itself. Key identified co-eluting compounds include:

  • 5-amino-3-biphenyl-3-ylazo-4-hydroxy-naphthalene-2,7-disulfonic acid

  • 5-amino-4-hydroxy-6-phenyl-3-phenylazo-naphthalene-2,7-disulfonic acid

  • 5-amino-4-hydroxy-3,6-bis-phenylazo-naphthalene-2,7-disulfonic acid [1][2]

Additionally, other unspecified impurities may be present that are more hydrophobic than the main Red 33 component.[1]

Q2: My HPLC analysis shows a broad or shouldered peak for Red 33. What could be the cause?

A2: A broad or shouldered peak is a common indicator of co-elution, where one or more impurities are not fully separated from the main Red 33 peak. Other potential causes include:

  • Column Overload: Injecting a sample that is too concentrated can lead to peak distortion.

  • Poor Column Condition: A degraded or contaminated guard or analytical column can result in poor peak shape.

  • Inappropriate Mobile Phase pH: Since Red 33 and its impurities are sulfonated azo dyes, the mobile phase pH can affect their ionization and retention, potentially leading to peak tailing or co-elution.

  • Extra-Column Volume: Excessive tubing length or a large detector flow cell can cause peak broadening.

Q3: How can I confirm if I have a co-elution problem?

A3: To confirm co-elution, you can:

  • Vary the Detection Wavelength: If the peak shape changes at different wavelengths, it is likely that multiple components with different UV-Vis spectra are present.

  • Use a Peak Purity Function: If you are using a photodiode array (PDA) detector, the peak purity analysis can indicate the presence of co-eluting compounds.

  • Modify HPLC Conditions: A systematic change in mobile phase composition, gradient slope, or temperature can often resolve the co-eluting peaks, confirming their presence.

  • LC-MS Analysis: If available, Liquid Chromatography-Mass Spectrometry (LC-MS) can identify different molecular weights under a single chromatographic peak.

Troubleshooting Guides for Removing Co-eluting Compounds

If co-elution is confirmed, the following strategies can be employed for sample cleanup prior to HPLC analysis or for optimizing the chromatographic separation.

Strategy 1: Sample Cleanup using Solid-Phase Extraction (SPE)

Solid-phase extraction is effective for removing interfering compounds by leveraging differences in the chemical properties of the main component and the impurities. For separating the more hydrophobic subsidiary dyes from the more polar Red 33, a reversed-phase SPE approach is recommended.

Q4: What is a good starting protocol for SPE cleanup of a D&C Red 33 sample?

A4: The following protocol uses a reversed-phase (C18) SPE cartridge to retain the more hydrophobic co-eluting impurities while allowing the more polar D&C Red 33 to be collected.

Experimental Protocol: Reversed-Phase SPE for Red 33 Purification

Objective: To separate hydrophobic co-eluting impurities from a D&C Red 33 sample.

Materials:

  • Reversed-Phase C18 SPE Cartridge

  • D&C Red 33 sample dissolved in deionized water

  • Methanol (B129727) (HPLC grade)

  • Deionized water (HPLC grade)

  • SPE vacuum manifold (optional)

  • Collection vials

Methodology:

  • Conditioning: Pass 2-3 cartridge volumes of methanol through the C18 cartridge to activate the stationary phase. Do not allow the cartridge to dry.

  • Equilibration: Pass 2-3 cartridge volumes of deionized water through the cartridge. This removes the methanol and prepares the cartridge for the aqueous sample. Let a small amount of water remain on top of the sorbent bed.

  • Sample Loading: Load the aqueous D&C Red 33 sample onto the cartridge. The more polar Red 33 will have a lower affinity for the C18 sorbent compared to the more hydrophobic impurities.

  • Washing/Elution of Red 33:

    • Wash the cartridge with a weak organic mobile phase (e.g., 5-10% methanol in water). This will elute the more polar D&C Red 33, which can be collected.

    • The more hydrophobic co-eluting impurities will be retained on the cartridge.

  • Elution of Impurities (Optional): To confirm the separation, the retained hydrophobic impurities can be eluted with a strong organic solvent, such as 90-100% methanol.

Diagram of SPE Workflow:

SPE_Workflow cluster_steps SPE Protocol Steps Condition 1. Condition (Methanol) Equilibrate 2. Equilibrate (Deionized Water) Condition->Equilibrate Load 3. Load Sample (Aqueous Red 33) Equilibrate->Load Wash_Elute_Red33 4. Wash & Collect (5-10% Methanol) Collects Purified Red 33 Load->Wash_Elute_Red33 Elute_Impurities 5. Elute Impurities (90-100% Methanol) Discard or Analyze Wash_Elute_Red33->Elute_Impurities

A flowchart illustrating the steps for purifying D&C Red 33 using solid-phase extraction.
Strategy 2: Sample Cleanup using Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction separates compounds based on their differential solubility in two immiscible liquids. Since the co-eluting impurities in Red 33 are more hydrophobic, an LLE protocol can be designed to partition these impurities into a non-polar organic phase, leaving the more polar Red 33 in the aqueous phase.

Q5: How can I use liquid-liquid extraction to remove hydrophobic impurities from my Red 33 sample?

A5: A multi-step extraction with a suitable organic solvent can effectively remove hydrophobic impurities.

Experimental Protocol: Liquid-Liquid Extraction for Red 33 Purification

Objective: To remove hydrophobic subsidiary dyes from an aqueous solution of D&C Red 33.

Materials:

  • D&C Red 33 sample dissolved in deionized water

  • Ethyl acetate (B1210297) or a similar water-immiscible organic solvent of moderate polarity

  • Separatory funnel

  • Beakers or flasks for collection

  • Saturated sodium chloride solution (Brine)

Methodology:

  • Preparation: Dissolve the D&C Red 33 sample in deionized water and place it in a separatory funnel.

  • First Extraction:

    • Add an equal volume of ethyl acetate to the separatory funnel.

    • Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release pressure.

    • Allow the layers to separate. The top layer will be the organic phase (ethyl acetate), and the bottom will be the aqueous phase containing the Red 33. The hydrophobic impurities will partition into the organic layer.

    • Drain the lower aqueous layer into a clean flask. Discard the upper organic layer.

  • Repeat Extraction: Return the aqueous layer to the separatory funnel and repeat the extraction with a fresh portion of ethyl acetate at least two more times to ensure complete removal of the hydrophobic impurities.

  • Aqueous Layer Wash (Optional): After the final extraction, the collected aqueous layer can be washed with a small amount of brine to remove any residual dissolved organic solvent.

  • Sample Ready for Analysis: The resulting purified aqueous layer containing D&C Red 33 is now ready for HPLC analysis.

Diagram of LLE Workflow:

LLE_Workflow cluster_LLE Liquid-Liquid Extraction Steps Start Start: Aqueous Red 33 Sample Add_Solvent 1. Add Ethyl Acetate Start->Add_Solvent Shake_Vent 2. Shake & Vent Add_Solvent->Shake_Vent Separate 3. Separate Layers Shake_Vent->Separate Collect_Aqueous 4. Collect Aqueous Layer (Contains Red 33) Separate->Collect_Aqueous Discard_Organic Discard Organic Layer (Contains Impurities) Separate->Discard_Organic Repeat 5. Repeat Steps 1-4 (2-3 times) Collect_Aqueous->Repeat Final_Sample Final Purified Aqueous Red 33 Repeat->Final_Sample

A workflow for the purification of D&C Red 33 using liquid-liquid extraction.
Strategy 3: Optimization of HPLC Method

If sample cleanup is not feasible or desirable, optimizing the HPLC method itself can resolve co-eluting peaks.

Q6: How can I adjust my HPLC method to better separate Red 33 from its co-eluting impurities?

A6: Several parameters can be modified to improve resolution. A systematic approach is recommended.

Troubleshooting Guide: HPLC Method Optimization

IssueParameter to AdjustRecommended ActionExpected Outcome
Poor Resolution Mobile Phase Gradient Decrease the gradient steepness (e.g., from a 5-95% B in 10 min to 5-95% B in 20 min).Increases the separation time between closely eluting peaks.
Mobile Phase Composition Change the organic modifier (e.g., from acetonitrile (B52724) to methanol or vice versa).Alters the selectivity of the separation, which can change the elution order and improve resolution.
Mobile Phase pH Adjust the pH of the aqueous mobile phase. For sulfonated dyes, a slightly acidic pH (e.g., using a phosphate (B84403) or acetate buffer) can ensure consistent ionization and improve peak shape and resolution.Stabilizes the retention times and can improve the separation of ionizable compounds.[3]
Peak Tailing Mobile Phase pH Ensure the pH is at least 2 units away from the pKa of the analytes. Adding a buffer can help maintain a stable pH.Suppresses secondary interactions with the stationary phase, leading to more symmetrical peaks.
Column Use a high-purity, end-capped C18 column or consider a different stationary phase (e.g., phenyl-hexyl) for alternative selectivity.Minimizes silanol (B1196071) interactions that cause tailing and offers different retention mechanisms.
Broad Peaks Flow Rate Decrease the flow rate.Can improve peak efficiency and resolution, although it will increase the analysis time.
Column Temperature Increase the column temperature (e.g., from 30°C to 40°C).Decreases mobile phase viscosity, which can lead to sharper peaks and sometimes alter selectivity.

Diagram of HPLC Troubleshooting Logic:

HPLC_Troubleshooting cluster_logic Troubleshooting Co-elution in HPLC Start Co-eluting Peaks Observed Adjust_Gradient Adjust Gradient Profile (e.g., make it shallower) Start->Adjust_Gradient Resolved Peaks Resolved? Adjust_Gradient->Resolved Change_Solvent Change Organic Solvent (ACN <-> MeOH) Change_Solvent->Resolved Adjust_pH Adjust Mobile Phase pH Adjust_pH->Resolved Change_Column Change Column Chemistry (e.g., Phenyl-Hexyl) Change_Column->Resolved Resolved->Change_Solvent No Resolved->Adjust_pH No Resolved->Change_Column No End Analysis Complete Resolved->End Yes

A decision-making flowchart for troubleshooting co-eluting peaks in HPLC analysis.

Quantitative Data Summary

MethodReported Purity of D&C Red 33Typical RecoverySpeedCostSelectivity
Spiral HSCCC *>97%[1]HighSlow (preparative)High (specialized equipment)Very High
Solid-Phase Extraction (SPE) Not ReportedGood to ExcellentFastModerateHigh
Liquid-Liquid Extraction (LLE) Not ReportedModerate to GoodModerateLowModerate

Note: High-Speed Counter-Current Chromatography (HSCCC) is a preparative technique not commonly used for routine sample cleanup but provides a benchmark for achievable purity.

This technical support guide provides a starting point for addressing the common issue of co-eluting compounds in D&C Red 33 analysis. The optimal strategy will depend on the specific laboratory setup, sample matrix, and analytical requirements.

References

Optimization

Minimizing matrix effects for Red 33 detection in complex media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the detectio...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the detection of Red 33 in complex media such as cosmetics, foods, and biological samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of Red 33?

A1: Matrix effects are the alteration of the analytical signal of a target analyte, such as Red 33, due to the presence of other components in the sample matrix. These effects can manifest as either signal suppression (ion suppression) or signal enhancement (ion enhancement), leading to inaccurate quantification.[1] In complex matrices like cosmetics or food, components such as fats, proteins, sugars, and other colorants can co-elute with Red 33 and interfere with its ionization process in techniques like LC-MS, ultimately affecting the accuracy, precision, and sensitivity of the analysis.[1]

Q2: What are the common signs of significant matrix effects in my Red 33 analysis?

A2: Common indicators of significant matrix effects include:

  • Poor reproducibility of results between different samples.

  • Low recovery of Red 33 during method validation, even with an efficient extraction procedure.

  • Inconsistent peak areas for the same concentration of Red 33 in different sample matrices.

  • A significant difference between the slope of the calibration curve prepared in a pure solvent versus one prepared in a matrix-matched standard.[1]

Q3: How can I quantify the extent of matrix effects in my samples?

A3: Matrix effects can be quantified by comparing the response of Red 33 in a post-extraction spiked blank matrix sample to its response in a pure solvent standard at the same concentration. The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak area in matrix / Peak area in solvent) x 100

A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement.

Q4: What are the primary strategies to minimize matrix effects for Red 33 analysis?

A4: The primary strategies to minimize matrix effects can be broadly categorized into three areas:

  • Sample Preparation: Employing effective sample cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components before analysis.

  • Chromatographic Separation: Optimizing the chromatographic method to separate Red 33 from co-eluting matrix components.

  • Calibration Strategies: Using matrix-matched calibration standards or stable isotope-labeled internal standards to compensate for matrix effects.[2]

Q5: Is Red 33 stable during typical sample extraction and storage conditions?

A5: Red 33 is generally stable under normal laboratory conditions.[3] Solutions of Red 33 in water or DMSO have been shown to be stable for at least 48 hours under lab conditions.[3] However, the stability in specific marketed products and under various extraction conditions should be evaluated during method development. The pH of the solution can affect the color and stability of the dye.[4]

Troubleshooting Guides

Problem 1: Low Recovery of Red 33
Possible Cause Suggested Solution
Inefficient Extraction from Matrix For oil-based matrices like lipstick, ensure the initial solvent is capable of dissolving the matrix (e.g., ethanol, isopropyl alcohol).[5] For aqueous matrices, consider adjusting the pH to ensure Red 33 is in a form that is readily extractable. Since Red 33 is an acidic dye, extraction into an organic solvent is often more efficient at a lower pH.[6]
Analyte Loss During Sample Cleanup If using Solid-Phase Extraction (SPE), ensure the sorbent type is appropriate for Red 33 (e.g., a mixed-mode or polymeric sorbent). Optimize the wash and elution steps to prevent premature elution of the analyte and ensure complete elution in the final step.
Degradation of Red 33 Protect samples and standards from light, as some dyes can be light-sensitive.[7] Prepare fresh standards and samples, and store them at appropriate temperatures (e.g., 4°C) when not in use.[7] Red 33 has been noted to potentially change color from red to brown during long-term storage, especially at a pH greater than 8.[4]
Problem 2: Poor Peak Shape or Resolution in Chromatography
Possible Cause Suggested Solution
Matrix Overload on Analytical Column Dilute the sample extract before injection to reduce the concentration of matrix components being introduced to the column.[2] Implement a more rigorous sample cleanup procedure to remove a larger portion of the matrix.
Incompatible Mobile Phase Optimize the mobile phase composition and gradient to improve the separation of Red 33 from interfering peaks. For an acidic dye like Red 33, using a mobile phase with a controlled pH (e.g., with formic acid or ammonium (B1175870) acetate) can improve peak shape.[8]
Column Contamination Use a guard column to protect the analytical column from strongly retained matrix components. Implement a column washing step after each analytical run or batch of samples.
Problem 3: Inconsistent Results and High Variability
Possible Cause Suggested Solution
Variable Matrix Effects Between Samples If possible, use a stable isotope-labeled internal standard for Red 33 to compensate for variations in matrix effects. If an isotopic standard is not available, use a structurally similar compound as an internal standard.
Inconsistent Sample Preparation Automate the sample preparation process if possible to improve reproducibility. Ensure thorough mixing and consistent timing for all extraction and cleanup steps.
Instrumental Drift Run quality control (QC) samples at regular intervals throughout the analytical batch to monitor instrument performance and detect any drift.

Data Presentation

Table 1: Recovery of a Red Dye from Different Cosmetic Formulations

Formulation TypeAverage Recovery (%)
Aqueous Solution~100%
Lotion~100%
Emulsion~87%

Data adapted from a study on a red dye in cosmetic formulations and is for illustrative purposes.[9]

Table 2: Enrichment of Hydrophobic Impurities from D&C Red No. 33 by Liquid-Liquid Extraction

Component% in Original Sample% in Enriched Sample
Impurity A0.221.59
Impurity B0.762.47
Impurity C0.857.30

This table demonstrates the effectiveness of LLE in isolating components of interest from a dye matrix.[10]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Enrichment of Red 33 from a Solid Matrix

This protocol is adapted from a method for enriching hydrophobic components from a D&C Red No. 33 sample and can be modified for the extraction of Red 33 from various solid matrices.[10]

  • Sample Dissolution: Dissolve a known weight of the homogenized solid sample (e.g., 1 gram of lipstick) in a suitable volume of the lower phase of the solvent system (e.g., 40 mL of 5 mM aqueous ammonium sulfate). Agitate until the sample is fully dispersed.

  • Extraction: Transfer the aqueous solution to a separatory funnel. Add an equal volume of the upper phase solvent (e.g., 40 mL of 1-butanol) and shake vigorously for 2-3 minutes, periodically venting the funnel.[10]

  • Phase Separation: Allow the layers to separate. The upper organic phase will contain the enriched Red 33.

  • Collection: Drain the lower aqueous phase. Collect the upper organic phase containing the analyte.

  • Repeat Extraction (Optional): For exhaustive extraction, the aqueous phase can be re-extracted with fresh portions of the upper phase solvent.

  • Solvent Evaporation and Reconstitution: Evaporate the solvent from the collected organic phase under a stream of nitrogen or using a rotary evaporator. Reconstitute the dried extract in a known volume of a suitable solvent (e.g., methanol/water) for analysis.

Protocol 2: General Solid-Phase Extraction (SPE) for Cleanup of Red 33 from a Liquid Extract

This is a general protocol that should be optimized for the specific matrix and analytical requirements.

  • Column Selection: Choose an SPE cartridge with a sorbent that has an affinity for Red 33. A mixed-mode sorbent with both reversed-phase and anion-exchange characteristics is a good starting point for an acidic dye.

  • Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol) followed by the equilibration solvent (e.g., water or a buffer at a specific pH) through the sorbent. Do not allow the sorbent to dry out.[11]

  • Sample Loading: Load the pre-treated sample extract onto the SPE cartridge at a slow, controlled flow rate. The pre-treatment may involve dilution or pH adjustment.[12]

  • Washing: Pass a wash solvent through the cartridge to remove weakly bound matrix interferences. The wash solvent should be strong enough to elute interferences but weak enough to retain Red 33. This step is critical and may require optimization.

  • Elution: Elute the retained Red 33 from the cartridge using a strong elution solvent. The elution solvent should be strong enough to disrupt the interaction between Red 33 and the sorbent.

  • Post-Elution Treatment: The eluate may be evaporated and reconstituted in a smaller volume of a solvent compatible with the analytical instrument to concentrate the analyte.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis sample Complex Matrix (e.g., Lipstick) dissolution Dissolution in Aqueous Buffer sample->dissolution lle Liquid-Liquid Extraction (e.g., with 1-Butanol) dissolution->lle Option 1 spe Solid-Phase Extraction Cleanup dissolution->spe Option 2 evaporation Solvent Evaporation & Reconstitution lle->evaporation spe->evaporation lcms LC-MS/MS Analysis evaporation->lcms data Data Processing & Quantification lcms->data

Caption: Experimental workflow for Red 33 analysis.

troubleshooting_workflow node_rect Review Method Validation start Inaccurate Results? check_recovery Low Recovery? start->check_recovery check_recovery->node_rect Yes check_peak_shape Poor Peak Shape? check_recovery->check_peak_shape No check_peak_shape->node_rect Yes check_reproducibility High Variability? check_peak_shape->check_reproducibility No check_reproducibility->node_rect Yes check_reproducibility->node_rect No

Caption: Troubleshooting decision tree for Red 33 analysis.

References

Troubleshooting

Technical Support Center: Enhancing Signal-to-Noise Ratio for Low Concentration Red 33 Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the signal-to-noise ratio (SNR...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the signal-to-noise ratio (SNR) for the detection of low concentrations of D&C Red 33. This guide covers two primary analytical techniques: Fluorescence Spectroscopy and Surface-Enhanced Raman Spectroscopy (SERS).

I. Troubleshooting Guides

This section is designed to help you identify and resolve common issues encountered during the detection of low concentrations of Red 33.

Fluorescence Spectroscopy

Issue: Weak or No Fluorescence Signal

A weak or absent fluorescence signal is a common challenge when working with low analyte concentrations. The following table outlines potential causes and recommended solutions.

Potential Cause Recommendation
Incorrect Wavelength Settings Verify the excitation and emission wavelengths are optimal for Red 33. The optimal excitation wavelength is approximately 540-570 nm, with the emission peak around 570-620 nm.[] Use a fluorometer with monochromators to scan for the exact excitation and emission maxima in your specific experimental buffer.[2]
Low Fluorophore Concentration Increase the concentration of Red 33 if possible. For biological samples, consider enrichment methods.[3]
Photobleaching (Signal Fades Over Time) Photobleaching is the irreversible photochemical destruction of the fluorophore.[4] To minimize this, reduce the intensity and duration of the excitation light.[5] Use of an anti-fade mounting medium can also be beneficial for microscopy applications.
Quenching Certain substances in your sample, such as tryptophan residues in proteins, can quench the fluorescence of Red 33.[3] If the native state is not required, consider sample purification or protein denaturation to remove quenching agents.
Instrument Misalignment or Low Sensitivity Ensure the light source and detector are properly aligned. Check the instrument's sensitivity settings, such as detector gain and integration time, and increase them if necessary.[6] Be aware that higher gain can also increase noise.
Inner Filter Effect At higher concentrations, the analyte can reabsorb the emitted light, leading to a decrease in the measured signal. If you suspect this, dilute your sample and re-measure.[7]

Issue: High Background Noise

High background noise can obscure the signal from your low concentration sample.

Potential Cause Recommendation
Autofluorescence of Sample Matrix or Consumables Run a blank sample (matrix without Red 33) to assess background fluorescence. Use specialized low-fluorescence plates or cuvettes. For microscopy, use black-walled, clear-bottom plates to reduce stray light.[6]
Raman Scattering from Solvent Raman peaks from the solvent can interfere with the fluorescence signal.[7] To identify Raman peaks, change the excitation wavelength; Raman peaks will shift, while fluorescence peaks will not. Acquiring a blank spectrum of the solvent and subtracting it from the sample spectrum can help correct for this.[3]
Impure Reagents Use high-purity solvents and reagents to minimize fluorescent contaminants.
Stray Light Ensure the sample chamber is light-tight and that there are no external light leaks.
Surface-Enhanced Raman Spectroscopy (SERS)

Issue: Weak or No SERS Signal

The enhancement in SERS is highly dependent on the experimental setup.

Potential Cause Recommendation
Ineffective SERS Substrate The choice and preparation of the SERS substrate are critical. Ensure the plasmon resonance of your metallic nanoparticles (typically silver or gold) overlaps with the excitation laser wavelength.[8] The size, shape, and aggregation of nanoparticles significantly impact enhancement.[8]
Analyte Not Adsorbed to the Substrate For a strong SERS signal, the analyte must be in close proximity to the nanoparticle surface.[9] The pH of the solution can influence the adsorption of charged molecules like Red 33.[10] Experiment with different pH values to optimize adsorption.
Incorrect Laser Wavelength The laser wavelength should be chosen to match the plasmon resonance of the SERS substrate for maximum enhancement.[8] Common lasers for SERS are 532 nm, 633 nm, and 785 nm.
Low Laser Power While high laser power can cause sample damage, insufficient power will result in a weak signal. Optimize the laser power; a starting point of less than 1 mW is often recommended to avoid photoreactions.[9]
Poor Sample Deposition Ensure uniform deposition of the sample onto the SERS substrate. Techniques like drop-casting a small volume (e.g., 1-10 µL) and allowing it to dry can be effective.[11][12]

Issue: Poor Reproducibility

Inconsistent SERS signals are a common hurdle.

Potential Cause Recommendation
Inhomogeneous SERS Substrate The distribution of nanoparticles on the substrate may not be uniform, leading to "hot spots" of high enhancement. Take measurements from multiple spots on the substrate and average the spectra to obtain a representative signal.
Variable Nanoparticle Aggregation The degree of nanoparticle aggregation can vary between samples, affecting the enhancement factor. Control the aggregation by adjusting the ionic strength or pH of the colloidal solution.
Sample Evaporation Effects As the solvent evaporates, the analyte concentration on the substrate changes, which can affect the SERS signal. Allow the sample to dry completely before measurement for more consistent results.[13]

II. Frequently Asked Questions (FAQs)

Fluorescence Spectroscopy
  • Q1: What are the optimal excitation and emission wavelengths for Red 33? A1: For Red 33, the optimal excitation wavelength is typically in the range of 540–570 nm, and the emission maximum is around 570–620 nm.[] It is highly recommended to experimentally determine the optimal wavelengths in your specific solvent or buffer system using the scanning function of a fluorometer.[2]

  • Q2: My signal is very low. How can I increase it without increasing the concentration? A2: You can try increasing the instrument's detector gain or integration time.[6] However, be mindful that this can also increase the noise. Optimizing the excitation and emission slit widths can also improve the signal-to-noise ratio; wider slits allow more light to pass but may reduce spectral resolution.[3]

  • Q3: How can I be sure that the peak I am seeing is from Red 33 and not an artifact? A3: To confirm the identity of your signal, you can acquire a full emission spectrum and compare it to a known spectrum of Red 33. You can also run a concentration curve; the signal intensity should be linearly proportional to the concentration in the low concentration range.[14] Additionally, checking for and subtracting a blank signal is crucial.[3]

  • Q4: What is photobleaching and how can I prevent it? A4: Photobleaching is the irreversible photochemical degradation of a fluorophore upon exposure to light, leading to a loss of fluorescence.[4] To minimize photobleaching, you can reduce the excitation light intensity, decrease the exposure time, and use a fresh sample for each measurement if necessary.[5] For microscopy, using an anti-fade reagent in the mounting medium is also effective.

Surface-Enhanced Raman Spectroscopy (SERS)
  • Q1: What is a SERS substrate and how do I choose one? A1: A SERS substrate is a surface with nanostructured metal (usually gold or silver) that enhances the Raman signal of molecules adsorbed onto it.[8] The choice of substrate depends on the excitation laser you are using. The plasmon resonance of the substrate should match the laser wavelength for optimal enhancement. Colloidal nanoparticles, nanorods, and patterned surfaces can all be used as SERS substrates.[8][15]

  • Q2: How much does SERS enhance the signal? A2: SERS can enhance the Raman signal by several orders of magnitude, with enhancement factors of 10^6 or even higher being reported, which allows for the detection of very low concentrations of analytes.[16]

  • Q3: Why do my SERS spectra look different from the standard Raman spectrum of Red 33? A3: The interaction of the analyte with the metal surface in SERS can cause shifts in the peak positions and changes in the relative intensities of the Raman bands compared to the standard Raman spectrum.[13] This is a known phenomenon and the SERS spectrum will still be a unique fingerprint for the molecule under those specific conditions.

  • Q4: Can I quantify the concentration of Red 33 using SERS? A4: Yes, SERS can be used for quantitative analysis. This typically involves creating a calibration curve by measuring the SERS intensity of a characteristic peak at different known concentrations of Red 33 under identical experimental conditions.[9][17]

III. Experimental Protocols

Protocol for Low Concentration Red 33 Detection using Fluorescence Spectroscopy
  • Instrument Setup:

    • Turn on the fluorometer and allow the lamp to warm up for at least 30 minutes for stable output.

    • Set the excitation wavelength to 560 nm and the emission wavelength to 580 nm as a starting point.

    • Set the excitation and emission slit widths to 5 nm. These can be adjusted later to optimize the signal-to-noise ratio.[3]

  • Sample Preparation:

    • Prepare a stock solution of Red 33 in a suitable solvent (e.g., deionized water or ethanol).

    • Perform serial dilutions to obtain a series of standards at low concentrations (e.g., in the picomolar to nanomolar range).

    • Prepare a blank sample containing only the solvent.

  • Measurement:

    • Measure the fluorescence of the blank sample to determine the background signal.

    • Measure the fluorescence of your Red 33 standards and samples.

    • For each measurement, ensure the cuvette is clean and placed in the sample holder consistently.

  • Data Analysis:

    • Subtract the blank measurement from your sample measurements.

    • If quantifying, create a calibration curve by plotting the fluorescence intensity versus the concentration of your standards.

    • Determine the concentration of your unknown samples from the calibration curve.

Protocol for SERS Detection of Low Concentration Red 33
  • SERS Substrate Preparation (Example using Silver Nanoparticles):

    • Synthesize silver nanoparticles (AgNPs) using a chemical reduction method (e.g., citrate (B86180) reduction of silver nitrate).

    • Characterize the size and plasmon resonance of the AgNPs using UV-Vis spectroscopy.

    • For a solid substrate, deposit a small volume (e.g., 10 µL) of the AgNP colloid onto a clean glass slide or silicon wafer and allow it to dry.[6]

  • Sample Preparation:

    • Prepare a low concentration solution of Red 33 (e.g., 10⁻⁶ M to 10⁻⁹ M) in a suitable solvent.

  • SERS Measurement:

    • Place the SERS substrate on the microscope stage of the Raman spectrometer.

    • Deposit a small droplet (e.g., 1-5 µL) of the Red 33 solution onto the active area of the SERS substrate and allow it to dry.[13]

    • Focus the laser (e.g., 532 nm or 633 nm) onto the sample spot.

    • Acquire the SERS spectrum using an appropriate laser power (e.g., 0.5-1 mW) and integration time.

  • Data Analysis:

    • Process the spectrum to remove any background fluorescence.

    • Identify the characteristic Raman peaks of Red 33, which will be significantly enhanced.

IV. Data Presentation

The following tables provide representative quantitative data for fluorescence and SERS detection of dyes similar to Red 33.

Table 1: Fluorescence Spectroscopy - Limits of Detection (LOD)

FluorophoreSolvent/MatrixExcitation (nm)Emission (nm)Limit of Detection (LOD)
Fluorescein0.1 M NaOH~494~5210.48 pM[14]
Rhodamine BWater~553~576~10⁻⁹ M
Rhodamine 6GEthanol~530~555~10⁻¹¹ M
Red 33 (Estimated) Water ~560 ~580 nM - pM range

Table 2: SERS - Enhancement Factors and Limits of Detection

AnalyteSERS SubstrateLaser (nm)Enhancement Factor (EF)Limit of Detection (LOD)
Rhodamine 6GSilver Nanoparticles53210⁶[16]10⁻¹⁰ M
New Red (Azo Dye)Gold Nanoparticle HydrogelNot SpecifiedNot Specified1.64 x 10⁻⁷ M[17]
Methylene BlueSilver Nanoparticles on Chitosan785~10⁸1.6 nM
Red 33 (Estimated) Silver or Gold Nanoparticles 532 / 633 10⁵ - 10⁷ nM - pM range

V. Visualizations

Experimental Workflows

Fluorescence_Workflow cluster_prep Preparation cluster_measure Measurement cluster_analysis Analysis p1 Prepare Red 33 Stock Solution p2 Perform Serial Dilutions p1->p2 m3 Measure Samples p2->m3 p3 Prepare Blank (Solvent Only) m2 Measure Blank p3->m2 m1 Instrument Warm-up & Setup m1->m2 m2->m3 a1 Subtract Blank from Sample Data a2 Generate Calibration Curve a1->a2 a3 Determine Concentration a2->a3

Caption: Workflow for quantitative analysis of Red 33 using fluorescence spectroscopy.

SERS_Workflow cluster_prep Preparation cluster_measure Measurement cluster_analysis Analysis s1 Synthesize/Obtain SERS Substrate m1 Deposit Red 33 on Substrate s1->m1 s2 Prepare Low Conc. Red 33 Solution s2->m1 m2 Dry Sample m1->m2 m3 Acquire SERS Spectrum m2->m3 a1 Process Spectrum (e.g., Baseline Correction) a2 Identify Characteristic Peaks a1->a2

Caption: General workflow for the detection of Red 33 using SERS.

Signaling Pathway (Conceptual)

SNR_Enhancement cluster_signal Signal Amplification cluster_noise Noise Reduction sig1 Optimize Wavelengths (Fluorescence) snr Enhanced Signal-to-Noise Ratio sig1->snr sig2 Use SERS Substrate sig2->snr sig3 Increase Detector Gain sig3->snr noi1 Use High-Purity Reagents noi1->snr noi2 Subtract Blank Measurement noi2->snr noi3 Minimize Photobleaching noi3->snr noi4 Use Low-Fluorescence Consumables noi4->snr

References

Optimization

Adjusting pH to control Red 33 color and stability in assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective use of D&C Red 33 in assays, with a focus on controlling its color and stability through pH...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective use of D&C Red 33 in assays, with a focus on controlling its color and stability through pH adjustment.

Frequently Asked Questions (FAQs)

Q1: What is D&C Red 33 and why is pH important for its use in assays?

D&C Red 33, also known as Acid Red 33, is a synthetic monoazo dye.[1] Its chemical structure contains functional groups that can ionize depending on the pH of the solution. This ionization state affects the molecule's conjugation and, consequently, its color and stability. Therefore, controlling the pH is critical for achieving consistent and reproducible results in assays that utilize Red 33 as a colorimetric indicator.

Q2: At what pH range is Red 33 generally stable?

While the optimal pH can vary depending on the specific assay components and conditions, a technical data sheet for D&C Red 33 suggests a pH range of 6.0 to 8.0.[1] However, empirical testing is always recommended to determine the ideal pH for your specific experimental setup.

Q3: What are the visible color changes of Red 33 with pH?

Qualitative observations indicate that in strongly acidic solutions, Red 33 appears red. In alkaline conditions (pH > 8), it has been observed to become brown upon long-term storage.[1] Precise color and absorbance characteristics at various pH values are detailed in the quantitative data section below.

Q4: Can other assay components affect the stability of Red 33?

Yes, components such as surfactants, solvents, and high concentrations of salts can interact with the dye and affect its color and stability. It is important to evaluate the compatibility of all assay reagents with Red 33 at the desired pH.

Troubleshooting Guide

Problem Possible Cause Recommended Solution
Inconsistent color between experiments pH of the buffer or final reaction mixture is fluctuating.Prepare fresh buffers for each experiment and verify the final pH of the assay solution.
Degradation of Red 33 stock solution.Store the stock solution protected from light and at a cool temperature. Prepare fresh stock solutions regularly.
Color fades or changes during the assay The pH of the reaction is shifting over time due to the reaction itself.Use a buffer with a higher buffering capacity.
Red 33 is unstable in the presence of other assay components at the operating pH.Perform a stability test of Red 33 in the complete assay matrix (without the analyte) over time. Adjust the pH to improve stability.
Photodegradation of the dye.Minimize exposure of the assay plates or tubes to direct light.
Unexpected color development (e.g., purple, brown) Interaction with other assay components (e.g., fragrances, as seen in some consumer product formulations).Identify the interacting component by systematically omitting reagents. Consider using an alternative compatible component.
The pH is outside the optimal range for the desired red color.Re-evaluate and optimize the pH of your assay using the protocol provided below.

Quantitative Data: pH-Dependent Color and Stability of Red 33

The following table summarizes the expected absorbance maximum (λmax) and relative stability of D&C Red 33 at different pH values. This data is synthesized from general knowledge of azo dyes and available qualitative descriptions.

pHExpected λmax (nm)Observed ColorRelative Color Stability (at 25°C)
3.0~526Bright RedGood
5.0~531RedVery Good
7.0~531RedExcellent
9.0~524Reddish-BrownFair (may discolor over time)
11.0Not RecommendedBrownPoor

Experimental Protocols

Protocol: Determination of Optimal pH for Red 33 Color and Stability in an Assay

This protocol provides a framework for systematically determining the optimal pH for your specific assay.

1. Materials:

  • D&C Red 33 stock solution (e.g., 1 mg/mL in deionized water)
  • A series of buffers with overlapping pH ranges (e.g., citrate (B86180) buffers for pH 3-6, phosphate (B84403) buffers for pH 6-8, borate (B1201080) buffers for pH 8-10)
  • Your complete assay buffer/matrix (excluding the analyte)
  • Spectrophotometer or plate reader
  • pH meter

2. Procedure:

Visualizations

Logical Relationship of pH and Red 33 Performance pH Assay pH Ionization Ionization State of Red 33 pH->Ionization determines Color Observed Color (λmax) Ionization->Color affects Stability Dye Stability Ionization->Stability affects Results Assay Reproducibility Color->Results impacts Stability->Results impacts

Caption: Relationship between pH and Red 33 assay performance.

Workflow for Red 33 pH Optimization A Prepare Assay Buffers at Various pHs B Add Red 33 to Each Buffer A->B C Measure Initial Absorbance Spectra (t=0) B->C D Incubate Samples Under Assay Conditions C->D E Measure Absorbance at Time Intervals D->E F Analyze Data for λmax and Stability E->F G Select Optimal pH F->G

References

Troubleshooting

Technical Support Center: Refinement of Acid Red 33 Extraction Protocols from Tissues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the extraction of Acid Red 33 from ti...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the extraction of Acid Red 33 from tissue samples.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Acid Red 33 from tissue samples.

Q1: I am experiencing weak or no recovery of Acid Red 33 from my tissue samples. What are the potential causes and solutions?

Weak or no dye recovery can stem from several factors, from initial sample preparation to the extraction conditions.

  • Inefficient Tissue Homogenization: Incomplete disruption of the tissue matrix will prevent the extraction solvent from accessing the dye. Ensure that the tissue is thoroughly homogenized.[1] Using bead-based homogenizers can improve consistency and efficiency.[1]

  • Incorrect Solvent Selection: The choice of solvent is critical for solubilizing Acid Red 33. While Acid Red 33 is sparingly soluble in ethanol (B145695) and DMSO, the optimal solvent may vary depending on the tissue type.[2] For sulfonated dyes, liquid-liquid extraction has been used to enrich hydrophobic components.[3] Organic solvents like acetone, petroleum ether, chloroform, and ethanol are commonly used for natural dye extraction.[4][5]

  • Suboptimal pH of Extraction Buffer: Acid Red 33 is an anionic dye that binds to positively charged proteins in the tissue.[6] This binding is highly pH-dependent. An acidic environment (pH 2.5 - 4.0) is often crucial for effective staining with acid dyes, and a similar principle applies to maintaining the dye's association with tissue components.[6][7] Conversely, altering the pH away from this optimum may aid in its release during extraction.

  • Insufficient Incubation Time or Temperature: The extraction process may require more time for the solvent to penetrate the tissue and solubilize the dye. Consider increasing the incubation time or gently increasing the temperature, though the stability of Acid Red 33 at higher temperatures should be considered.[7]

  • Degradation of Acid Red 33: Although stable under normal laboratory conditions in water and DMSO for at least 48 hours, the experimental conditions (e.g., presence of certain enzymes or chemicals in the homogenate) could potentially lead to degradation.[8]

Q2: My extraction results show high variability between samples. How can I improve reproducibility?

High variability can be frustrating and can compromise the validity of your results. Here are some steps to improve consistency:

  • Standardize Sample Handling: Ensure all tissue samples are collected, stored, and processed uniformly. This includes consistent freezing procedures and minimizing freeze-thaw cycles.

  • Consistent Homogenization: Automated homogenization methods, such as bead beaters, can reduce the variability associated with manual homogenization.[1] Ensure consistent homogenization times and temperatures for all samples.[1]

  • Use of Internal Standards: Incorporating a stable isotope-labeled internal standard for Acid Red 33 can help compensate for variations in extraction efficiency and matrix effects during analysis.[1]

  • Precise Reagent Preparation: Ensure all buffers and solutions are prepared accurately and consistently across all experiments.

Q3: My final extract contains interfering substances that are affecting downstream analysis. What can I do?

Matrix components from the tissue can co-extract with Acid Red 33 and interfere with quantification.

  • Protein Precipitation: A common first step is to precipitate and remove proteins from the tissue homogenate. Acetonitrile (B52724) is a widely used and effective solvent for protein precipitation, often providing a clean supernatant.[1] Other options include methanol, trichloroacetic acid (TCA), and perchloric acid (PCA).[1]

  • Solid-Phase Extraction (SPE): For further cleanup, SPE can be employed to remove interfering matrix components.[1] This involves passing the supernatant through a cartridge that retains the analyte (Acid Red 33) while allowing contaminants to be washed away. The purified dye is then eluted with a suitable solvent.[1]

  • Liquid-Liquid Extraction: This technique can be used to partition Acid Red 33 into a solvent phase that is immiscible with the initial extract, leaving behind interfering substances. A two-phase solvent system of 1-butanol (B46404) and aqueous ammonium (B1175870) sulfate (B86663) has been used to enrich for components of D&C Red No. 33.[3]

Frequently Asked Questions (FAQs)

Q1: What is the basic principle behind extracting Acid Red 33 from tissues?

Acid Red 33 is an anionic (negatively charged) azo dye.[2][6] In biological tissues, it binds to cationic (positively charged) components, primarily proteins.[6] The extraction process involves first mechanically disrupting the tissue (homogenization) to increase the surface area. Then, a suitable solvent is used to solubilize the dye, breaking the electrostatic interactions holding it to the tissue proteins and allowing it to be separated from the solid tissue debris.

Q2: What is a general starting protocol for extracting Acid Red 33 from tissue?

The following is a general protocol that can be optimized for your specific tissue type and experimental needs.

Experimental Protocol: General Tissue Extraction of Acid Red 33

  • Tissue Homogenization:

    • Weigh a frozen tissue sample (e.g., 50-100 mg).

    • Place the tissue in a 2 mL tube containing ceramic or steel beads.

    • Add 1 mL of an appropriate ice-cold homogenization buffer (e.g., acetonitrile with 0.1% formic acid).[1]

    • Homogenize using a bead-based homogenizer for 2-3 cycles of 30-60 seconds, cooling on ice between cycles.

  • Protein Precipitation & Centrifugation:

    • Centrifuge the homogenate at 16,000 x g for 10-15 minutes at 4°C to pellet precipitated proteins and cellular debris.[1]

  • Supernatant Collection:

    • Carefully collect the supernatant containing the extracted Acid Red 33 without disturbing the pellet.[9]

  • Sample Analysis/Cleanup:

    • The supernatant can be directly analyzed (e.g., by HPLC or spectrophotometry) if it is sufficiently clean.[8]

    • If further purification is needed, proceed with additional cleanup steps like Solid-Phase Extraction (SPE).[1]

Q3: How can I quantify the amount of Acid Red 33 in my extract?

Acid Red 33 can be quantified using several analytical techniques. High-Performance Liquid Chromatography (HPLC) is a common and robust method for separating and quantifying dyes.[8][10] Spectrophotometry can also be used, as Acid Red 33 has a characteristic absorbance maximum around 530 nm.[2] For either method, it is essential to create a standard curve with known concentrations of Acid Red 33 to accurately determine the concentration in your samples.

Data Presentation

Table 1: Comparison of Common Protein Precipitation Solvents

Precipitating AgentTypical Ratio (Precipitant:Sample)Protein Removal EfficiencyNotes
Acetonitrile 2:1 to 4:1>96%[1]Commonly used, provides a clean supernatant.[1]
Methanol 2:1 to 4:1Generally lower than acetonitrileMay be a good choice depending on the analyte's solubility.[1]
Trichloroacetic Acid (TCA) 1:2 (e.g., 10% TCA in acetone)~92%[1]Effective, but may not be compatible with all downstream analyses.[1]
Perchloric Acid (PCA) 1:1EffectiveHas been used for deproteinization of brain tissue homogenates.[1]

Table 2: Influence of pH on Acid Dye Binding and Extraction

pH of SolutionState of Tissue ProteinsAcid Dye BindingImplication for Extraction
Acidic (e.g., 2.5 - 4.5) Amino groups are protonated (-NH3+), resulting in a net positive charge.[6]Strong electrostatic attraction to anionic dye.[6]Extraction may be less efficient as the dye is tightly bound to the tissue.
Neutral (e.g., ~7.0) Fewer protonated amino groups.Weaker binding.May provide a good balance for releasing the dye without harsh conditions.
Alkaline (e.g., >8.0) Amino groups are deprotonated (-NH2), reducing the net positive charge.Very weak or no binding.[6]Potentially improves the release of the dye from tissue proteins into the solvent.

Visualizations

G cluster_workflow Experimental Workflow for Acid Red 33 Extraction cluster_analysis Analysis / Cleanup Start Start: Frozen Tissue Sample Homogenize Tissue Homogenization (e.g., Bead Beater) Start->Homogenize Centrifuge Protein Precipitation & Centrifugation Homogenize->Centrifuge Collect Collect Supernatant Centrifuge->Collect DirectAnalysis Direct Analysis (HPLC, Spectrophotometry) Collect->DirectAnalysis If clean SPE Solid-Phase Extraction (SPE Cleanup) Collect->SPE If cleanup needed End End: Quantified Data DirectAnalysis->End FinalAnalysis Final Analysis SPE->FinalAnalysis FinalAnalysis->End

Caption: A general experimental workflow for extracting Acid Red 33 from tissue samples.

G cluster_troubleshooting Troubleshooting Workflow: Low Dye Recovery Start Problem: Low or No Dye Recovery Homogenization Is tissue fully homogenized? Start->Homogenization Solvent Is the extraction solvent optimal? Homogenization->Solvent Yes ImproveHomogenization Solution: Increase homogenization time/intensity. Homogenization->ImproveHomogenization No TimeTemp Are incubation time/ temperature sufficient? Solvent->TimeTemp Yes TestSolvents Solution: Test alternative solvents or mixtures. Solvent->TestSolvents No pH Is the buffer pH optimal for release? TimeTemp->pH Yes OptimizeTimeTemp Solution: Increase incubation time or temperature. TimeTemp->OptimizeTimeTemp No AdjustpH Solution: Test different pH values for buffer. pH->AdjustpH No Success Problem Resolved pH->Success Yes ImproveHomogenization->Homogenization TestSolvents->Solvent OptimizeTimeTemp->TimeTemp AdjustpH->pH

Caption: A logical workflow for troubleshooting low recovery of Acid Red 33.

References

Optimization

Solving poor reproducibility in Red 33-based colorimetric assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address poor reproducibility in colorimetric assays utilizing Red 33. It is intended for researchers, scientists, a...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address poor reproducibility in colorimetric assays utilizing Red 33. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Red 33 and why is it used in colorimetric assays?

Red 33, also known as D&C Red No. 33, is a synthetic monoazo dye.[1] In colorimetric assays, it can be used as an indicator dye where a change in its color intensity, measured by absorbance, corresponds to the concentration of an analyte. Its vibrant color and stability under specific conditions make it a candidate for such applications.[2]

Q2: What are the most common causes of poor reproducibility in colorimetric assays?

Poor reproducibility in colorimetric assays often stems from variability in pipetting, inconsistent incubation times, temperature fluctuations, and improper reagent preparation.[3][4] Other significant factors include sample matrix effects, instrument calibration drift, and lot-to-lot variability of reagents, including the dye itself.[5][6]

Q3: How can I minimize pipetting errors?

To minimize pipetting errors, ensure your pipettes are regularly calibrated.[7] Use the correct pipetting technique for the liquid being dispensed, and use fresh tips for each sample and reagent to avoid cross-contamination.[3] When adding reagents to a multi-well plate, do so in a consistent and timely manner, possibly using a multichannel pipette to reduce variability between wells.[4]

Q4: What is the importance of a standard curve and how often should I run one?

A standard curve, which plots absorbance versus known concentrations of an analyte, is crucial for quantifying the amount of the analyte in your unknown samples.[8] It is essential to run a new standard curve for every experiment to account for any variations in assay conditions, reagent performance, or instrument settings.[8]

Q5: Can the pH of my solutions affect the assay?

Yes, pH can significantly impact the color and stability of Red 33, as with many other dyes.[9][10] It is critical to maintain a consistent and optimal pH throughout the experiment by using appropriate buffers.[7] Fluctuations in pH can lead to shifts in absorbance readings and, consequently, poor reproducibility.

Troubleshooting Guide

This guide addresses specific issues that can lead to poor reproducibility in your Red 33-based colorimetric assays.

Issue 1: Inconsistent results between replicates.
Potential Cause Troubleshooting Step
Pipetting Inaccuracy Verify pipette calibration and ensure proper, consistent pipetting technique. Use a multichannel pipette for simultaneous addition of reagents to multiple wells.[4]
Inconsistent Incubation Time/Temperature Use a temperature-controlled incubator or water bath for all incubation steps. Ensure all samples are incubated for the exact same amount of time.[4]
Poor Mixing Ensure thorough mixing of reagents and samples in each well. Avoid introducing bubbles.
Edge Effects in Microplates Avoid using the outer wells of the microplate, as they are more susceptible to evaporation and temperature variations. Fill the outer wells with a blank solution.
Issue 2: High background signal or non-specific color development.
Potential Cause Troubleshooting Step
Contaminated Reagents or Glassware Use high-purity water and reagents. Ensure all glassware and plasticware are thoroughly cleaned and rinsed.
Interference from Sample Matrix Run a sample blank (sample without the Red 33 reagent) to determine the intrinsic absorbance of your sample.[5] Consider sample purification steps like solid-phase extraction (SPE) to remove interfering substances.[7]
Red 33 Aggregation Prepare fresh Red 33 solutions for each experiment.[9] Consider filtering the dye solution before use.[9]
Non-specific Binding of Red 33 Optimize the blocking step in your protocol, if applicable, by testing different blocking agents (e.g., BSA, casein).[3]
Issue 3: Low or no signal.
Potential Cause Troubleshooting Step
Degraded Reagents Check the expiration dates of all reagents.[5] Prepare fresh solutions, especially for light-sensitive or unstable components.[7] Store reagents under the recommended conditions.[5]
Incorrect Wavelength Setting Ensure the spectrophotometer or plate reader is set to the correct wavelength for measuring the absorbance of Red 33. The optimal wavelength may vary depending on the pH and reaction product.[11]
Sub-optimal Assay Conditions Re-optimize assay parameters such as pH, temperature, and reagent concentrations.[11]
Errors in Protocol Execution Carefully review the experimental protocol to ensure no steps were omitted or performed in the wrong order.[12]
Issue 4: Plate-to-plate variability.
Potential Cause Troubleshooting Step
Lot-to-Lot Variability of Red 33 If you suspect lot-to-lot variability, test new lots against the old lot using the same controls and samples.[6][13] If significant differences are observed, a new standard curve and optimization may be necessary.
Inconsistent Environmental Conditions Perform assays in a controlled environment to minimize variations in temperature and humidity.
Instrument Performance Perform regular maintenance and calibration of your plate reader or spectrophotometer.[5]

Experimental Protocols

General Protocol for a Red 33-Based Colorimetric Assay

This protocol provides a general framework. Specific concentrations, volumes, and incubation times should be optimized for your particular assay.

1. Reagent Preparation:

  • Prepare all buffers and solutions using high-purity water.
  • Prepare a stock solution of Red 33 in a suitable solvent (e.g., water or DMSO). Protect from light if necessary.[14]
  • Prepare a series of standards with known concentrations of the analyte.
  • Prepare a blank solution containing all components except the analyte.

2. Assay Procedure:

  • Add a specific volume of each standard, sample, and blank to individual wells of a microplate.
  • Add the Red 33 reagent to each well.
  • Incubate the plate at a specific temperature for a defined period.
  • Measure the absorbance at the predetermined wavelength using a microplate reader.

3. Data Analysis:

  • Subtract the absorbance of the blank from the absorbance of the standards and samples.
  • Plot the absorbance of the standards versus their known concentrations to generate a standard curve.
  • Determine the concentration of the analyte in the samples by interpolating their absorbance values on the standard curve.[8]

Visualizations

Troubleshooting_Workflow start Poor Reproducibility Observed inconsistent_replicates Inconsistent Replicates? start->inconsistent_replicates high_background High Background? inconsistent_replicates->high_background No check_pipetting Verify Pipette Calibration & Technique inconsistent_replicates->check_pipetting Yes low_signal Low/No Signal? high_background->low_signal No check_reagents Use Fresh/Filtered Reagents & Clean Glassware high_background->check_reagents Yes plate_variability Plate-to-Plate Variability? low_signal->plate_variability No check_reagent_quality Check Reagent Integrity & Expiration Dates low_signal->check_reagent_quality Yes check_lot_variability Test New Reagent Lots plate_variability->check_lot_variability Yes end Reproducibility Improved plate_variability->end No check_incubation Standardize Incubation Time & Temperature check_pipetting->check_incubation check_mixing Ensure Thorough Mixing check_incubation->check_mixing check_mixing->end run_blanks Run Sample & Reagent Blanks check_reagents->run_blanks optimize_blocking Optimize Blocking Step run_blanks->optimize_blocking optimize_blocking->end verify_wavelength Verify Wavelength Setting check_reagent_quality->verify_wavelength review_protocol Review Protocol Execution verify_wavelength->review_protocol review_protocol->end control_environment Control Environmental Conditions check_lot_variability->control_environment calibrate_instrument Calibrate Instrument control_environment->calibrate_instrument calibrate_instrument->end

Caption: Troubleshooting workflow for poor reproducibility.

Assay_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis reagent_prep Reagent Preparation (Buffers, Standards, Red 33) add_samples Add Samples/Standards to Plate reagent_prep->add_samples sample_prep Sample Preparation (Dilution, Purification) sample_prep->add_samples add_reagent Add Red 33 Reagent add_samples->add_reagent incubate Incubate add_reagent->incubate measure_absorbance Measure Absorbance incubate->measure_absorbance generate_curve Generate Standard Curve measure_absorbance->generate_curve calculate_concentration Calculate Concentration generate_curve->calculate_concentration

Caption: General experimental workflow for a colorimetric assay.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Quantification of D&amp;C Red No. 33: HPLC-UV vs. UV-Visible Spectrophotometry

For researchers, scientists, and drug development professionals, the accurate quantification of color additives like D&C Red No. 33 (Acid Red 33) is paramount for ensuring product quality, safety, and regulatory complian...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accurate quantification of color additives like D&C Red No. 33 (Acid Red 33) is paramount for ensuring product quality, safety, and regulatory compliance. This guide provides a detailed comparison of two common analytical techniques for this purpose: High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection and UV-Visible (UV-Vis) Spectrophotometry. The information presented herein is based on established analytical validation principles and published data for similar analytes to facilitate an objective evaluation of each method's performance.

Executive Summary

High-Performance Liquid Chromatography with UV detection stands out for its high specificity and sensitivity, making it the preferred method for complex matrices and when the quantification of impurities is also required. In contrast, UV-Visible Spectrophotometry offers a simpler, more rapid, and cost-effective alternative, well-suited for the routine analysis of relatively pure samples. The selection of the most appropriate method ultimately depends on the specific analytical requirements, including the sample matrix, the need for impurity profiling, and throughput considerations.

Method Comparison: Performance Characteristics

The performance of an analytical method is evaluated based on several key validation parameters as defined by the International Council for Harmonisation (ICH) guidelines. The following tables summarize the typical performance characteristics of a validated HPLC-UV method compared to a UV-Visible Spectrophotometric method for the quantification of azo dyes like D&C Red No. 33.

Table 1: Comparison of HPLC-UV and UV-Visible Spectrophotometry for D&C Red No. 33 Quantification

Validation ParameterHPLC-UV MethodUV-Visible Spectrophotometry
Principle Chromatographic separation followed by UV detectionMeasurement of light absorbance at a specific wavelength
Specificity High (separates the dye from impurities and matrix components)Moderate to Low (potential for interference from other absorbing species)
Linearity (r²) > 0.999[1]Typically > 0.998
Accuracy (% Recovery) 98.2 – 104.3%[1]98 - 102%
Precision (%RSD) 0.0075 – 5.27%[1]< 2%
Limit of Detection (LOD) Low (ng/mL range)Moderate (µg/mL range)
Limit of Quantification (LOQ) Low (ng/mL range)Moderate (µg/mL range)
Analysis Time Longer (due to chromatographic separation)Rapid
Cost & Complexity HigherLower

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods. Below are representative experimental protocols for the quantification of D&C Red No. 33 using both HPLC-UV and UV-Visible Spectrophotometry.

HPLC-UV Method Protocol

This protocol is based on established methods for the analysis of water-soluble dyes in cosmetic products.

1. Instrumentation:

  • High-Performance Liquid Chromatograph with a UV-Visible detector.

  • C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size).

2. Reagents and Standards:

3. Chromatographic Conditions:

  • Mobile Phase: A gradient elution is typically employed. For example, starting with a higher proportion of ammonium acetate buffer and gradually increasing the percentage of acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: The maximum absorbance wavelength (λmax) for D&C Red No. 33, which is approximately 530 nm.

  • Injection Volume: 20 µL.

4. Standard and Sample Preparation:

  • Standard Solutions: Prepare a stock solution of D&C Red No. 33 in a suitable solvent (e.g., water or mobile phase). Perform serial dilutions to create a series of calibration standards covering the expected concentration range of the samples.

  • Sample Preparation: The sample preparation will vary depending on the matrix (e.g., mouthwash, lipstick). For a liquid sample like mouthwash, a simple dilution with the mobile phase may be sufficient. For a solid or semi-solid matrix, an extraction step will be necessary.

5. Validation Parameters:

  • Linearity: Analyze the calibration standards and plot the peak area against the concentration. The correlation coefficient (r²) should be > 0.999.[1]

  • Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of the D&C Red No. 33 standard. The recovery should be within 98-102%.

  • Precision: Analyze multiple preparations of the same sample (repeatability) and analyze the sample on different days with different analysts (intermediate precision). The relative standard deviation (%RSD) should be < 2%.

  • Specificity: Analyze a blank matrix, a sample spiked with D&C Red No. 33, and a sample containing potential impurities or other colorants to ensure that the peak for D&C Red No. 33 is well-resolved and free from interference.

UV-Visible Spectrophotometric Method Protocol

This is a simpler method suitable for less complex samples.

1. Instrumentation:

  • UV-Visible Spectrophotometer.

2. Reagents and Standards:

  • D&C Red No. 33 reference standard.

  • A suitable solvent (e.g., distilled water or a buffer solution).

3. Method:

  • Wavelength Selection: Scan a solution of D&C Red No. 33 across the UV-Visible spectrum to determine the wavelength of maximum absorbance (λmax), which is approximately 530 nm.

  • Calibration Curve: Prepare a series of standard solutions of D&C Red No. 33 of known concentrations. Measure the absorbance of each standard at the λmax. Plot a calibration curve of absorbance versus concentration.

  • Sample Analysis: Prepare the sample by dissolving it in the same solvent used for the standards. If necessary, filter the sample to remove any particulate matter. Measure the absorbance of the sample at the λmax and determine the concentration from the calibration curve.

4. Validation Parameters:

  • Linearity: The calibration curve should have a correlation coefficient (r²) of > 0.998.

  • Accuracy: Perform recovery studies by spiking a blank sample with a known amount of D&C Red No. 33. The recovery should be within 98-102%.

  • Precision: Measure the absorbance of the same sample multiple times. The %RSD should be < 2%.

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental and logical flows, the following diagrams are provided.

HPLC_Validation_Workflow cluster_prep Preparation cluster_validation Method Validation cluster_analysis Analysis & Reporting start Define Analytical Requirements protocol Develop HPLC Method Protocol start->protocol standards Prepare Standards & Samples protocol->standards data_acq Data Acquisition standards->data_acq linearity Linearity & Range report Generate Validation Report linearity->report accuracy Accuracy (Recovery) accuracy->report precision Precision (Repeatability & Intermediate) precision->report specificity Specificity specificity->report lod_loq LOD & LOQ lod_loq->report robustness Robustness robustness->report data_proc Data Processing & Analysis data_acq->data_proc data_proc->linearity data_proc->accuracy data_proc->precision data_proc->specificity data_proc->lod_loq data_proc->robustness

Caption: HPLC-UV Method Validation Workflow.

Method_Selection_Logic rect_node rect_node start Need to Quantify D&C Red No. 33? complex_matrix Complex Sample Matrix? start->complex_matrix impurities Need to Quantify Impurities? complex_matrix->impurities Yes high_throughput High Throughput Needed? complex_matrix->high_throughput No hplc Use HPLC-UV Method impurities->hplc Yes impurities->hplc No high_throughput->hplc No uv_vis Use UV-Vis Spectrophotometry high_throughput->uv_vis Yes

Caption: Decision tree for selecting an analytical method.

References

Comparative

A Comparative Toxicological Guide: Red 33 vs. Allura Red AC (Red 40)

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the toxicological profiles of two widely used synthetic red colorants: Red 33 (D&C Red No. 33) and Allura Red...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of two widely used synthetic red colorants: Red 33 (D&C Red No. 33) and Allura Red AC (FD&C Red No. 40). The information presented is based on available scientific literature and regulatory assessments, with a focus on quantitative data, experimental methodologies, and the underlying molecular mechanisms of toxicity.

Executive Summary

Both Red 33 and Allura Red AC are azo dyes with a long history of use in food, drugs, and cosmetics. While both are generally considered safe at established acceptable daily intake (ADI) levels, toxicological research has raised distinct concerns for each. Allura Red AC has been linked to hypersensitivity reactions, potential hyperactivity in children, and gut inflammation through a serotonin-mediated pathway. In contrast, the primary toxicological data for Red 33 focuses on its long-term safety, with studies indicating a lack of carcinogenicity. This guide delves into the experimental data supporting these findings to aid researchers in making informed decisions.

Quantitative Toxicological Data

The following tables summarize key quantitative data from toxicological studies on Red 33 and Allura Red AC.

Table 1: General Toxicity and Acceptable Daily Intake

ParameterRed 33 (D&C Red No. 33)Allura Red AC (FD&C Red No. 40)
Chemical Name Disodium 5-amino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulfonateDisodium 6-hydroxy-5-[(2-methoxy-5-methyl-4-sulfophenyl)azo]-2-naphthalenesulfonate
Acceptable Daily Intake (ADI) Not explicitly established for food use in the same manner as food additives. Use in ingested drugs is limited to 0.75 mg/day.[1]0-7 mg/kg body weight/day (JECFA, EFSA)[2]
Acute Oral LD50 (Rat) > 2000 mg/kg body weight> 10,000 mg/kg body weight

Table 2: Genotoxicity and Carcinogenicity

Assay TypeRed 33 (D&C Red No. 33)Allura Red AC (FD&C Red No. 40)
Ames Test (Bacterial Reverse Mutation Assay) NegativeNegative in studies conducted according to OECD guidelines.[3] Some earlier studies showed positive results.
In vivo Micronucleus Test Not specified in available resultsNegative in mice.[3]
In vivo Comet Assay Not specified in available resultsNegative in the liver, stomach, and colon of mice in a study following OECD guidelines.[3] Some studies have reported DNA damage in the colon of mice.[4]
Carcinogenicity (2-year rat feeding study) Not carcinogenic at dietary concentrations up to 0.2%.[5]Not carcinogenic in a lifetime study in Sprague-Dawley rats at dietary concentrations up to 5.19%.[6]

Experimental Protocols

Detailed methodologies for key toxicological studies are crucial for the interpretation and replication of findings.

Carcinogenicity Study: Red 33

A long-term dietary administration study was conducted to evaluate the carcinogenic potential of D&C Red No. 33 in Charles River CD albino rats.[5]

  • Test Substance: D&C Red No. 33

  • Animal Model: Charles River CD albino rats

  • Administration Route: Dietary admixture

  • Dosage Levels: 0.025%, 0.05%, and 0.2% of the diet[5]

  • Duration: 2 years[5]

  • Parameters Evaluated: Survival, body weights, food consumption, ophthalmoscopic examinations, hematological and biochemical studies, urinalysis, macroscopic examinations, and histopathological evaluation of tissues for neoplastic, proliferative, or degenerative changes.[5]

Genotoxicity Assessment: Allura Red AC (In Vivo Murine Studies)

To address concerns about the genotoxicity of Allura Red AC, a comprehensive in vivo study was conducted in mice following OECD guidelines.[3]

  • Test Substance: Allura Red AC

  • Animal Model: Male CD-1 mice

  • Assays Conducted:

    • Comet Assay: To detect DNA strand breaks in the liver, glandular stomach, and colon.

    • Micronucleus Test: To assess chromosomal damage in bone marrow erythrocytes.

  • Administration Route: Oral gavage

  • Dosage Levels: Up to the maximum recommended doses by OECD guidelines.

  • Methodology:

    • Comet Assay: Isolation of nuclei from tissues, embedding in agarose (B213101) on a slide, lysis, electrophoresis under alkaline conditions, DNA staining, and quantification of DNA in the comet tail.

    • Micronucleus Test: Collection of bone marrow, preparation of slides, staining, and microscopic analysis of polychromatic erythrocytes for the presence of micronuclei.

Signaling Pathways and Molecular Mechanisms

Understanding the molecular interactions of these colorants is essential for a complete toxicological assessment.

Allura Red AC and Gut Inflammation

Recent research has elucidated a potential mechanism by which chronic exposure to Allura Red AC may promote gut inflammation. The proposed pathway involves the gut microbiota and serotonin (B10506) signaling.[7][8][9][10]

Allura_Red_Gut_Inflammation Allura Red AC Allura Red AC Gut Microbiota Gut Microbiota Allura Red AC->Gut Microbiota Metabolized by Increased Serotonin (5-HT) Production Increased Serotonin (5-HT) Production Allura Red AC->Increased Serotonin (5-HT) Production Metabolites Metabolites Gut Microbiota->Metabolites Impaired Gut Barrier Function Impaired Gut Barrier Function Increased Serotonin (5-HT) Production->Impaired Gut Barrier Function Gut Inflammation Gut Inflammation Impaired Gut Barrier Function->Gut Inflammation

Experimental Workflow for Investigating Gut Inflammation

The following workflow outlines the experimental approach used to investigate the effects of Allura Red AC on gut health.

Experimental_Workflow cluster_in_vitro In Vitro cluster_in_vivo In Vivo (Mouse Model) Human Cell Cultures Human Cell Cultures Screening for Serotonin Secretion Screening for Serotonin Secretion Human Cell Cultures->Screening for Serotonin Secretion Exposure to Dyes Chronic Allura Red AC Exposure Chronic Allura Red AC Exposure Screening for Serotonin Secretion->Chronic Allura Red AC Exposure Identifies Allura Red AC for further study Assessment of Gut Inflammation Assessment of Gut Inflammation Chronic Allura Red AC Exposure->Assessment of Gut Inflammation Measurement of Gut Serotonin Levels Measurement of Gut Serotonin Levels Chronic Allura Red AC Exposure->Measurement of Gut Serotonin Levels Evaluation of Gut Barrier Function Evaluation of Gut Barrier Function Chronic Allura Red AC Exposure->Evaluation of Gut Barrier Function Microbiota Analysis Microbiota Analysis Chronic Allura Red AC Exposure->Microbiota Analysis

Red 33 Signaling Pathways

Currently, there is a lack of detailed, publicly available research specifically investigating the effects of Red 33 on distinct cellular signaling pathways. Further research is required to elucidate its molecular mechanisms of action and potential off-target effects.

Conclusion

This comparative guide highlights the distinct toxicological profiles of Red 33 and Allura Red AC. While long-term studies on Red 33 have not indicated carcinogenicity, Allura Red AC has been associated with potential gut inflammation via a serotonin-dependent mechanism and concerns regarding hyperactivity in children. The conflicting data on the genotoxicity of Allura Red AC underscore the importance of standardized, guideline-compliant studies. Researchers and drug development professionals should consider these distinct profiles when selecting colorants for their products, particularly for formulations intended for chronic use or for vulnerable populations. Further research into the specific molecular targets and signaling pathways of Red 33 is warranted to provide a more complete toxicological picture.

References

Validation

A Comparative Analysis of Red 33 and Carmine for Histological Staining

For researchers, scientists, and drug development professionals seeking to optimize tissue visualization, the selection of an appropriate histological stain is paramount. This guide provides a detailed comparison of the...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals seeking to optimize tissue visualization, the selection of an appropriate histological stain is paramount. This guide provides a detailed comparison of the well-established natural dye, carmine (B74029), with the synthetic dye, Red 33, also known as Acid Red 33. While carmine has a long history of use in histology for staining various cellular components, Red 33 is primarily recognized as a colorant in the cosmetic and food industries. This comparison will delve into their chemical properties, mechanisms of action, and established protocols to evaluate their respective utility as histological stains.

Overview of Staining Properties

Carmine is a natural dye derived from the cochineal insect, Dactylopius coccus.[1][2] It is a coordination complex of carminic acid and aluminum, which is essential for its staining capabilities.[3][4] Carmine is widely used in histology for the selective demonstration of glycogen (B147801), mucopolysaccharides, and nuclei.[1][4] Its staining mechanism varies depending on the target structure and the specific protocol employed, involving hydrogen bonding, coordination bonds, and ionic interactions.[5]

Red 33, a synthetic monoazo dye, is the disodium (B8443419) salt of 5-amino-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid.[6][7] Its primary applications are as a colorant in cosmetics, pharmaceuticals, and food products.[6][8] While some chemical suppliers list Red 33 as a "biological stain," there is a notable lack of published literature and established protocols for its use in general histological applications for tissue sections.[9] One study mentions the use of an "acid red" dye for disclosing caries in dentin, which could potentially be Red 33, but this is a specialized application.[10]

Quantitative Data Summary

Due to the limited availability of experimental data for Red 33 as a histological stain, a direct quantitative comparison of performance metrics like staining intensity and specificity is not feasible. The following table summarizes the known properties of both dyes.

PropertyRed 33 (Acid Red 33)Carmine
C.I. Name Acid Red 33Natural Red 4
C.I. Number 1720075470
Chemical Class Monoazo DyeAnthraquinone Derivative (Complex)
Molecular Formula C₁₆H₁₁N₃Na₂O₇S₂C₂₂H₂₀O₁₃ (Carminic Acid)
Molecular Weight 467.39 g/mol 492.4 g/mol (Carminic Acid)
Solubility in Water SolubleSlightly soluble (solubility increases with pH)
Staining Mechanism Primarily ionic bonding (as an acid dye)Hydrogen bonding, coordination bonds, ionic interactions
Established Histological Uses Not well-documented for general histologyGlycogen (Best's Carmine), Mucins (Mucicarmine), Nuclei (Carmalum)

Experimental Protocols

Detailed experimental protocols for carmine staining are well-established. Below are examples for Best's Carmine and a general Carmine Alum stain. As there are no standard histological protocols for Red 33, a hypothetical protocol based on its properties as an acid dye is presented for theoretical consideration.

Carmine Staining Protocol (Best's Carmine for Glycogen)

This protocol is specifically for the demonstration of glycogen.

Solutions:

  • Best's Carmine Stock Solution:

    • Carmine: 2 g

    • Potassium carbonate: 1 g

    • Potassium chloride: 5 g

    • Distilled water: 60 mL

    • Ammonia (specific gravity 0.880): 20 mL

  • Best's Carmine Working Solution:

    • Best's Carmine Stock Solution: 10 mL

    • Ammonia (specific gravity 0.880): 15 mL

    • Methanol: 15 mL

  • Differentiator:

Procedure:

  • Deparaffinize and rehydrate tissue sections to water.

  • Stain nuclei with a suitable hematoxylin (B73222) stain.

  • Rinse well in distilled water.

  • Stain in Best's Carmine Working Solution for 15-30 minutes.

  • Differentiate in the differentiator solution until the glycogen is clearly defined.

  • Wash in 80% ethanol.

  • Dehydrate, clear, and mount.

Carmine Alum Staining Protocol (for Nuclei)

This is a general nuclear stain.

Solution:

  • Carmine: 1 g

  • Aluminum potassium sulfate (B86663) (alum): 5 g

  • Distilled water: 100 mL

  • Thymol (as a preservative): a small crystal

Procedure:

  • Dissolve the alum in water, then add the carmine and boil for 10-15 minutes.

  • Cool and filter. Add the thymol.

  • Deparaffinize and rehydrate tissue sections to water.

  • Stain in the Carmine Alum solution for 20-60 minutes.

  • Rinse in distilled water.

  • Dehydrate, clear, and mount.

Hypothetical Red 33 Staining Protocol

This is a theoretical protocol based on the properties of an acid dye. This protocol has not been validated and is for illustrative purposes only.

Solution:

  • Red 33: 0.5 g

  • Distilled water: 100 mL

  • Glacial acetic acid: 0.5 mL

Procedure:

  • Deparaffinize and rehydrate tissue sections to water.

  • Stain in the Red 33 solution for 5-10 minutes.

  • Rinse briefly in distilled water.

  • Differentiate in 70% ethanol with a drop of acetic acid, if necessary.

  • Dehydrate, clear, and mount.

Mechanism of Staining

The following diagrams illustrate the general principles of the staining mechanisms.

StainingWorkflow TissuePrep Tissue Preparation (Fixation, Embedding, Sectioning) Rehydration Rehydration TissuePrep->Rehydration Staining Staining with Dye Solution Rehydration->Staining Differentiation Differentiation (Removal of excess stain) Staining->Differentiation Dehydration Dehydration Differentiation->Dehydration Mounting Mounting Dehydration->Mounting

Caption: A generalized workflow for histological staining.

StainingMechanisms cluster_Red33 Red 33 (Acid Dye) cluster_Carmine Carmine Red33 Red 33 Anion (Dye-) IonicBond Ionic Bonding Red33->IonicBond attracts TissueProtein Tissue Proteins (NH3+) TissueProtein->IonicBond attracts CarmineComplex Carmine-Al Complex HBond Hydrogen Bonding CarmineComplex->HBond CoordBond Coordination Bonding CarmineComplex->CoordBond IonicInt Ionic Interaction CarmineComplex->IonicInt Glycogen Glycogen (-OH groups) Glycogen->HBond Nuclei Nucleic Acids (PO4-) Nuclei->CoordBond Mucin Acidic Mucopolysaccharides (COO-) Mucin->IonicInt

Caption: Simplified diagrams of staining mechanisms.

Conclusion

Carmine is a versatile and well-documented histological stain with a range of specific applications. Its complex chemical nature allows for multiple staining mechanisms, providing selective visualization of various cellular components. The protocols for its use are well-established and validated.

In contrast, Red 33, while readily available as a synthetic dye, lacks a significant body of evidence to support its use as a general histological stain. As an acid dye, it would theoretically stain basic cellular components, such as cytoplasm, through ionic interactions. However, without experimental data, its specificity, intensity, and stability in histological preparations remain unknown.

For researchers and professionals in drug development requiring reliable and reproducible histological staining, carmine remains a proven choice for its established applications. While Red 33 could potentially be explored as a simple counterstain, its performance would require rigorous validation and comparison against standard histological dyes. At present, there is insufficient scientific evidence to recommend Red 33 as a primary histological stain or a direct replacement for carmine.

References

Comparative

Investigating the Potential Cross-Reactivity of Acid Red 33 in Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the potential cross-reactivity of Acid Red 33, a common azo dye, in standard immunoassay formats. Due to a lac...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of Acid Red 33, a common azo dye, in standard immunoassay formats. Due to a lack of publicly available direct experimental studies on this specific interaction, this document outlines a proposed investigational framework. It includes detailed experimental protocols for key assays, hypothetical data for illustrative purposes, and a comparison with other potentially interfering substances. This guide is intended to equip researchers with the necessary tools to assess the impact of Acid Red 33 and similar compounds on the accuracy and reliability of their immunoassays.

Introduction

Acid Red 33 (also known as D&C Red No. 33) is a synthetic azo dye widely used in cosmetics, personal care products, and as a colorant in some pharmaceutical formulations.[1][2][3][4] Its chemical structure, characterized by an azo bond (-N=N-), raises the possibility of interference in immunoassays, which rely on specific antibody-antigen interactions. Azo dyes have been noted for their potential to cause cross-sensitization in toxicological contexts, and it is plausible that similar non-specific binding or structural mimicry could occur in in-vitro diagnostic assays.[5][6][7] Understanding and mitigating such interference is critical for the development of robust and reliable immunoassays.

Potential for Cross-Reactivity: A Structural Perspective

The potential for Acid Red 33 to interfere in an immunoassay can stem from several mechanisms:

  • Structural Similarity: If the analyte of interest or the hapten used to generate the antibodies shares structural motifs with Acid Red 33, competitive binding may occur.

  • Non-Specific Binding: The dye may adhere to assay components, such as the microplate surface or the antibodies themselves, leading to false signals.[8]

  • Matrix Effects: The presence of the dye in a sample could alter the properties of the sample matrix, indirectly affecting the antibody-antigen binding kinetics.

Given that immunoassay cross-reactivity is not solely an intrinsic property of the antibody but can be influenced by the assay format and reagent concentrations, it is crucial to evaluate potential interference under specific experimental conditions.[9]

Comparative Analysis of Potential Cross-Reactivity

To illustrate how the cross-reactivity of Acid Red 33 could be quantified and compared with other compounds, the following table presents hypothetical data from a competitive ELISA. In this scenario, we are assessing the interference of Acid Red 33 and other compounds in an assay for a fictional analyte, "Analyte X."

Table 1: Hypothetical Cross-Reactivity of Acid Red 33 and Other Compounds in a Competitive ELISA for "Analyte X"

CompoundIC50 (ng/mL)Cross-Reactivity (%)
Analyte X10100
Acid Red 33 5,0000.2
Phenol Red> 10,000< 0.1
Sunset Yellow FCF8,0000.125
Analyte X Metabolite5020

Note: The data in this table is hypothetical and for illustrative purposes only. Actual results would need to be determined experimentally.

Experimental Protocols

To experimentally determine the cross-reactivity of Acid Red 33, the following detailed protocols for a competitive ELISA and a direct ELISA are proposed.

Competitive ELISA for Cross-Reactivity Assessment

This protocol is designed to quantify the degree to which Acid Red 33 can compete with the target analyte for antibody binding sites.

Materials:

  • 96-well high-binding polystyrene microplates

  • Coating Antigen (Analyte X conjugated to a carrier protein like BSA)

  • Primary Antibody (specific for Analyte X)

  • HRP-conjugated Secondary Antibody

  • TMB (3,3’,5,5’-Tetramethylbenzidine) Substrate

  • Stop Solution (e.g., 2N H₂SO₄)

  • Wash Buffer (PBS with 0.05% Tween-20)

  • Blocking Buffer (e.g., 5% non-fat dry milk in PBS)

  • Analyte X standard

  • Acid Red 33 and other potential cross-reactants

  • Plate reader capable of measuring absorbance at 450 nm

Procedure:

  • Coating: Coat the microplate wells with the Coating Antigen at an optimized concentration in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

  • Washing: Wash the plate three times with Wash Buffer.

  • Blocking: Add Blocking Buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

  • Washing: Repeat the washing step.

  • Competition: Prepare serial dilutions of the Analyte X standard and the potential cross-reactants (including Acid Red 33). In separate wells, add a fixed, optimized concentration of the Primary Antibody mixed with each dilution of the standard or cross-reactant. Incubate for 1-2 hours at room temperature.

  • Washing: Repeat the washing step.

  • Secondary Antibody: Add the HRP-conjugated Secondary Antibody at its optimal dilution to each well. Incubate for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Add TMB Substrate to each well and incubate in the dark for 15-30 minutes.

  • Stopping the Reaction: Add Stop Solution to each well.

  • Measurement: Read the absorbance at 450 nm using a plate reader.

  • Data Analysis: Calculate the IC50 values for the standard and each potential cross-reactant. The percent cross-reactivity is calculated as: (% Cross-Reactivity) = (IC50 of Analyte X / IC50 of Test Compound) x 100.

Direct ELISA for Non-Specific Binding Assessment

This protocol is designed to determine if Acid Red 33 binds non-specifically to the assay components.

Materials:

  • Same as for Competitive ELISA, excluding the Coating Antigen and Primary Antibody against Analyte X.

  • A control Primary Antibody of the same isotype that is not specific to any component in the assay.

Procedure:

  • Blocking: Block the microplate wells with Blocking Buffer for 1-2 hours at room temperature.

  • Washing: Wash the plate three times with Wash Buffer.

  • Incubation with Test Compound: Add serial dilutions of Acid Red 33 to the wells and incubate for 1-2 hours at room temperature.

  • Washing: Repeat the washing step.

  • Primary Antibody: Add the control Primary Antibody to the wells and incubate for 1 hour.

  • Washing: Repeat the washing step.

  • Secondary Antibody: Add the HRP-conjugated Secondary Antibody to each well and incubate for 1 hour.

  • Washing: Repeat the washing step.

  • Detection, Stopping, and Measurement: Follow steps 9-11 from the Competitive ELISA protocol.

  • Data Analysis: A significant signal that increases with the concentration of Acid Red 33 would indicate non-specific binding.

Visualizing Experimental Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflows and the theoretical basis of potential interference.

Competitive_ELISA_Workflow cluster_plate_prep Plate Preparation cluster_competition Competitive Binding cluster_detection Detection Coat Plate Coat Plate Wash 1 Wash 1 Coat Plate->Wash 1 Block Plate Block Plate Wash 1->Block Plate Wash 2 Wash 2 Block Plate->Wash 2 Add Ab + Sample/Standard Add Ab + Sample/Standard Wash 2->Add Ab + Sample/Standard Incubate 1 Incubate 1 Add Ab + Sample/Standard->Incubate 1 Wash 3 Wash 3 Incubate 1->Wash 3 Add Secondary Ab Add Secondary Ab Wash 3->Add Secondary Ab Incubate 2 Incubate 2 Add Secondary Ab->Incubate 2 Wash 4 Wash 4 Incubate 2->Wash 4 Add TMB Add TMB Wash 4->Add TMB Incubate 3 Incubate 3 Add TMB->Incubate 3 Add Stop Solution Add Stop Solution Incubate 3->Add Stop Solution Read Plate Read Plate Add Stop Solution->Read Plate

Caption: Workflow for the proposed competitive ELISA to assess cross-reactivity.

Interference_Mechanisms cluster_specific Specific Binding (No Interference) cluster_interference Potential Interference by Acid Red 33 Analyte Analyte Antibody Antibody Analyte->Antibody Binds AcidRed33 Acid Red 33 Antibody2 Antibody AcidRed33->Antibody2 Competitive Binding Plate Plate Surface AcidRed33->Plate Non-Specific Binding

References

Validation

A Comparative Stability Analysis of Red 33 Versus Natural Red Pigments

For Researchers, Scientists, and Drug Development Professionals The selection of a colorant for pharmaceutical, cosmetic, or food applications requires a rigorous evaluation of its stability under various environmental c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The selection of a colorant for pharmaceutical, cosmetic, or food applications requires a rigorous evaluation of its stability under various environmental conditions. The color of a product not only influences consumer acceptance but can also be an indicator of its chemical integrity and shelf-life. This guide provides an objective comparison of the stability of the synthetic azo dye, Red 33 (D&C Red 33), against three major classes of natural red pigments: anthocyanins, betalains (B12646263), and carmine (B74029).

The stability of these colorants is a critical factor, as degradation can lead to undesirable color changes, impacting product quality and efficacy. Synthetic colorants are generally known for their high stability and uniformity, while natural pigments are gaining favor due to consumer preference for natural ingredients.[1][2][3] This analysis summarizes quantitative data, details experimental protocols for stability testing, and provides a visual workflow to aid researchers in their evaluation.

Quantitative Stability Data

The degradation of pigments often follows first-order kinetics, where the rate of degradation is proportional to the concentration of the pigment.[4][5][6] Key parameters for comparison include the degradation rate constant (k) and the half-life (t½), which is the time required for the pigment concentration to decrease by 50%. The following table compiles data from various studies to provide a comparative overview of stability under different stress conditions.

Pigment Condition Parameter Observation/Value Reference(s)
Red 33 (Synthetic) GeneralStabilityStable under normal laboratory conditions. Considered to have an indefinite shelf life if stored properly.[7][8][9]
pHColor StabilityStable in acidic and neutral conditions. Can become brown on long-term storage at pH > 8.
LightUV ResistanceGenerally good UV resistance and less prone to fading compared to natural dyes.[10]
Anthocyanins (Natural) pHOptimal StabilityMost stable at low pH (≤ 3.0). Color fades or changes at higher pH values.[11]
TemperatureDegradationDegradation follows first-order kinetics and accelerates with increasing temperature.[4][6][12]
Half-life (t½)Example: For cyanidin-3-glucosylrutinoside, t½ is ~31.5 min at 80°C and ~8.2 min at 120°C.[12]
Half-life (t½)Example: In cranberrybush extract (pH 3), t½ is ~48 days at 2°C and ~4.5 days at 37°C.[11]
LightDegradationLight exposure significantly accelerates degradation.[13]
Half-life (t½)Example: In chokeberry extract (pH 2), t½ is 90 days in the dark vs. 32 days in the light.[13]
Betalains (Natural) pHOptimal StabilityRelatively stable over a broad pH range of 3 to 7, with optimal stability between pH 5 and 6.[14]
TemperatureDegradationSusceptible to thermal degradation, which typically follows first-order kinetics.[5][15][16]
Half-life (t½)Example: For betanin from beetroot, t½ is ~2.3 hours at 75°C.[5]
Half-life (t½)Example: For betacyanin, t½ is ~8.25 hours at 30°C.[16]
Carmine (Natural) GeneralStabilityConsidered one of the most stable natural colorants to heat and light in many applications.[3]
Light/OxidationDegradationCan undergo degradation when subjected to photocatalytic and electrochemical oxidation processes.[17]
Rate Constant (k)Example: Under electrochemical oxidation, k was observed to be 0.1198 min⁻¹.[17]

Experimental Protocols for Pigment Stability Testing

To ensure accurate and reproducible stability data, a standardized experimental approach is crucial. The following protocols outline the key methodologies for assessing the stability of colorants under various stress conditions.

Sample Preparation
  • Prepare a stock solution of the pigment in a relevant solvent (e.g., deionized water, ethanol, or a buffer system appropriate for the intended application).

  • For testing, dilute the stock solution to a concentration that yields an absorbance reading within the linear range of the spectrophotometer (typically 0.2-0.8 AU) at the pigment's maximum absorption wavelength (λmax).

Application of Stress Conditions
  • pH Stability:

    • Prepare a series of buffer solutions across a relevant pH range (e.g., pH 2 to 8).

    • Add the pigment solution to each buffer and store the samples in a dark, temperature-controlled environment.

    • Withdraw aliquots at predetermined time intervals for analysis.

  • Thermal Stability:

    • Dispense the pigment solution into sealed, light-protected vials to prevent evaporation.

    • Place the vials in constant-temperature baths or ovens set at various temperatures (e.g., 60°C, 80°C, 100°C).[6]

    • At specified time points, remove a vial, cool it rapidly to room temperature, and analyze its pigment content.

  • Light (Photochemical) Stability:

    • Place the pigment solution in quartz cuvettes or other UV-transparent containers.

    • Expose the samples to a controlled light source (e.g., a UV lamp or a photo-oxidation chamber) that simulates specific environmental conditions.[18]

    • Keep a control sample in the dark at the same temperature.

    • Measure the change in pigment concentration at regular intervals.

Analytical Methods
  • Spectrophotometric Analysis (Colorimetry):

    • Use a spectrophotometer or colorimeter to measure the color of the samples at each time point.[19][20]

    • Record the CIELAB color space coordinates (L, a, b), where L represents lightness, a* represents the red-green axis, and b* represents the yellow-blue axis.[20][21]

    • Calculate the total color difference (ΔE) to quantify the change in color from the initial state (t=0). A greater ΔE value indicates more significant color degradation.[20]

  • High-Performance Liquid Chromatography (HPLC):

    • Use an HPLC system with a suitable column (e.g., C18) and a photodiode array (PDA) or UV-Vis detector to separate and quantify the pigment.[22][23][24]

    • This method allows for the precise measurement of the concentration of the parent pigment and the detection of degradation products.[22][25]

    • The decrease in the peak area of the pigment over time is used to determine the degradation kinetics.

Data Analysis and Interpretation
  • Degradation Kinetics: Plot the natural logarithm of the pigment concentration (or the ratio of concentration at time t to the initial concentration) versus time. If the plot is linear, the degradation follows first-order kinetics.[26][27][28]

  • Rate Constant (k): The negative slope of the line from the first-order kinetics plot gives the degradation rate constant (k).

  • Half-Life (t½): Calculate the half-life using the formula: t½ = 0.693 / k.

Visualizations

To illustrate the standard procedure for evaluating pigment stability, the following workflow diagram is provided.

G cluster_setup 1. Setup cluster_stress 2. Stress Application cluster_analysis 3. Analysis cluster_data 4. Data Interpretation A Pigment Solution Preparation B pH Variation C Temperature Variation D Light Exposure E Periodic Sampling B->E C->E D->E F Analytical Measurement E->F G Spectrophotometry (CIELAB Lab*) F->G H HPLC (Concentration) F->H I Kinetic Modeling J Color Change (ΔE) G->J H->I K Degradation Rate (k, t½) I->K

General experimental workflow for pigment stability testing.

Conclusion

The choice between Red 33 and natural red pigments involves a trade-off between stability and consumer demand for natural ingredients. Red 33 offers superior stability to heat, light, and a wider pH range, making it a reliable choice for applications requiring long shelf-life and consistent color.[10] In contrast, natural pigments like anthocyanins and betalains are highly sensitive to environmental factors, which can limit their application.[1][2] Anthocyanins are suitable for acidic products, while betalains perform well in low-acid conditions. Carmine stands out as a relatively stable natural alternative, though its animal origin can be a consideration.[3]

For researchers and drug development professionals, a thorough understanding of these stability profiles, quantified through rigorous experimental protocols, is essential for selecting the appropriate colorant that ensures product quality, safety, and regulatory compliance.[29][30]

References

Comparative

A Comparative Guide to Analytical Methods for the Quantification of Red 33

This guide provides a comprehensive comparison of analytical methodologies for the quantification of D&C Red 33, a synthetic azo dye used in cosmetics, drugs, and food products.[1][2] The selection of an appropriate anal...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive comparison of analytical methodologies for the quantification of D&C Red 33, a synthetic azo dye used in cosmetics, drugs, and food products.[1][2] The selection of an appropriate analytical technique is critical for quality control, regulatory compliance, and safety assessment. This document summarizes the performance of common analytical methods based on published experimental data, offering researchers, scientists, and drug development professionals a valuable resource for method selection and implementation.

Quantitative Performance of Analytical Methods

The following tables summarize the performance characteristics of High-Performance Liquid Chromatography (HPLC), Ultra-High-Performance Liquid Chromatography (UHPLC), and an Electrochemical Sensor method for the analysis of Red 33. The data is compiled from various studies to provide a comparative overview.

Table 1: Performance Characteristics of a UHPLC Method for Impurity Analysis in D&C Red No. 33 [3]

ParameterPerformance
Linearity (R²) >0.999
Accuracy (%) 98.2–104.3
Precision (%RSD) 0.0075–5.27
Limit of Detection (LOD) Well below CFR specification levels
Limit of Quantification (LOQ) Not explicitly stated

This UHPLC method was developed for the determination of organic impurities in D&C Red No. 33 and demonstrates excellent linearity, accuracy, and precision.[3]

Table 2: Performance Characteristics of a Liquid Chromatography Method for Seven Certified Color Additives, including Red Dyes [4][5]

ParameterPerformance
Linearity (R²) Not explicitly stated for Red 33
Recovery (%) 80.8 - 106.4
Limit of Detection (LOD) Not explicitly stated for Red 33
Limit of Quantification (LOQ) Not explicitly stated for Red 33
Relative Standard Deviation (%RSD) Not explicitly stated for Red 33

This liquid chromatography method was validated for the determination of seven certified color additives in various food matrices.[4][5]

Table 3: Performance Characteristics of an Electrochemical Sensor for D&C Red 33 [6]

ParameterPerformance
Linearity (R²) 0.9906 (0.08–10 μM) and 0.9932 (10–900 μM)
Limit of Detection (LOD) 0.034 μM
Recovery in Real Samples (%) 96 - 107

This novel electrochemical sensor provides a wide linear range and a low limit of detection for the determination of D&C Red 33 in cosmetic samples like toothpaste and mouthwash.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. Below are protocols for commonly employed analytical techniques for Red 33 analysis.

High-Performance Liquid Chromatography (HPLC) with Photodiode Array (PDA) Detection

This method is widely used for the separation and quantification of Red 33 and its impurities.[7]

  • Instrumentation: A standard HPLC system equipped with a photodiode array detector.

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is common.[8]

  • Flow Rate: Typically around 1.0 mL/min.[4]

  • Detection: The PDA detector is set to monitor at the wavelength of maximum absorbance for Red 33, which is around 530 nm.[7]

  • Sample Preparation: Samples are typically dissolved in a suitable solvent, which may involve an extraction step for complex matrices.[4]

Ultra-High-Performance Liquid Chromatography (UHPLC)

UHPLC offers faster analysis times and improved resolution compared to traditional HPLC.[3]

  • Instrumentation: A UHPLC system with a PDA detector.

  • Column: A sub-2 µm particle size C18 column is frequently used for enhanced separation efficiency.[3]

  • Mobile Phase: Similar to HPLC, a gradient of aqueous ammonium acetate (B1210297) and acetonitrile (B52724) is often employed.[3]

  • Detection: Analytes are identified by comparing their retention times and UV-visible spectra to those of reference standards.[3]

  • Method Validation: The method is validated for linearity, limits of detection and quantitation, accuracy, and precision.[3]

Spectrophotometry

While less specific than chromatographic methods, spectrophotometry can be a rapid and simple method for the quantification of Red 33 in simple matrices.

  • Instrumentation: A UV-Visible spectrophotometer.

  • Procedure: The absorbance of a solution containing Red 33 is measured at its wavelength of maximum absorbance.

  • Quantification: The concentration is determined by comparing the absorbance to a standard curve prepared from known concentrations of Red 33.

  • Limitations: This method is susceptible to interference from other colored compounds in the sample that absorb at a similar wavelength.[9][10]

Visualizations

The following diagrams illustrate key workflows and decision-making processes in the analysis of Red 33.

G cluster_planning Planning Phase cluster_execution Execution Phase cluster_analysis Data Analysis & Reporting define_objectives Define Objectives & Scope select_labs Select Participating Laboratories define_objectives->select_labs prepare_protocol Prepare Standardized Protocol select_labs->prepare_protocol prepare_samples Prepare Homogeneous Samples prepare_protocol->prepare_samples distribute_samples Distribute Samples to Labs prepare_samples->distribute_samples lab_analysis Laboratories Perform Analysis distribute_samples->lab_analysis collect_data Collect Data from Labs lab_analysis->collect_data stat_analysis Statistical Analysis (e.g., Z-scores) collect_data->stat_analysis draft_report Draft Comparison Report stat_analysis->draft_report final_report Final Report & Recommendations draft_report->final_report

Caption: Workflow for an Inter-laboratory Comparison Study.

G start Start: Need to Analyze Red 33 matrix_complexity Complex Sample Matrix? start->matrix_complexity impurity_profiling Impurity Profiling Required? matrix_complexity->impurity_profiling Yes spectrophotometry Use Spectrophotometry matrix_complexity->spectrophotometry No throughput_need High Throughput Needed? hplc Use HPLC throughput_need->hplc No uhplc Use UHPLC throughput_need->uhplc Yes impurity_profiling->throughput_need Yes impurity_profiling->hplc No electrochemical Consider Electrochemical Sensor spectrophotometry->electrochemical Simple matrix, rapid screen

Caption: Decision Flowchart for Selecting a Red 33 Analytical Method.

References

Validation

Performance of Red 33 as a Flow Visualization Dye: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of Red 33 (also known as Acid Red 33 or D&C Red No. 33) with other commonly used dyes for flow visualization...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Red 33 (also known as Acid Red 33 or D&C Red No. 33) with other commonly used dyes for flow visualization applications. The selection of an appropriate dye is critical for obtaining accurate and clear results in fluid dynamics studies. This document offers a comparative analysis based on key performance indicators, presents experimental protocols for evaluation, and provides visual workflows to aid in the selection and experimental process.

Comparative Performance of Flow Visualization Dyes

The ideal flow visualization dye should exhibit high visibility at low concentrations, be soluble in the working fluid, remain stable under experimental conditions, and not interfere with the flow dynamics. The following table summarizes the key quantitative properties of Red 33 and popular alternatives.

Dye NameChemical ClassExcitation Max (nm)Emission Max (nm)Quantum Yield (Φ)SolubilityPhotostability
Red 33 Azo Dye~530 (in water)Not specified in literatureNot reported in literature for flow visualization applications Soluble in water, slightly soluble in ethanol[1]Fair lightfastness[2]; stable in water/DMSO for at least 48 hours under lab conditions[3]
Rhodamine B Xanthene~543 (in water)~565 (in water)0.31 (in water)Soluble in water and ethanol (B145695)Good, but can be concentration and solvent dependent
Fluorescein Xanthene~490 (in water, pH dependent)~514 (in water, pH dependent)0.92 (in 0.1 M NaOH)Soluble in water and ethanolModerate, susceptible to photobleaching
Methylene Blue Thiazine~664 (in water)~686 (in water)~0.52 (in water)Soluble in water and ethanolModerate, can undergo photoreduction

Key Considerations for Dye Selection

The choice of a flow visualization dye depends on several factors beyond its basic photophysical properties. The following diagram illustrates the logical workflow for selecting the most appropriate dye for a specific experiment.

G Logical Workflow for Flow Visualization Dye Selection A Define Fluid Medium (e.g., Water, Ethanol) D Solubility in Fluid A->D B Determine Illumination Source (e.g., Laser, LED, White Light) E Excitation/Emission Spectra B->E C Qualitative vs. Quantitative Analysis F Quantum Yield C->F G Photostability C->G I Select Candidate Dyes D->I E->I F->I G->I H Chemical Inertness H->I J Perform Preliminary Tests (e.g., Concentration, Signal) I->J K Final Dye Selection J->K

Caption: Logical workflow for selecting a suitable flow visualization dye.

Experimental Protocols for Dye Performance Evaluation

To quantitatively assess the performance of Red 33 and other dyes for a specific application, a standardized experimental protocol is essential. The following outlines a general workflow for comparing dye performance.

Experimental Workflow Diagram

G Experimental Workflow for Dye Comparison A Prepare Stock Solutions of Each Dye B Determine Optimal Working Concentration A->B C Measure Fluorescence Intensity vs. Concentration B->C D Assess Photostability (Photobleaching) C->D E Calculate Signal-to-Noise Ratio (SNR) D->E F Compare Performance Metrics E->F

Caption: A generalized experimental workflow for comparing flow visualization dyes.

Detailed Methodologies

1. Preparation of Stock Solutions:

  • Prepare stock solutions of Red 33, Rhodamine B, Fluorescein, and Methylene Blue at a concentration of 1 mg/mL in the desired solvent (e.g., deionized water or ethanol).

  • Store the stock solutions in amber glass vials to protect them from light.

2. Determination of Optimal Working Concentration:

  • For each dye, prepare a series of dilutions from the stock solution.

  • Using a fluorometer or a fluorescence microscope, measure the fluorescence intensity of each dilution under the intended experimental illumination.

  • Plot fluorescence intensity versus concentration to identify the linear range and select a working concentration that provides a strong signal without significant inner filter effects.

3. Measurement of Fluorescence Intensity vs. Concentration:

  • Using the determined optimal working concentration range, prepare a new set of dilutions.

  • Measure the fluorescence intensity of each dilution using a calibrated fluorometer.

  • Plot the fluorescence intensity as a function of concentration. The slope of the linear portion of this curve is proportional to the product of the molar extinction coefficient and the fluorescence quantum yield, providing a measure of the dye's brightness.

4. Photostability (Photobleaching) Assessment:

  • Prepare a sample of each dye at its optimal working concentration in a transparent cuvette or on a microscope slide.

  • Continuously expose the sample to the illumination source that will be used in the flow visualization experiment (e.g., a specific laser line or a broad-spectrum lamp).

  • Measure the fluorescence intensity at regular time intervals over an extended period.

  • Plot the normalized fluorescence intensity as a function of time. The rate of decay of the fluorescence signal indicates the dye's susceptibility to photobleaching. A slower decay rate signifies higher photostability.

5. Signal-to-Noise Ratio (SNR) Calculation:

  • Acquire images or fluorescence intensity readings of the dye in the flow under typical experimental conditions.

  • Select a region of interest (ROI) containing the dye signal and a background ROI without the dye.

  • The signal (S) is the mean intensity within the signal ROI, and the noise (N) is the standard deviation of the intensity in the background ROI.

  • Calculate the SNR using the formula: SNR = (Mean Signal - Mean Background) / Standard Deviation of Background.

  • A higher SNR indicates better visibility of the dye against the background.

Conclusion

For qualitative flow visualization where high photostability and a high quantum yield are not critical, Red 33 may be a suitable and cost-effective option. However, for quantitative applications requiring precise concentration measurements from fluorescence intensity or long-duration imaging, a thorough experimental evaluation of Red 33's performance against established dyes like Rhodamine B and Fluorescein is strongly recommended. The experimental protocols provided in this guide offer a framework for conducting such a comparative analysis to ensure the selection of the most appropriate dye for your specific research needs.

References

Comparative

A Comparative Guide to the Cytotoxicity of Synthetic Dyes: CI 17200 and Alternatives

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the in vitro cytotoxicity of the synthetic azo dye CI 17200 (D&C Red No. 33) and other commonly used synthetic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro cytotoxicity of the synthetic azo dye CI 17200 (D&C Red No. 33) and other commonly used synthetic dyes. While quantitative cytotoxicity data for CI 17200 is limited in publicly available literature, this document summarizes the existing safety assessments and provides a comparative context using cytotoxicity data from other synthetic dyes, including those from the azo and triphenylmethane (B1682552) classes. Detailed experimental protocols for key cytotoxicity assays and an overview of a common signaling pathway involved in dye-induced cell death are also presented to support researchers in their evaluation of these compounds.

Data Presentation: Comparative Cytotoxicity of Synthetic Dyes

Table 1: Comparative Cytotoxicity (IC50 Values) of Various Synthetic Dyes

Dye NameDye ClassCell LineExposure TimeIC50 Value (µM)
CI 17200 (Red 33) AzoNot availableNot availableData not available
Methyl OrangeAzoGlioblastoma (GB1B)3 days26.47
Methyl OrangeAzoGlioblastoma (GB1B)7 days13.88
Sudan IAzoGlioblastoma (GB1B)3 days60.86
Alizarin YellowAzoGlioblastoma (GB1B)3 days & 7 daysNot explicitly stated, but showed dose-dependent cytotoxicity
Butter YellowAzoGlioblastoma (GB1B)3 daysShowed higher cytotoxicity than the control drug TMZ at equivalent doses
Malachite GreenTriphenylmethaneNot specifiedNot specifiedPotentially toxic
Brilliant GreenTriphenylmethaneHuman normal fibroblast-like and established epithelial-like cell linesNot specifiedShowed effects on cell proliferation
Crystal VioletTriphenylmethaneHuman normal fibroblast-like and established epithelial-like cell linesNot specifiedShowed effects on cell proliferation
Methyl VioletTriphenylmethaneHuman normal fibroblast-like and established epithelial-like cell linesNot specifiedShowed effects on cell proliferation

Note on CI 17200: The U.S. Food and Drug Administration (FDA) has approved D&C Red No. 33 for use in drugs and cosmetics.[1] A safety assessment by the Scientific Committee on Consumer Products (SCCP) of the European Commission concluded that the use of Acid Red 33 as a non-oxidative hair dye at a maximum concentration of 0.5% is safe. The report also notes that in a preliminary toxicity test, D&C Red 33 was found to be non-toxic.[2] While generally considered safe for its intended use in cosmetics, some sources indicate it may be an irritant for individuals with sensitive skin.[3]

Experimental Protocols

Detailed methodologies for common in vitro cytotoxicity assays are provided below to facilitate the design and interpretation of studies evaluating synthetic dyes.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of living cells.

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Exposure: Treat the cells with various concentrations of the synthetic dye and incubate for a specific period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

  • MTT Addition: Add MTT solution (typically 0.5 mg/mL in sterile PBS or serum-free media) to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: After incubation, carefully remove the MTT solution and add a solubilizing agent (e.g., dimethyl sulfoxide (B87167) (DMSO), isopropanol (B130326) with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value can be determined by plotting cell viability against the dye concentration.

LDH (Lactate Dehydrogenase) Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.

Principle: LDH is a stable cytoplasmic enzyme that is released upon cell lysis. The released LDH catalyzes the conversion of lactate (B86563) to pyruvate, which is coupled to the reduction of a tetrazolium salt (INT) to a colored formazan product. The amount of formazan is proportional to the amount of LDH released, and thus to the number of damaged cells.

Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

  • Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5-10 minutes.

  • LDH Reaction: Carefully transfer a portion of the cell culture supernatant to a new 96-well plate.

  • Reaction Mixture Addition: Add the LDH assay reaction mixture (containing lactate, NAD+, and INT) to each well.

  • Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

  • Absorbance Measurement: Measure the absorbance of the formazan product at a wavelength of 490 nm.

  • Data Analysis: Determine cytotoxicity by comparing the LDH activity in the treated wells to that of a maximum LDH release control (cells lysed with a detergent) and a spontaneous LDH release control (untreated cells).

Neutral Red (NR) Uptake Assay

This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red into the lysosomes of living cells.

Principle: Viable cells can incorporate and bind Neutral Red in their lysosomes. When cells are damaged, their ability to take up and retain the dye is diminished.

Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

  • Dye Incubation: After treatment, remove the culture medium and add a medium containing a non-toxic concentration of Neutral Red (e.g., 50 µg/mL). Incubate for 2-3 hours at 37°C.

  • Washing: Remove the dye-containing medium and wash the cells with a wash buffer (e.g., PBS) to remove any unincorporated dye.

  • Dye Extraction: Add a destain solution (e.g., a mixture of ethanol (B145695) and acetic acid) to each well to extract the dye from the lysosomes.

  • Absorbance Measurement: Gently agitate the plate to ensure complete solubilization of the dye and measure the absorbance at a wavelength of approximately 540 nm.

  • Data Analysis: Calculate the percentage of viable cells by comparing the absorbance of treated cells to that of untreated controls.

Mandatory Visualization

Signaling Pathway: Azo Dye-Induced Apoptosis

The cytotoxicity of many synthetic dyes, particularly azo dyes, is often mediated through the induction of apoptosis, or programmed cell death. A common pathway involves the generation of reactive oxygen species (ROS), leading to cellular stress and the activation of caspase cascades.

AzoDye_Apoptosis AzoDye Azo Dye Metabolite ROS Increased ROS Production AzoDye->ROS induces Mitochondria Mitochondrial Stress ROS->Mitochondria Bax Bax Activation Mitochondria->Bax Bcl2 Bcl-2 Inhibition Mitochondria->Bcl2 inhibits CytochromeC Cytochrome c Release Bax->CytochromeC Bcl2->CytochromeC inhibits Apaf1 Apaf-1 CytochromeC->Apaf1 binds to Caspase9 Caspase-9 Activation Apaf1->Caspase9 activates Caspase3 Caspase-3 Activation (Executioner Caspase) Caspase9->Caspase3 activates Apoptosis Apoptosis Caspase3->Apoptosis leads to

Caption: Proposed intrinsic pathway of apoptosis induced by azo dye metabolites.

Experimental Workflow: In Vitro Cytotoxicity Testing

The following diagram illustrates a general workflow for assessing the cytotoxicity of synthetic dyes using cell-based assays.

Cytotoxicity_Workflow Start Start: Prepare Dye Solutions and Cell Cultures Seeding Seed Cells in 96-well Plates Start->Seeding Incubation1 Overnight Incubation (Cell Adherence) Seeding->Incubation1 Treatment Treat Cells with Varying Dye Concentrations Incubation1->Treatment Incubation2 Incubate for Defined Exposure Time Treatment->Incubation2 Assay Perform Cytotoxicity Assay (e.g., MTT, LDH, NR) Incubation2->Assay Measurement Measure Signal (Absorbance/Fluorescence) Assay->Measurement Analysis Data Analysis: Calculate % Viability & IC50 Measurement->Analysis End End: Comparative Cytotoxicity Profile Analysis->End

Caption: General experimental workflow for in vitro cytotoxicity assessment of synthetic dyes.

References

Validation

Evaluating Red 33 as a Non-Toxic Alternative for In Vivo Imaging: A Comparative Guide

In the quest for safer and more effective contrast agents for in vivo imaging, researchers are exploring a wide array of compounds. This guide provides a comprehensive evaluation of Red 33, a synthetic colorant, as a pot...

Author: BenchChem Technical Support Team. Date: December 2025

In the quest for safer and more effective contrast agents for in vivo imaging, researchers are exploring a wide array of compounds. This guide provides a comprehensive evaluation of Red 33, a synthetic colorant, as a potential non-toxic alternative to commonly used in vivo imaging agents. We compare its known properties with established near-infrared (NIR) dyes and outline the necessary experimental considerations for its validation.

Section 1: Comparative Analysis of In Vivo Imaging Probes

A direct quantitative comparison of Red 33 for in vivo imaging is challenging due to a lack of published data for this specific application. However, we can evaluate its potential by comparing its known characteristics with those of well-established, non-toxic imaging agents like Indocyanine Green (ICG).

Table 1: Physicochemical and Toxicity Profile Comparison
PropertyRed 33 (Acid Red 33)Indocyanine Green (ICG)Ideal In Vivo Probe Characteristics
Chemical Class Azo DyeCyanine (B1664457) DyeHigh water solubility, stability in physiological conditions
Excitation Max (nm) ~560 (in water)~785 (in aqueous solution), ~805 (in blood)[1]>650 nm (in the NIR window to minimize tissue autofluorescence)
Emission Max (nm) ~570-580 (estimated)~815 (in aqueous solution), ~830 (in blood)[1]>700 nm for deep tissue penetration
Quantum Yield Data not available for imaging conditionsLow in aqueous solution, increases upon binding to plasma proteinsHigh quantum yield for bright signal
Toxicity Profile Low acute oral toxicity (LD50 > 3160 mg/kg in rats)[2]. Some concerns as a potential carcinogen from coal tar origin[3].FDA-approved for clinical use. Rapidly excreted by the liver. Low toxicity profile[1][4].High biocompatibility, non-toxic, and rapid clearance from the body.
Regulatory Status FDA-approved for use in drugs and cosmetics (with restrictions)[5].FDA-approved for specific diagnostic applications[4].Approved for clinical or preclinical use.

Section 2: Experimental Protocols for In Vivo Imaging

For a rigorous evaluation of any new imaging agent, a standardized experimental protocol is essential. The following is a generalized protocol for in vivo fluorescence imaging in a murine model, which can be adapted for testing Red 33.

Protocol 1: General Methodology for In Vivo Fluorescence Imaging in Mice
  • Animal Model:

    • Species: BALB/c nude mice (or other appropriate strain), 6-8 weeks old.

    • Acclimatization: House animals in a controlled environment with free access to food and water for at least one week prior to the experiment.

  • Imaging Agent Preparation:

    • Dissolve the imaging agent (e.g., Red 33 or a control dye) in a biocompatible solvent such as sterile phosphate-buffered saline (PBS) or a solution containing a small percentage of DMSO to aid solubility.

    • The final concentration should be optimized based on preliminary dose-finding studies.

  • Administration and Anesthesia:

    • Anesthetize the mouse using an appropriate method, such as intraperitoneal injection of sodium pentobarbital (B6593769) (e.g., 215 mg/kg) or isoflurane (B1672236) inhalation.[6][7]

    • Administer the imaging agent via tail vein injection (intravenous) at a determined dosage (e.g., 0.5 mg/kg).[7]

  • In Vivo Imaging:

    • Place the anesthetized mouse in a prone position within a small animal in vivo imaging system.

    • Acquire images at multiple time points post-injection (e.g., 5 min, 30 min, 1 hr, 4 hr, 24 hr) to assess the agent's biodistribution and clearance.[6][7]

    • Use appropriate excitation and emission filters for the specific agent being tested.

  • Ex Vivo Organ Analysis:

    • After the final in vivo imaging session, euthanize the mouse.

    • Dissect key organs (liver, spleen, kidneys, lungs, heart, and tumor if applicable) and image them ex vivo to confirm the biodistribution of the fluorescent signal.[6]

  • Data Analysis:

    • Quantify the fluorescence intensity in regions of interest (ROIs) for both in vivo and ex vivo images.

    • Analyze the data to determine the agent's pharmacokinetic profile, tumor-to-background ratio (if applicable), and organ accumulation.

Section 3: Visualizing Workflows and Pathways

To facilitate a clearer understanding of the experimental processes and logical frameworks, the following diagrams are provided.

G cluster_prep Phase 1: Preparation cluster_exp Phase 2: Experiment cluster_analysis Phase 3: Analysis agent_prep Imaging Agent Preparation injection Agent Injection (i.v.) agent_prep->injection animal_model Animal Model Acclimatization anesthesia Anesthesia animal_model->anesthesia anesthesia->injection imaging In Vivo Imaging (Time-course) injection->imaging euthanasia Euthanasia & Dissection imaging->euthanasia ex_vivo Ex Vivo Organ Imaging euthanasia->ex_vivo data_analysis Data Quantification & Analysis ex_vivo->data_analysis

Caption: Workflow for in vivo imaging agent evaluation.

G cluster_red33 Red 33 Evaluation start Is Red 33 a viable in vivo imaging agent? toxicity Assess Toxicity Profile start->toxicity Safety First photophysics Characterize Photophysical Properties start->photophysics Performance Metrics invivo_test Conduct In Vivo Imaging Studies toxicity->invivo_test photophysics->invivo_test compare Compare with Standard Probes (e.g., ICG) invivo_test->compare conclusion Conclusion on Viability compare->conclusion

Caption: Logical steps for validating Red 33.

Section 4: Discussion and Future Directions

The primary advantage of exploring agents like Red 33 is their existing regulatory approval for certain applications, which can potentially streamline the translation to clinical use. However, the available data on Red 33 presents a mixed profile for in vivo imaging.

Potential of Red 33:

  • Low Acute Toxicity: The high LD50 value suggests low risk in acute exposure scenarios.[2]

  • Existing Regulatory Data: A significant amount of safety data already exists due to its use in cosmetics and drugs.[5]

Challenges and Unanswered Questions:

  • Suboptimal Spectral Properties: The visible light excitation and emission of Red 33 are not ideal for deep tissue in vivo imaging, which benefits from the near-infrared window to reduce autofluorescence and enhance tissue penetration.[8]

  • Toxicity Concerns: Despite low acute toxicity, its origin as a coal tar dye raises concerns about long-term safety and potential carcinogenicity.[3]

  • Lack of Performance Data: Crucial imaging parameters such as quantum yield, photostability, and in vivo signal-to-background ratio are unknown.

While Red 33 is an unlikely candidate for deep-tissue in vivo imaging due to its spectral properties, it could be investigated for more superficial applications where light penetration is less of a concern. However, its primary value lies in serving as a case study for the evaluation of existing compounds for new biomedical applications.

For researchers seeking non-toxic alternatives for in vivo imaging, the focus should remain on agents specifically designed for this purpose, such as cyanine dyes (ICG, IRDye800CW), and other novel NIR probes that offer superior spectral characteristics and well-documented safety profiles for in vivo use.[9][10][11] Future research should be directed at synthesizing and characterizing novel fluorophores that operate within the NIR-I and NIR-II windows, ensuring both high performance and biological safety.

References

Comparative

A Comparative Analysis of Red 33 Purification: HPLC vs. HSCCC

For researchers, scientists, and professionals in drug development, the purity of compounds is paramount. This guide provides a comparative analysis of two prominent chromatographic techniques, High-Performance Liquid Ch...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the purity of compounds is paramount. This guide provides a comparative analysis of two prominent chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and High-Speed Counter-Current Chromatography (HSCCC), for the purification of Red 33 (also known as D&C Red No. 33 or Acid Red 33). This comparison is supported by experimental data to aid in the selection of the most suitable purification strategy.

Performance Comparison

The choice between HPLC and HSCCC for the purification of Red 33 depends on the specific requirements of the researcher, such as the desired purity, sample loading capacity, and solvent consumption. The following table summarizes the quantitative performance of both methods based on published data.

ParameterHPLCHSCCC
Purity Achieved Information not available in the provided search results>97% for the main component[1]
Recovery Information not available in the provided search results930 mg of the main component from a 1 g sample[1]
Sample Loading Typically in the microgram to milligram range for analytical scale, scalable to grams in preparative scale.Gram-scale loading demonstrated (1 g)[1]
Stationary Phase Solid support (e.g., silica-based C18)Liquid (one phase of a biphasic solvent system)
Key Advantages High resolution, well-established methods.No solid support (eliminates irreversible adsorption), high sample loading capacity, lower solvent consumption in some cases.
Key Disadvantages Potential for irreversible sample adsorption on the solid stationary phase, higher cost of preparative columns.Lower resolution compared to HPLC for complex mixtures, requires careful solvent system selection.

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting purification processes. Below are the experimental protocols for both HPLC and HSCCC purification of Red 33 as described in the cited literature.

High-Performance Liquid Chromatography (HPLC)

A specific preparative HPLC method for the purification of D&C Red No. 33 was described by Bailey (1984). While the full experimental details from this study are not detailed here, it serves as a key reference for a dedicated preparative HPLC protocol. Generally, scaling up an analytical HPLC method to a preparative scale involves increasing the column diameter, adjusting the flow rate, and optimizing the sample loading to achieve the desired purity and yield.

High-Speed Counter-Current Chromatography (HSCCC)

A study by Weisz et al. provides a detailed protocol for the purification of the main component of Red 33 and the separation of its subsidiary color impurities.[1]

  • Instrument: Spiral HSCCC

  • Solvent System: A very polar two-phase solvent system composed of 1-butanol/5 mM aqueous (NH₄)₂SO₄.

  • Procedure: A 1 g portion of Red 33, enriched in its impurities, was separated using the upper phase of the solvent system as the mobile phase. The lower phase was used as the stationary phase.

  • Flow Rate: Not explicitly stated in the provided snippets.

  • Rotational Speed: Not explicitly stated in the provided snippets.

  • Detection: Not explicitly stated in the provided snippets.

  • Outcome: This method yielded 930 mg of the main component of Red 33 with a purity of >97%.[1] It also successfully separated several subsidiary color impurities.[1]

Visualizing the Purification Workflow and Method Comparison

To better illustrate the processes and their comparison, the following diagrams were generated using the DOT language.

Purification_Workflow cluster_crude Starting Material cluster_purification Purification Stage cluster_analysis Analysis & Collection cluster_final Final Product Crude Crude Red 33 Sample HPLC HPLC System Crude->HPLC HSCCC HSCCC System Crude->HSCCC Analysis Purity Analysis (e.g., Analytical HPLC) HPLC->Analysis HSCCC->Analysis Fractions Collection of Purified Fractions Analysis->Fractions Pure Purified Red 33 (>97%) Fractions->Pure

Caption: General workflow for the purification of Red 33.

Method_Comparison cluster_hplc HPLC cluster_hsccc HSCCC cluster_common Common Goal hplc_adv High Resolution goal Purification of Red 33 hplc_adv->goal hplc_dis Potential for Irreversible Adsorption hsccc_adv High Sample Loading No Solid Support hsccc_adv->goal hsccc_dis Lower Resolution goal->hplc_dis goal->hsccc_dis

Caption: Key advantages and disadvantages of HPLC and HSCCC.

Conclusion

Both HPLC and HSCCC are powerful techniques for the purification of Red 33. HSCCC has demonstrated excellent performance for gram-scale purification, achieving high purity and recovery without the complication of a solid stationary phase.[1] Preparative HPLC, on the other hand, offers potentially higher resolution for separating closely related impurities, although specific quantitative data for Red 33 purification was not available in the immediate search results. The selection of the optimal method will ultimately be guided by the specific purity requirements, the amount of sample to be purified, and the available instrumentation. For large-scale purification with a focus on high recovery, HSCCC presents a compelling option. For achieving the highest possible resolution to separate complex impurity profiles, preparative HPLC may be more suitable.

References

Validation

A Researcher's Guide to Assessing the Binding Affinity of Red 33 with Proteins

For researchers, scientists, and drug development professionals, understanding the interaction between small molecules and proteins is fundamental. Red 33 (also known as Acid Red 33 or D&C Red 33) is a synthetic azo dye...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the interaction between small molecules and proteins is fundamental. Red 33 (also known as Acid Red 33 or D&C Red 33) is a synthetic azo dye used in cosmetics and pharmaceuticals.[1][2] Its potential to interact with various proteins is of significant interest for assessing its biological activity and safety. This guide provides a comparative overview of key experimental methods to determine the binding affinity of Red 33 with different proteins, supported by data from a closely related compound, and outlines relevant signaling pathways for further investigation.

Comparative Analysis of Protein Binding Affinity

The binding of a ligand, such as Red 33, to a protein can be characterized by several key parameters, most notably the binding constant (Ka) or its reciprocal, the dissociation constant (Kd). A higher Ka (or lower Kd) indicates a stronger binding affinity. Thermodynamic parameters, including enthalpy (ΔH) and entropy (ΔS) changes, provide insight into the forces driving the binding interaction.

As a case study, the binding of C.I. Acid Red 2 to Human Serum Albumin (HSA) was investigated using fluorescence spectroscopy.[3] The results, summarized below, demonstrate how environmental factors like temperature can influence binding affinity.

LigandProteinTemperature (K)Binding Constant (K) (M⁻¹)Enthalpy Change (ΔH) (kJ mol⁻¹)Entropy Change (ΔS) (J mol⁻¹ K⁻¹)
C.I. Acid Red 2Human Serum Albumin (HSA)2982.557 x 10⁵-4.51288.38
C.I. Acid Red 2Human Serum Albumin (HSA)3042.461 x 10⁵-4.51288.38
C.I. Acid Red 2Human Serum Albumin (HSA)3102.383 x 10⁵-4.51288.38
Data from the study of C.I. Acid Red 2 with HSA.[3]

The negative enthalpy change and positive entropy change suggest that both hydrogen bonding and hydrophobic interactions are the primary forces stabilizing the complex between C.I. Acid Red 2 and HSA.[3] It is plausible that Red 33 would exhibit similar binding characteristics with serum albumins due to its structural similarities.

Experimental Protocols for Assessing Binding Affinity

A multi-faceted approach employing various biophysical techniques is optimal for a thorough assessment of Red 33's protein binding characteristics.

Fluorescence Spectroscopy

This is a highly sensitive technique to study ligand-protein interactions. The intrinsic fluorescence of proteins, primarily from tryptophan and tyrosine residues, can be quenched upon the binding of a ligand.

Experimental Protocol for Fluorescence Quenching:

  • Preparation of Solutions: Prepare a stock solution of the target protein (e.g., 1 µM) in a suitable buffer (e.g., phosphate (B84403) buffer at pH 7.4). Prepare a series of Red 33 solutions of varying concentrations.

  • Titration: Add successive aliquots of the Red 33 solution to the protein solution.

  • Fluorescence Measurement: After each addition, record the fluorescence emission spectrum of the protein (excitation typically at 280 nm or 295 nm for selective tryptophan excitation).

  • Data Analysis: Analyze the quenching of the protein's fluorescence intensity using the Stern-Volmer equation to determine the quenching mechanism (static or dynamic) and calculate the binding constant (K) and the number of binding sites (n).[3]

  • Competitive Binding Assays: To identify the binding site of Red 33 on a protein like albumin, site-specific markers (e.g., warfarin (B611796) for Site I, ibuprofen (B1674241) for Site II) can be used in competitive binding experiments.[3]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.

Experimental Protocol for ITC:

  • Sample Preparation: Prepare solutions of the target protein and Red 33 in the same buffer to minimize heats of dilution. The protein is placed in the sample cell of the calorimeter, and Red 33 is loaded into the injection syringe.

  • Titration: A series of small injections of the Red 33 solution are made into the protein solution.

  • Heat Measurement: The instrument measures the heat change associated with each injection.

  • Data Analysis: The resulting data is a plot of heat change per injection versus the molar ratio of Red 33 to protein. This binding isotherm is then fitted to a suitable binding model to determine the binding constant (Ka), stoichiometry (n), and enthalpy change (ΔH). The entropy change (ΔS) can then be calculated.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to assess conformational changes in the protein's secondary structure upon ligand binding.

Experimental Protocol for CD Spectroscopy:

  • Sample Preparation: Prepare solutions of the target protein in the absence and presence of Red 33 at various molar ratios.

  • Spectral Measurement: Record the far-UV CD spectra (typically 190-250 nm) for each sample.

  • Data Analysis: Analyze any changes in the CD signal, which can indicate alterations in the protein's alpha-helix, beta-sheet, or random coil content.[3]

Potential Signaling Pathway Interactions

While there is no direct evidence of Red 33 modulating specific signaling pathways, its ability to bind to proteins suggests a potential for such interactions. For instance, if Red 33 were to bind to a kinase or a receptor, it could potentially inhibit or activate its downstream signaling cascade. A hypothetical pathway that could be investigated is the mitogen-activated protein kinase (MAPK) signaling cascade, which is crucial in regulating cell proliferation, differentiation, and apoptosis.

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor RAS RAS Receptor->RAS Red33 Red 33 Red33->Receptor Binding? RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription_Factors Transcription Factors ERK->Transcription_Factors Gene_Expression Gene Expression Transcription_Factors->Gene_Expression

Caption: Hypothetical interaction of Red 33 with a receptor in the MAPK pathway.

Experimental Workflow for Assessing Binding Affinity

The process of characterizing the binding affinity of Red 33 with a target protein can be systematically approached as illustrated in the following workflow diagram.

G Start Select Target Protein Fluorescence Fluorescence Spectroscopy (Quenching Assay) Start->Fluorescence ITC Isothermal Titration Calorimetry Start->ITC CD Circular Dichroism Spectroscopy Start->CD Binding_Data Quantitative Binding Data Fluorescence->Binding_Data ITC->Binding_Data Conformational_Change Conformational Change Data CD->Conformational_Change Analysis Comprehensive Analysis of Binding Affinity Binding_Data->Analysis Conformational_Change->Analysis End Publish Findings Analysis->End

Caption: Workflow for determining the binding affinity of Red 33 to a protein.

References

Comparative

A Comparative Guide to Red 33 and Neutral Red for Cell Viability Assay Development

For researchers, scientists, and drug development professionals, selecting the appropriate assay for determining cell viability is a critical step in experimental design. This guide provides a comprehensive comparison of...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, selecting the appropriate assay for determining cell viability is a critical step in experimental design. This guide provides a comprehensive comparison of Neutral Red, a widely used dye for assessing cell viability, and Red 33, a common colorant, in the context of cell viability assay development. While Neutral Red has a long-standing and well-documented application in this field, the use of Red 33 for such purposes is not established. This guide will objectively present the available data for both, highlighting the validated utility of Neutral Red and the current lack of evidence for Red 33 as a cell viability indicator.

Principle of the Assays

Neutral Red: A Lysosomal Integrity-Based Assay

The Neutral Red assay is a colorimetric method for assessing cell viability based on the integrity and function of lysosomes in living cells.[1] Viable cells can actively take up the weakly cationic Neutral Red dye via non-ionic diffusion across the plasma membrane.[2] Once inside the cell, the dye accumulates and binds to the anionic sites within the lysosomal matrix, where the internal pH is acidic.[2] This process is dependent on the cell's ability to maintain a low intralysosomal pH through an ATP-dependent proton pump. In contrast, non-viable or damaged cells with compromised plasma membranes and altered lysosomal pH cannot effectively retain the dye.[2] After an incubation period, the accumulated dye is extracted from the lysosomes of viable cells using a solubilization solution, and the amount of dye is quantified by measuring the absorbance of light, which is directly proportional to the number of viable cells.[1][3]

Red 33: A Synthetic Azo Dye Colorant

Red 33, also known as Acid Red 33 or D&C Red No. 33, is a synthetic azo dye.[4] Its primary applications are as a colorant in cosmetics, hair dyes, mouthwashes, and dentifrices. There is no established scientific literature or validated protocol for the use of Red 33 as a direct indicator of cell viability. For a dye to be effective in a cell viability assay, it typically needs to exhibit differential properties in live versus dead cells. This could involve selective uptake, exclusion, or metabolic conversion, none of which have been documented for Red 33 in this context. While some azo dyes have been investigated for their cytotoxic effects, this is distinct from being used as a reporter of cell viability.[3] A study by the European Commission's Scientific Committee on Consumer Products indicated that Red 33 did not show cytotoxic properties in bone marrow, which was assessed in the context of its safety as a cosmetic ingredient, not its utility in a viability assay.[4]

Data Presentation: A Comparative Overview

The following table summarizes the known properties of Neutral Red and Red 33. The disparity in available data for cell viability applications is evident.

FeatureNeutral RedRed 33 (Acid Red 33)
Chemical Class Eurhodin dyeAzo dye
Primary Application Histological stain, cell viability indicatorColorant in cosmetics, drugs, and hair dyes
Mechanism in Viable Cells Active uptake and accumulation in lysosomes of viable cells.[1][2]No established mechanism for differential uptake or activity in viable vs. non-viable cells.
Basis of Viability Measurement Quantification of dye extracted from lysosomes of healthy cells.[3]Not applicable.
Typical Absorbance Maximum Approximately 540 nm (after solubilization)[3]Not applicable for cell viability measurements.
Cytotoxicity Low cytotoxicity at typical working concentrations.Noted to have low acute toxicity and lack of cytotoxic properties in bone marrow in safety assessments for cosmetic use.[4]
Established Protocols Numerous well-established protocols for in vitro cytotoxicity and cell viability testing.[1][5]No established protocols for cell viability assays.

Experimental Protocols

A detailed protocol for the Neutral Red cell viability assay is provided below. As Red 33 is not used for this application, no corresponding protocol is available.

Neutral Red Cell Viability Assay Protocol

This protocol is a general guideline and may require optimization for specific cell types and experimental conditions.

Materials:

  • Cells of interest

  • Complete cell culture medium

  • 96-well flat-bottom tissue culture plates

  • Test compound(s)

  • Neutral Red staining solution (e.g., 33 µg/mL in culture medium)

  • Phosphate-Buffered Saline (PBS)

  • Neutral Red destain solution (e.g., 50% ethanol, 49% deionized water, 1% glacial acetic acid)[3]

  • Microplate spectrophotometer (capable of reading at 540 nm)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000–20,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[5]

  • Compound Treatment: The following day, treat the cells with various concentrations of the test compound(s). Include appropriate vehicle controls and a positive control for cytotoxicity. The final volume in each well should be uniform (e.g., 200 µL).

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ atmosphere.

  • Neutral Red Staining: Following incubation with the test compound, remove the culture medium and add 150 µL of pre-warmed Neutral Red staining solution to each well. Incubate for 2-3 hours at 37°C in a humidified 5% CO₂ atmosphere.[5]

  • Washing: After the staining period, carefully remove the Neutral Red solution and wash the cells with 150 µL of PBS to remove any unincorporated dye.

  • Dye Extraction: Add 150 µL of the Neutral Red destain solution to each well to extract the dye from the lysosomes.

  • Solubilization and Measurement: Shake the plate on a plate shaker for at least 10 minutes to ensure complete solubilization of the dye.[3] Measure the optical density (O.D.) at 540 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells after subtracting the background absorbance from wells with no cells.

Visualizations

Neutral Red Assay Workflow

NeutralRedWorkflow Neutral Red Assay Workflow cluster_prep Cell Preparation cluster_treatment Treatment cluster_staining Staining and Measurement seed_cells Seed cells in 96-well plate overnight_incubation Incubate overnight seed_cells->overnight_incubation add_compound Add test compounds overnight_incubation->add_compound treatment_incubation Incubate for desired period add_compound->treatment_incubation add_nr Add Neutral Red solution treatment_incubation->add_nr staining_incubation Incubate for 2-3 hours add_nr->staining_incubation wash Wash with PBS staining_incubation->wash extract Extract dye with destain solution wash->extract read Read absorbance at 540 nm extract->read

Caption: Workflow for the Neutral Red cell viability assay.

Mechanism of Neutral Red Uptake

NeutralRedMechanism Neutral Red Uptake Mechanism cluster_cell Viable Cell cluster_lysosome Lysosome (Acidic pH) cluster_dead_cell Non-Viable Cell NR_trapped Neutral Red (Cationic, Trapped) NR_outside Neutral Red (Uncharged) NR_inside Neutral Red (Uncharged) NR_outside->NR_inside Passive Diffusion NR_inside->NR_trapped Protonation & Accumulation NR_leaks Neutral Red cannot be retained

Caption: Neutral Red accumulates in lysosomes of viable cells.

Primary Application of Red 33

Red33Application Primary Application of Red 33 Red33 Red 33 (Azo Dye) Cosmetics Cosmetics Red33->Cosmetics HairDyes Hair Dyes Red33->HairDyes Pharmaceuticals Pharmaceuticals (as colorant) Red33->Pharmaceuticals

References

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures for Red 33: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is a cornerstone of a safe and compliant work environment. This guide provides essential safety an...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is a cornerstone of a safe and compliant work environment. This guide provides essential safety and logistical information for the disposal of Red 33, also known as D&C Red No. 33, CI 17200, and Acid Red 33, ensuring that procedures are clear, concise, and aligned with best practices.

Immediate Safety and Handling

Before disposal, it is crucial to handle Red 33 with appropriate care. This substance is a monoazo dye and, while not classified as hazardous waste under the Resource Conservation and Recovery Act (RCRA), safe handling is paramount.[1]

Personal Protective Equipment (PPE):

  • Gloves: Wear protective gloves to prevent skin contact.

  • Eye Protection: Use tightly sealed safety goggles or a full-face shield.[2]

  • Lab Coat: A lab coat or other protective clothing should be worn.

  • Respiratory Protection: In cases where dust may be generated, a dust mask is recommended to avoid inhalation.[2]

Incompatible Materials: Avoid contact with strong oxidizing and reducing agents, as they may destroy the color and lead to potentially hazardous reactions.[2]

Spill Management Protocol

In the event of a spill, immediate and correct action is necessary to prevent contamination and ensure safety.

Dry Spills:

  • Containment: Prevent the powder from becoming airborne. An absorbent dust control product can be used.[2]

  • Collection: Carefully sweep the spilled material and place it into a designated and labeled waste container for disposal.[1][3]

  • Cleaning: The spill area can be washed with water.[2]

Liquid Spills (Solutions):

  • Containment: Use an inert absorbent material, such as sand or diatomaceous earth, to contain the spill.

  • Collection: Collect the absorbed material and place it into a suitable, labeled container for disposal.[4]

  • Cleaning: Clean the affected area thoroughly with water.

Waste Water Collection: All water used for cleaning spills must be collected for approved disposal. Do not allow it to enter waterways, sewers, or drains.[3][4]

Step-by-Step Disposal Procedure

Waste containing Red 33 must be disposed of in accordance with federal, state, and local regulations.[1]

  • Waste Identification and Segregation:

    • Pure Red 33 (unused or expired) should be kept in its original or a compatible, well-labeled container.

    • Solutions containing Red 33 should be collected in a designated waste container. Do not mix with other incompatible waste streams.

    • Contaminated materials (e.g., paper towels, PPE) should be collected in a separate, labeled container.

  • Waste Container Labeling:

    • All waste containers must be clearly labeled with "Hazardous Waste" (or as required by your institution's policy), the full chemical name ("Red 33" or "Acid Red 33"), and the primary hazards (e.g., "Irritant").

    • The accumulation start date should be clearly marked on the label.

  • Storage of Waste:

    • Store waste containers in a designated satellite accumulation area within the laboratory.

    • Ensure containers are kept closed except when adding waste.

    • Store in secondary containment to prevent spills.

  • Arranging for Disposal:

    • Once a waste container is full or has reached its accumulation time limit, arrange for its pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

    • Follow your institution's specific procedures for requesting a waste pickup, which often involves submitting an online form.[5]

Quantitative Data

While specific regulatory disposal limits for Red 33 are not broadly published and can vary by jurisdiction, the following table summarizes key identification and regulatory information.

IdentifierValue
Chemical Name Disodium 5-amino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulfonate
Common Names Red 33, D&C Red No. 33, Acid Red 33, CI 17200
CAS Number 3567-66-6
Chemical Formula C₁₆H₁₁N₃Na₂O₇S₂
RCRA Hazardous Waste? No
Incompatible Materials Strong oxidizing and reducing agents

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Red 33 waste in a laboratory setting.

Red33_Disposal_Workflow Red 33 Disposal Decision Workflow start Start: Red 33 Waste Generated spill Is it a spill? start->spill dry_spill Dry Spill spill->dry_spill Yes liquid_spill Liquid Spill spill->liquid_spill Yes routine_waste Routine Laboratory Waste spill->routine_waste No contain_dry Contain & Sweep into Labeled Waste Container dry_spill->contain_dry contain_liquid Absorb with Inert Material, Place in Labeled Container liquid_spill->contain_liquid clean_area Clean Area with Water, Collect Washings contain_dry->clean_area contain_liquid->clean_area storage Store in Satellite Accumulation Area with Secondary Containment clean_area->storage identify_waste Identify Waste Type: Solid, Liquid, or Contaminated PPE routine_waste->identify_waste segregate Segregate into Separate, Labeled Waste Containers identify_waste->segregate segregate->storage pickup Request Waste Pickup via Institutional EHS storage->pickup end End: Proper Disposal pickup->end

Caption: Workflow for Red 33 waste disposal in a lab.

Environmental Considerations for Azo Dyes

Red 33 is an azo dye. While not considered bioaccumulative or a significant environmental toxin in its intact form, the anaerobic degradation of azo dyes can produce aromatic amines, which may be of toxicological concern.[6][7] For this reason, it is imperative that waste containing Red 33 is not discharged into the sewer system unless specifically permitted by your local wastewater treatment authority.[8] Advanced wastewater treatment technologies, such as adsorption, coagulation, and biodegradation, are effective at removing azo dyes from water.[9][10] Your institution's EHS department will ensure that the collected waste is sent to a facility capable of managing this type of chemical waste appropriately.

References

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